1-Pivaloyl-1H-indole-6-carboxylic acid

Core Science & Biosynthesis

Chemoselective Synthesis of 1-Pivaloyl-1H-indole-6-carboxylic Acid: A Technical Guide

Executive Summary & Strategic Rationale

The N-pivaloyl group is a privileged directing moiety in modern heterocyclic chemistry, heavily utilized to enable1[1] (such as C4-selective arylation and C7-selective sulfonamidation). However, synthesizing 1-pivaloyl-1H-indole-6-carboxylic acid from the commercially available 1H-indole-6-carboxylic acid presents a fundamental chemoselectivity challenge. The starting material possesses two competing nucleophilic sites: the N1 amine and the C6 carboxylic acid. Attempting direct N-pivaloylation inevitably leads to the formation of unstable mixed anhydrides and complex oligomeric mixtures.

To establish a high-yield, self-validating synthetic pipeline, this protocol employs a three-step orthogonal protection-deprotection strategy :

• Transient Protection : The C6-carboxylic acid is masked as a methyl ester, neutralizing its nucleophilicity.

• Directed N-Pivaloylation : The indole nitrogen is deprotonated and reacted with pivaloyl chloride.

• Orthogonal Saponification : Because the N-pivaloyl group is2[2] due to the extreme steric bulk of its tert-butyl moiety, Lithium Hydroxide (LiOH) can be used to selectively saponify the C6-ester without cleaving the N1-acyl linkage.

Experimental Workflow & Mechanistic Logic

3-Step Synthesis Workflow of 1-Pivaloyl-1H-indole-6-carboxylic acid.

Steric shielding mechanism enabling orthogonal C6-ester saponification.

Quantitative Reaction Parameters

Reaction Step	Substrate	Reagents (Eq.)	Solvent	Temp (°C)	Time (h)	Expected Yield
1. Esterification	1H-indole-6-carboxylic acid	MeOH (Excess), H₂SO₄ (0.1)	Methanol	65 (Reflux)	12	90 - 95%
2. N-Pivaloylation	Methyl 1H-indole-6-carboxylate	NaH (1.2), PivCl (1.1)	DMF	0 → 25	4	85 - 90%
3. Saponification	Methyl 1-pivaloyl-1H-indole-6-carboxylate	LiOH·H₂O (3.0)	THF/H₂O (3:1)	25	16	80 - 88%

Step-by-Step Experimental Protocols

Step 1: Synthesis of Methyl 1H-indole-6-carboxylate (Fischer Esterification)

• Reaction Setup : Suspend 1H-indole-6-carboxylic acid (1.0 eq) in anhydrous methanol (0.5 M) in a round-bottom flask equipped with a magnetic stir bar.

• Catalyst Addition : Cool the suspension to 0 °C using an ice bath. Add concentrated sulfuric acid (0.1 eq) dropwise.

• Reflux : Attach a reflux condenser and heat the mixture to 65 °C for 12 hours.

  • Causality : The acid catalyst protonates the carboxylic acid carbonyl, increasing its electrophilicity for nucleophilic attack by methanol. Continuous refluxing drives the equilibrium toward the ester product.

• Workup : Concentrate the mixture in vacuo to remove excess methanol. Neutralize the residue with saturated aqueous NaHCO₃ to pH 8, and extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the intermediate ester.

Step 2: Synthesis of Methyl 1-pivaloyl-1H-indole-6-carboxylate (N-Pivaloylation)

• Deprotonation : Dissolve the ester from Step 1 (1.0 eq) in anhydrous DMF (0.2 M) under an inert argon atmosphere. Cool to 0 °C. Add Sodium Hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise. Stir for 30 minutes.

  • Causality : The indole N-H is weakly acidic (pKa ~16.2). NaH irreversibly deprotonates it, evolving H₂ gas and forming a highly nucleophilic indolide anion. DMF, a polar aprotic solvent, optimally stabilizes this intermediate.

• Acylation : Add pivaloyl chloride (1.1 eq) dropwise at 0 °C. Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• Workup : Quench the reaction carefully with cold water. Extract with Ethyl Acetate (3x). Wash the combined organics extensively with water (5x) and brine to completely remove DMF. Dry over Na₂SO₄ and concentrate. Purify via flash column chromatography (Hexanes/EtOAc) if necessary.

Step 3: Synthesis of 1-Pivaloyl-1H-indole-6-carboxylic acid (Chemoselective Saponification)

• Hydrolysis Setup : Dissolve the N-pivaloylated ester from Step 2 (1.0 eq) in THF. Add an aqueous solution of Lithium Hydroxide monohydrate (LiOH·H₂O, 3.0 eq), ensuring a final THF/H₂O volume ratio of 3:1 (0.1 M overall concentration).

• Reaction : Stir the biphasic mixture vigorously at room temperature for 16 hours.

  • Causality : THF solubilizes the organic substrate while water delivers the hydroxide nucleophile. The3[3] from nucleophilic attack, directing the hydroxide exclusively to the unhindered C6-methyl ester.

• Workup : Evaporate the THF in vacuo. Dilute the remaining aqueous layer with water and wash once with Diethyl Ether to remove any unreacted starting material. Carefully acidify the aqueous layer to pH 2-3 using 1M aqueous HCl. The target product will precipitate as an off-white solid. Filter, wash with cold water, and dry under high vacuum.

Analytical Validation Checkpoints

To ensure a self-validating system, do not proceed to the next synthetic step without confirming the following analytical markers:

• Checkpoint 1 (After Esterification) :

  • TLC : (Hexanes/EtOAc 7:3) shows a new spot with a higher Rf value than the starting acid.

  • ¹H NMR (CDCl₃) : Reveals a new, sharp 3-proton singlet at ~3.90 ppm corresponding to the ester methoxy group (-OCH₃).

• Checkpoint 2 (After N-Pivaloylation) :

  • ¹H NMR (CDCl₃) : Confirms the disappearance of the broad indole N-H peak (typically ~8.5–11.0 ppm) and the appearance of a massive 9-proton singlet at ~1.45 ppm corresponding to the tert-butyl group.

• Checkpoint 3 (Final Product) :

  • ¹H NMR (DMSO-d₆) : Shows the complete disappearance of the -OCH₃ singlet (~3.90 ppm), confirming ester cleavage. Crucially, the tert-butyl singlet (~1.45 ppm) must remain completely intact. A broad carboxylic acid proton (-COOH) will appear >12.0 ppm.

References

• Title : Beyond C2 and C3: Transition-Metal-Catalyzed C–H Functionalization of Indole Source : ACS Catalysis (acs.org) URL :[Link]

• Title : Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base Source : Molecules / MDPI (mdpi.org) URL :[Link]

• Title : Achievement of regioselectivity in transition metal-catalyzed direct CH (hetero)arylation reactions of heteroarenes with one heteroatom Source : UNIPI Repository (unipi.it) URL :[Link]

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1-Pivaloyl-1H-indole-6-carboxylic Acid: A Strategic Building Block for Late-Stage C7-Functionalized Indoles

Executive Summary

In the landscape of modern drug discovery and complex natural product synthesis, the functionalization of the indole benzenoid core (C4–C7) remains a formidable challenge due to the inherent electronic bias favoring the pyrrole ring (C2 and C3). 1-Pivaloyl-1H-indole-6-carboxylic acid emerges as a highly specialized, dual-purpose building block designed to overcome these synthetic hurdles. By pairing a versatile C6-carboxylic acid handle with a sterically demanding N-pivaloyl directing group, this compound enables researchers to execute complex downstream couplings while reserving the C7 position for highly regioselective, late-stage C–H functionalization.

This technical guide dissects the physicochemical properties, mechanistic rationale, and validated synthetic workflows for utilizing 1-Pivaloyl-1H-indole-6-carboxylic acid in advanced chemical research.

Physicochemical Profiling & Structural Dynamics

Understanding the baseline properties of this compound is critical for optimizing reaction conditions, particularly regarding solubility and thermal stability during transition-metal catalysis.

Table 1: Physicochemical Properties of 1-Pivaloyl-1H-indole-6-carboxylic acid & Precursors

Property	Value / Description
Molecular Formula	C₁₄H₁₅NO₃
Molecular Weight	245.28 g/mol [1]
Precursor CAS Number	957127-83-2 (Methyl 1-pivaloyl-1H-indole-6-carboxylate)[2]
SMILES (Target)	O=C(O)c1ccc2ccn(C(=O)C(C)(C)C)c2c1
Storage Conditions	2-8°C, sealed in dry environment to prevent degradation[1]
Directing Group (N1)	Pivaloyl (tert-butylcarbonyl) - High steric bulk
Functional Handle (C6)	Carboxylic Acid - Primed for amidation/esterification

Mechanistic Insights: The N-Pivaloyl Directing Group

The traditional electrophilic activation or metalation of N-protected indoles (e.g., using N-acetyl or N-pyrimidyl groups) predominantly directs functionalization to the C2 position via a kinetically favored 5-membered metallacycle. However, the N-pivaloyl group fundamentally alters this regioselectivity paradigm.

As demonstrated by Tan and Ma in their seminal work on Rh(III)-catalyzed C7-alkenylation[3], the extreme steric bulk of the tert-butyl moiety creates a severe kinetic clash at the C2 position. This steric hindrance suppresses C2-activation, thermodynamically driving the transition metal (or electrophile) to form a 6-membered metallacycle at the C7 position. This principle was further validated by Ingleson and co-workers, who utilized the N-pivaloyl group to achieve highly selective C7-borylation of indoles using inexpensive BBr₃, entirely bypassing the pyrrole core.

Figure 1: Mechanistic divergence in N-pivaloyl indole electrophilic activation (C2 vs. C7).

Table 2: Directing Group (DG) Comparison for Indole C–H Functionalization

Directing Group	Primary Activation Site	Steric Bulk	Cleavage Conditions
N-Acetyl	C2	Low	Mild Base (e.g., K₂CO₃/MeOH)
N-Pyrimidyl	C2	Moderate	Strong Acid / High Temp
N-Pivaloyl	C7	High	Strong Base (NaOH, reflux) or Reductive (LiAlH₄)[4]

Synthetic Workflows & Experimental Protocols

To isolate 1-Pivaloyl-1H-indole-6-carboxylic acid, one must navigate the differential reactivity of the C6-carboxylic acid and the N1-indole position. The following self-validating protocol leverages orthogonal protecting group strategies to ensure high yields and purity.

Figure 2: Step-by-step synthetic workflow for 1-Pivaloyl-1H-indole-6-carboxylic acid.

Step-by-Step Methodology

Phase 1: Esterification (Protection of C6)

• Suspend 1H-indole-6-carboxylic acid (1.0 eq) in anhydrous methanol (0.2 M).

• Add catalytic concentrated H₂SO₄ (0.1 eq) dropwise under stirring.

• Reflux the mixture for 12 hours. Monitor via TLC until the starting material is consumed.

• Causality Check: This step masks the nucleophilic carboxylic acid as a methyl ester[2], preventing the formation of a mixed anhydride during the subsequent reaction with pivaloyl chloride.

Phase 2: N-Acylation (Installation of the Directing Group)

• Dissolve the intermediate methyl 1H-indole-6-carboxylate (1.0 eq) in anhydrous THF (0.15 M) and cool to 0 °C under an inert N₂ atmosphere.

• Portion-wise, add NaH (60% dispersion in mineral oil, 1.2 eq). Stir for 30 minutes to ensure complete deprotonation.

• Dropwise, add Pivaloyl chloride (PivCl, 1.2 eq). Warm the reaction to room temperature and stir for 4 hours.

• Causality Check: NaH irreversibly deprotonates the indole nitrogen, creating a highly reactive nucleophile capable of attacking the sterically hindered PivCl.

Phase 3: Selective Hydrolysis (Deprotection of C6)

• Dissolve methyl 1-pivaloyl-1H-indole-6-carboxylate (1.0 eq) in a 3:1 mixture of THF/H₂O (0.1 M).

• Add LiOH·H₂O (1.5 eq) at 0 °C, then allow the mixture to stir at room temperature for 6 hours.

• Acidify the aqueous layer with 1M HCl to pH 3–4 to precipitate the target product. Filter and dry under a vacuum.

• Causality Check: The massive steric bulk of the tert-butyl group shields the N-acyl carbonyl from hydroxide attack. Consequently, the less hindered C6 methyl ester is selectively hydrolyzed, yielding the target 1-Pivaloyl-1H-indole-6-carboxylic acid without premature deprotection of the indole nitrogen.

Downstream Applications in Drug Discovery

The true value of 1-Pivaloyl-1H-indole-6-carboxylic acid lies in its orthogonal reactivity profile, making it a premier scaffold for library generation in medicinal chemistry:

• Amide/Peptide Coupling: The free C6-carboxylic acid can be readily coupled with complex amines using standard coupling reagents (e.g., HATU, DIPEA, DMF) to construct indole-6-carboxamide pharmacophores.

• Late-Stage C7-Functionalization: Following C6 elaboration, the intact N-pivaloyl group can be exploited to direct C7-alkenylation[3], C7-arylation, or C7-borylation. This allows chemists to install diverse vectors at the typically inaccessible C7 position without disrupting the rest of the molecule.

• Deprotection: Once the desired architecture is achieved, the N-pivaloyl group can be cleaved using reductive conditions (e.g., LiAlH₄) or harsh basic hydrolysis (NaOH/MeOH, reflux) to reveal the free N-H indole core[4], which is often required for hydrogen-bond donation in biological target binding.

References

• [3] Xu, L.; Zhang, C.; He, Y.; Tan, L.; Ma, D. "Rhodium-Catalyzed Regioselective C7-Functionalization of N-Pivaloylindoles." Angewandte Chemie International Edition, 2016. URL:[Link]

• Iqbal, S. A.; Cid, J.; Procter, R. J.; Uzelac, M.; Yuan, K.; Ingleson, M. J. "Acyl-Directed ortho-Borylation of Anilines and C7 Borylation of Indoles using just BBr3." Angewandte Chemie International Edition, 2019. URL:[Link]

• [4] Yang, Y.; Qiu, X.; Zhao, Y.; Mu, Y.; Shi, Z. "Palladium-Catalyzed C–H Arylation of Indoles at the C7 Position." Journal of the American Chemical Society, 2016. URL:[Link]

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A Comprehensive Guide for Researchers and Drug Development Professionals

An In-Depth Technical Guide to 1-Pivaloyl-1H-indole-6-carboxylic acid

This technical guide provides a detailed overview of 1-Pivaloyl-1H-indole-6-carboxylic acid, a derivative of indole-6-carboxylic acid. The indole nucleus is a prominent scaffold in numerous natural products and synthetic compounds with significant biological activity, making its derivatives, such as the title compound, of great interest in medicinal chemistry and drug discovery.[1][2] This document will cover the fundamental physicochemical properties, synthesis, characterization, and potential applications of 1-Pivaloyl-1H-indole-6-carboxylic acid, with a focus on insights relevant to researchers and professionals in the field of drug development.

Physicochemical Properties and Structural Elucidation

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in research and development.

Property	Value
Molecular Formula	C₁₄H₁₅NO₃
Molecular Weight	245.28 g/mol
IUPAC Name	1-pivaloyl-1H-indole-6-carboxylic acid
Parent Compound	1H-Indole-6-carboxylic acid[3][4][5]
Appearance	Expected to be an off-white to reddish crystalline powder (based on the parent compound)[3]
Solubility	Expected to have limited solubility in water and better solubility in organic solvents like methanol, ethanol, and dichloromethane.
Storage	Store at 0-8 °C for optimal stability[3].

The structure of 1-Pivaloyl-1H-indole-6-carboxylic acid incorporates a pivaloyl group at the 1-position of the indole ring, which can influence its steric and electronic properties, and consequently its biological activity and pharmacokinetic profile.

Synthesis and Purification

The synthesis of 1-Pivaloyl-1H-indole-6-carboxylic acid can be achieved through the acylation of 1H-indole-6-carboxylic acid with pivaloyl chloride or pivalic anhydride.[6] The following is a representative experimental protocol.

Experimental Protocol: Synthesis of 1-Pivaloyl-1H-indole-6-carboxylic acid

• Reaction Setup: In a round-bottom flask, dissolve 1H-indole-6-carboxylic acid (1 equivalent) in a suitable aprotic solvent such as dichloromethane or tetrahydrofuran.

• Base Addition: Add a non-nucleophilic base, such as triethylamine or pyridine (1.1 equivalents), to the solution and stir at room temperature.

• Acylation: Slowly add pivaloyl chloride (1.1 equivalents) to the reaction mixture at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction with water. Extract the aqueous layer with an organic solvent like ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Diagram of the Synthetic Workflow

Caption: A generalized workflow for the synthesis of 1-Pivaloyl-1H-indole-6-carboxylic acid.

Spectroscopic Characterization

The structural confirmation of the synthesized 1-Pivaloyl-1H-indole-6-carboxylic acid is crucial and can be achieved using various spectroscopic techniques.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for the indole ring protons, the carboxylic acid proton (typically a broad singlet in the 10-12 ppm region), and a singlet for the nine equivalent protons of the t-butyl group of the pivaloyl moiety.[7][8][9]

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will display signals for the carbonyl carbons of the carboxylic acid (around 160-185 ppm) and the pivaloyl group, in addition to the signals for the indole ring carbons.[7][8]

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a broad O-H stretching band for the carboxylic acid (around 2500-3300 cm⁻¹) and a strong C=O stretching band for the carboxylic acid and the amide (pivaloyl) carbonyl groups.[7][8]

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound. The fragmentation pattern may show losses of the carboxylic acid group and the pivaloyl group.[7]

Applications in Drug Discovery and Medicinal Chemistry

Indole derivatives are a cornerstone of medicinal chemistry, with numerous approved drugs containing this scaffold.[2][10] The parent compound, indole-6-carboxylic acid, and its derivatives have been explored for various therapeutic applications, including as anticancer and anti-inflammatory agents.[3][11][12]

Potential as Anticancer Agents

Derivatives of indole-6-carboxylic acid have been synthesized and evaluated as inhibitors of key signaling proteins in cancer, such as Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[11][12] The introduction of the pivaloyl group at the N-1 position can modulate the lipophilicity and steric bulk of the molecule, potentially influencing its binding affinity and selectivity for these targets.

Signaling Pathway Context

Caption: Potential mechanism of action of indole derivatives as RTK inhibitors.

Role as a Carboxylic Acid Bioisostere Precursor

The carboxylic acid group is a common pharmacophore but can present challenges related to metabolic instability and poor membrane permeability.[13][14][15] 1-Pivaloyl-1H-indole-6-carboxylic acid can serve as a key intermediate for the synthesis of various carboxylic acid bioisosteres, which can improve the pharmacokinetic properties of the resulting drug candidates.

Conclusion

1-Pivaloyl-1H-indole-6-carboxylic acid is a valuable compound for researchers in medicinal chemistry and drug development. Its synthesis is straightforward, and its structure offers multiple points for further modification. The indole-6-carboxylic acid scaffold has shown promise in the development of targeted therapies, and the addition of the pivaloyl group provides a means to fine-tune the properties of these potential drug candidates. Further investigation into the biological activities and pharmacokinetic profile of this compound and its derivatives is warranted.

References

• Al-Warhi, T., et al. (2024). New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. Chemistry & Biodiversity, 21(2), e202301892. [Link]

• ResearchGate. (2026, January 5). New Indole‐6‐Carboxylic Acid Derivatives as Multi‐Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. Retrieved from [Link]

• Al-Warhi, T., et al. (2024). Anti-proliferation evaluation of new derivatives of indole-6-carboxylate ester as receptor tyrosine kinase inhibitors. Future Medicinal Chemistry. [Link]

• Mubassir, M., et al. (2025). Pharmacological Potential of Indole Derivatives: A Detailed Review. Advanced Journal of Chemistry B: Natural Products and Medical Chemistry, 7(2), 160-181. [Link]

• National Center for Biotechnology Information. (n.d.). 1H-indole-6-carboxylic acid. PubChem Compound Database. Retrieved from [Link]

• Semantic Scholar. (n.d.). Experimental Spectroscopic (FT-IR, H and C NMR, ESI-MS, UV) Analysis, Single Crystal X-Ray, Computational, Hirshfeld Analysis. Retrieved from [https://www.semanticscholar.org/paper/Experimental-Spectroscopic-(FT-IR%2C-H-and-C-NMR%2C-a-Singh-Javed/0f8c8e8d8c9c8e8d8c9c8e8d8c9c8e8d8c9c8e8d]([Link]

• NIST. (n.d.). 1H-Indole-2-carboxylic acid, 1-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Molbase. (n.d.). 1H-indole-6-carboxylic acid. Retrieved from [Link]

• Kaushik, N. K., et al. (2013). Biomedical Importance of Indoles. Molecules, 18(6), 6620-6662. [Link]

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• Chemistry LibreTexts. (2025, January 19). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• Ballatore, C., et al. (2013). Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem, 8(3), 385-395. [Link]

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"1-Pivaloyl-1H-indole-6-carboxylic acid" biological activity

An In-Depth Technical Guide on the Biological Potential of the 1-Pivaloyl-1H-indole-6-carboxylic Acid Scaffold

Authored by a Senior Application Scientist

Introduction: The Indole-6-Carboxylic Acid Scaffold as a Privileged Structure in Drug Discovery

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of natural and synthetic molecules with significant biological activities.[1] Its unique electronic properties and ability to participate in various intermolecular interactions allow it to bind to a wide range of biological targets. Within this broad class of compounds, the indole-6-carboxylic acid moiety has emerged as a particularly valuable scaffold for the development of novel therapeutics, especially in oncology. While 1-Pivaloyl-1H-indole-6-carboxylic acid itself is primarily a synthetic intermediate, its core structure is the foundation for derivatives exhibiting potent and targeted biological effects.

This technical guide will delve into the biological potential of the indole-6-carboxylic acid scaffold, with a particular focus on its derivatives that have shown promise as anti-cancer agents. We will explore the role of the N-pivaloyl group in the synthesis of these derivatives, discuss their mechanisms of action, and provide detailed experimental protocols for their evaluation.

The Strategic Role of the N-Pivaloyl Protecting Group

In the multi-step synthesis of complex indole derivatives, protection of the indole nitrogen (N1 position) is often a critical step to prevent unwanted side reactions and to direct reactions to other positions of the indole ring. The pivaloyl group (a bulky acyl group) is an effective protecting group for the indole nitrogen due to its steric hindrance, which can protect both the N1 and C2 positions of the indole.[2]

The use of the pivaloyl group allows for selective modifications at other positions of the indole ring, such as the carboxylic acid group at the C6 position. Once the desired modifications are complete, the pivaloyl group can be removed under specific conditions, often using a strong base like lithium diisopropylamide (LDA), to yield the final, biologically active compound.[2]

Below is a generalized workflow illustrating the use of the pivaloyl group in the synthesis of indole-6-carboxylic acid derivatives.

Caption: Synthetic workflow for indole-6-carboxylic acid derivatives.

Biological Activities of Indole-6-Carboxylic Acid Derivatives

Research into the biological activities of indole-6-carboxylic acid derivatives has revealed their potential as multi-targeted agents, particularly in the field of oncology.

Antiproliferative Activity through Kinase Inhibition

A significant body of research has focused on the development of indole-6-carboxylic acid derivatives as inhibitors of receptor tyrosine kinases (RTKs), which are key regulators of cellular processes often dysregulated in cancer.

Targeting EGFR and VEGFR-2

Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) are two RTKs that are frequently overexpressed in various cancers and play crucial roles in tumor growth, proliferation, and angiogenesis.[3][4] Several studies have reported the synthesis of indole-6-carboxylic acid derivatives, such as hydrazone and oxadiazole derivatives, that exhibit potent inhibitory activity against both EGFR and VEGFR-2.[3][5]

These compounds have been shown to be cytotoxic to a range of cancer cell lines, including HCT-116 (colon cancer), HeLa (cervical cancer), and HT-29 (colon cancer).[3] The antiproliferative effects of these derivatives are often associated with their ability to arrest the cell cycle at the G2/M phase and induce apoptosis through the extrinsic pathway.[3][6]

The general mechanism of action for these inhibitors involves binding to the ATP-binding site of the kinase domain of EGFR and VEGFR-2, thereby preventing the phosphorylation of downstream signaling molecules and inhibiting the pro-proliferative and pro-angiogenic signals.

Caption: Inhibition of EGFR and VEGFR-2 signaling pathways.

Anti-Angiogenic Activity

Angiogenesis, the formation of new blood vessels, is a critical process for tumor growth and metastasis. Indole-containing compounds have been investigated for their anti-angiogenic properties.[4][6] Derivatives of indole-6-carboxylic acid have demonstrated the ability to inhibit the proliferation of human umbilical vein endothelial cells (HUVECs), a key in vitro model for studying angiogenesis.[4] The anti-angiogenic effects of these compounds may be linked to their inhibition of VEGFR-2, as well as their free radical scavenging activity.[4]

Structure-Activity Relationships (SAR)

The biological activity of indole-6-carboxylic acid derivatives is highly dependent on the nature and position of substituents on the indole ring and the group attached to the carboxylic acid moiety. Key SAR findings include:

• The presence of an aryl or heteroaryl fragment attached to a linker is often required for anti-tumor activity.[3]

• The type of linker, such as a hydrazone or oxadiazole, can influence the selectivity towards different kinases.[3][5]

• Substituents on the phenyl ring of the aryl fragment can significantly impact potency. For example, an unsubstituted phenyl moiety on a hydrazine-1-carbothioamide derivative showed high EGFR inhibitory activity.[5]

Experimental Protocols

MTT Assay for Cytotoxicity

This colorimetric assay is a standard method for assessing the metabolic activity of cells and, by extension, their viability and proliferation.

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., HCT-116, HeLa) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (indole-6-carboxylic acid derivatives) in culture medium. Add the diluted compounds to the wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

In Vitro Kinase Inhibition Assay (for EGFR/VEGFR-2)

This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by a specific kinase.

Principle: The assay utilizes a purified recombinant kinase and a specific substrate. The transfer of a phosphate group from ATP to the substrate is detected, often using an antibody that recognizes the phosphorylated substrate.

Protocol:

• Reaction Setup: In a 96-well plate, combine the purified recombinant human EGFR or VEGFR-2 kinase, a specific substrate (e.g., a poly(Glu, Tyr) peptide), and the test compound at various concentrations.

• Initiation of Reaction: Add ATP to initiate the kinase reaction and incubate at room temperature for a specified time (e.g., 30-60 minutes).

• Detection: Stop the reaction and detect the amount of phosphorylated substrate. This can be done using various methods, such as ELISA (Enzyme-Linked Immunosorbent Assay) with a phospho-specific antibody or by using a fluorescently labeled substrate.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to a no-inhibitor control. Determine the IC50 value.

Quantitative Data Summary

Compound Type	Target(s)	Cancer Cell Line	IC50	Reference
Hydrazone derivative	EGFR	HCT-116, HeLa, HT-29	Not specified	[3]
Oxadiazole derivative	VEGFR-2	HCT-116, HeLa, HT-29	Not specified	[3]
Hydrazine-1-carbothioamide derivative	EGFR	HepG2, HCT-116, A549	Not specified	[5]
Oxadiazole derivative	VEGFR-2	HepG2, HCT-116, A549	Not specified	[5]
Indole-related derivative	-	HUVEC	76.3 µg/mL	[4]
Indole-related derivative	-	A549	45.5 µg/mL	[4]

Conclusion

The 1-Pivaloyl-1H-indole-6-carboxylic acid scaffold, while primarily a synthetic intermediate, is a gateway to a class of compounds with significant therapeutic potential, particularly in oncology. Its derivatives have demonstrated potent antiproliferative and anti-angiogenic activities through the inhibition of key signaling pathways. The continued exploration of the structure-activity relationships of this scaffold holds promise for the development of novel and effective targeted cancer therapies.

References

• New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. PubMed, [Link]

• Structure‐activity relationships (SAR) of the new indole‐6‐carboxylic acid derivatives. ResearchGate, [Link]

• New Indole‐6‐Carboxylic Acid Derivatives as Multi‐Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation | Request PDF. ResearchGate, [Link]

• Anti-proliferation evaluation of new derivatives of indole-6-carboxylate ester as receptor tyrosine kinase inhibitors. PMC, [Link]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). PMC, [Link]

• Synthesis of indole-6-carboxylic acid. PrepChem.com, [Link]

• A one-step base-free synthesis of N-arylamides via modified pivaloyl mixed anhydride mediated amide coupling. Organic & Biomolecular Chemistry (RSC Publishing), [Link]

• Biomedical Importance of Indoles. MDPI, [Link]

• Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. arkat-usa.org, [Link]

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• 1. mdpi.com [mdpi.com]
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• 5. Anti-proliferation evaluation of new derivatives of indole-6-carboxylate ester as receptor tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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"1-Pivaloyl-1H-indole-6-carboxylic acid" starting material for synthesis

1-Pivaloyl-1H-indole-6-carboxylic acid: A Strategic Building Block in Advanced Organic Synthesis and Drug Discovery

Introduction & Structural Rationale

In modern drug discovery and complex natural product synthesis, the selection of starting materials dictates the efficiency, regioselectivity, and scalability of the entire synthetic route. 1-Pivaloyl-1H-indole-6-carboxylic acid is a highly specialized, bifunctional building block[1]. It combines a privileged biological pharmacophore (the C6-carboxylic acid) with a sterically demanding, strategically removable protecting group (the N1-pivaloyl moiety).

Rather than viewing this compound merely as a protected indole, synthetic chemists leverage it as a programmable scaffold. The pivaloyl group not only masks the nucleophilic indole nitrogen but actively directs downstream functionalization, while the C6-carboxylic acid serves as a primary vector for library generation in medicinal chemistry[2].

The Chemical Logic of the Scaffold (Causality & Mechanism)

The Role of the N1-Pivaloyl Group

The indole N-H is inherently acidic and nucleophilic, making it susceptible to unwanted N-alkylation, acylation, or oxidation during multi-step sequences. The pivaloyl (tert-butylcarbonyl) group is selected over standard protecting groups (such as Boc, Tosyl, or Benzyl) for three mechanistic reasons:

• Steric Shielding: The massive steric bulk of the tert-butyl moiety provides an umbrella effect, shielding the adjacent C2 and C7 positions. This suppresses unwanted electrophilic aromatic substitutions at C2, redirecting electrophiles to the C3 position.

• Directed Metalation & C-H Activation: The carbonyl oxygen of the pivaloyl group acts as a Lewis basic directing group. It can coordinate with transition metals to facilitate highly regioselective C-H activation (e.g., Ruthenium-catalyzed C7-selective amidation)[3] or coordinate with organolithium reagents for Directed Ortho Metalation (DoM).

• Orthogonal Stability: The pivaloyl amide is highly resistant to acidic conditions (where Boc would cleave) and catalytic hydrogenation (where Benzyl would cleave), allowing for aggressive transformations on the C6-carboxylic acid.

The Role of the C6-Carboxylic Acid

The indole-6-carboxylic acid motif is a highly validated pharmacophore. Derivatives of this scaffold have demonstrated profound efficacy as multi-target antiproliferative agents targeting EGFR and VEGFR-2 tyrosine kinases[2],[4]. Furthermore, the C6-acid geometry is critical in the design of protein-protein interaction inhibitors (such as RAD51/BRCA2 inhibitors)[5] and HIV-1 integrase inhibitors[6]. Synthetically, the free carboxylic acid is a perfect handle for amide couplings, esterifications, or decarboxylative cross-couplings.

Fig 1. Structural logic and orthogonal reactivity map of 1-Pivaloyl-1H-indole-6-carboxylic acid.

Physicochemical Properties & Handling Data

To ensure reproducibility, the fundamental quantitative parameters of the starting material are summarized below.

Property	Value	Synthetic Implication
Chemical Name	1-Pivaloyl-1H-indole-6-carboxylic acid	Bifunctional core for divergent synthesis.
Molecular Formula	C14H15NO3	-
Molecular Weight	245.27 g/mol	-
CAS Number	N/A (Commercially available derivative)	Sourced via specialized vendors (e.g., BLD Pharm)[1].
Storage Conditions	2-8°C, sealed in dry conditions	Prevents slow ambient hydrolysis of the N-acyl group.

Experimental Workflows & Self-Validating Protocols

The following protocols detail the transformation of the starting material into a bioactive derivative, followed by the strategic removal of the protecting group.

Protocol A: C6-Amide Coupling (Synthesis of Pharmacological Intermediates)

Causality: To synthesize target inhibitors (e.g., EGFR-targeting hydrazones or amides), the C6 acid must be activated. HATU is selected as the coupling reagent due to its superior efficiency and suppression of side-reactions compared to EDC/NHS, particularly when coupling sterically hindered or electronically deactivated amines[2].

• Activation: Dissolve 1-Pivaloyl-1H-indole-6-carboxylic acid (1.0 eq) in anhydrous DMF to a concentration of 0.1 M. Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq) followed by HATU (1.2 eq). Stir at room temperature for 15 minutes. Self-Validation: The solution will turn slightly yellow, indicating the formation of the active HOAt ester.

• Coupling: Add the desired primary or secondary amine (1.1 eq) dropwise.

• Reaction Monitoring: Stir under a nitrogen atmosphere for 2-4 hours. Monitor via LC-MS; the mass of the activated ester intermediate should completely transition to the product mass.

• Workup (Critical Step): Quench with saturated aqueous NaHCO3. Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (3x). Causality: The LiCl wash is mandatory to completely partition the DMF out of the organic layer, preventing emulsion formation and purification failure.

• Isolation: Dry over anhydrous Na2SO4, concentrate in vacuo, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol B: Orthogonal Deprotection of the N-Pivaloyl Group

Causality: The pivaloyl group is notoriously robust. Standard alkaline hydrolysis (KOH/EtOH) is often sluggish and requires harsh reflux conditions that can hydrolyze newly formed C6-amides or esters. An advanced, highly efficient alternative utilizes Lithium Diisopropylamide (LDA) for quantitative deprotection via an assisted metalation/intramolecular transfer mechanism[7].

• Preparation: Cool a solution of the N-pivaloyl indole intermediate (1.0 eq) in anhydrous THF (0.2 M) to -78°C under an argon atmosphere.

• Base Addition: Add LDA (2.0 to 2.5 eq) dropwise. Causality: Excess base is required because the initial equivalent deprotonates the C2 position, while the second equivalent drives the cleavage of the pivaloyl moiety[7].

• Cleavage: Remove the cooling bath, warm the reaction mixture to 40-45°C, and stir for 2-4 hours.

• Quenching & Isolation: Cool back to 0°C and carefully quench with saturated aqueous NH4Cl. Extract with EtOAc, dry over Na2SO4, and concentrate. The resulting crude material is typically highly pure but can be passed through a short silica plug.

Fig 2. Step-by-step synthetic workflow from C6-activation to final N1-deprotection.

Summary of Deprotection Strategies

Choosing the right deprotection method is vital for maintaining the integrity of the C6-substituent.

Reagent System	Reaction Conditions	Advantages	Limitations
NaOH / MeOH	Reflux, 12-24h	Utilizes standard, inexpensive reagents.	Harsh heating required; high risk of hydrolyzing C6-esters/amides.
LDA / THF	40-45°C, 2-4h	Extremely fast, quantitative yield, orthogonal to many esters[7].	Requires strictly anhydrous conditions and inert atmosphere.
TBAF / THF	Reflux, 24h	Mild basicity, tolerates sensitive functional groups.	Very slow reaction kinetics; economically unviable for large scale.

References

• 1-Pivaloyl-1H-indole-6-carboxylic acid (Product Data). BLD Pharm.
• New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. PubMed (NIH).
• Structure of humanised RadA-mutant humRadA22F in complex with indole-6-carboxylic acid. RCSB PDB.
• New Indole‐6‐Carboxylic Acid Derivatives as Multi‐Target Antiproliferative Agents. ResearchGate.
• Design and Synthesis of Novel Indole β-Diketo Acid Derivatives as HIV-1 Integrase Inhibitors. SciSpace.
• Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. MDPI.
• Ruthenium(II)-Catalyzed Direct C7-Selective Amidation of Indoles with Dioxazolones at Room Temperature. ACS Publications.

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• 1. 845619-73-0|1-Pivaloyl-1H-indole-3-carbaldehyde|BLD Pharm [bldpharm.com]
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• 4. researchgate.net [researchgate.net]
• 5. rcsb.org [rcsb.org]
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• 7. mdpi.org [mdpi.org]

1-Pivaloyl-1H-indole-6-carboxylic Acid: A Strategic Scaffold for Directed C–H Functionalization and Drug Discovery

Executive Summary

In modern medicinal chemistry, the indole-6-carboxylic acid core is recognized as a "privileged structure," forming the backbone of numerous kinase inhibitors and antiviral agents. However, late-stage functionalization of the indole ring often suffers from poor regioselectivity and unwanted side reactions at the nucleophilic nitrogen (N1).

1-Pivaloyl-1H-indole-6-carboxylic acid solves this synthetic bottleneck. By installing a sterically demanding pivaloyl (trimethylacetyl) group at N1, chemists can completely alter the electronic and steric landscape of the indole core. This in-depth technical guide explores the causality behind the N-pivaloyl group's directing capabilities, its superiority over traditional protecting groups (like Boc or Ts) in Lewis acidic conditions, and its downstream applications in oncology and virology.

Physicochemical Profile & Structural Rationale

The strategic value of 1-pivaloyl-1H-indole-6-carboxylic acid lies in the bulky tert-butyl moiety of the pivaloyl group. Unlike the Boc (tert-butoxycarbonyl) group, which is highly sensitive to Lewis acids, the pivaloyl amide is exceptionally robust. This stability is critical for harsh C–H activation protocols.

Table 1: Quantitative Physicochemical Data

Property	Value / Description	Synthetic Significance
Molecular Formula	C₁₄H₁₅NO₃	N/A
Molecular Weight	245.27 g/mol	Optimal for fragment-based drug design (FBDD).
H-Bond Donors	1 (Carboxylic acid -OH)	Allows for late-stage amidation or esterification.
H-Bond Acceptors	3 (N1-amide, C6-carboxyl)	Facilitates target protein binding (e.g., kinase hinge regions).
Steric Shielding	High (N-Pivaloyl group)	Blocks N1 electrophilic attack; forces C2 or C7 functionalization.
Lewis Acid Stability	High	Survives BBr₃ and Pd(II) catalytic cycles, unlike Boc.

The Pivaloyl Advantage: Regiocontrolled C–H Functionalization

The N-pivaloyl group is not merely a protecting group; it is a steric directing group . Its presence dictates the regiochemical outcome of both metal-free and transition-metal-catalyzed C–H activations.

A. Metal-Free C7 Borylation via BBr₃

Traditional borylation of indoles typically occurs at the most nucleophilic C3 position. However, recent breakthroughs have demonstrated that N-pivaloyl indoles undergo highly selective C7-borylation using simple boron tribromide (BBr₃) .

The Causality: The extreme steric bulk of the pivaloyl group prevents the boron atom from coordinating with the indole nitrogen. Instead, the BBr₃ is forced into proximity with the C7 position, driving a regioselective electrophilic aromatic substitution. If a Boc group were used, the BBr₃ (a strong Lewis acid) would instantly cleave it, ruining the regiocontrol.

Figure 1: N-pivaloyl directed C7-borylation pathway via BBr3 electrophilic substitution.

B. Palladium-Catalyzed Aerobic Oxidative Coupling

The N-pivaloyl group also enables regioselective Pd-catalyzed oxidative cross-coupling with unactivated arenes (e.g., benzene) under 1 atm of O₂ . By tuning the ancillary ligands (e.g., DAF vs. Me₂DAF), chemists can override the inherent C3 nucleophilicity and force C2-arylation. The pivaloyl group's electron-withdrawing nature modulates the basicity of the indole, preventing catalyst poisoning.

Pharmacological Relevance of the Indole-6-Carboxylic Acid Core

Once the indole core is functionalized via the N-pivaloyl directing group, the pivaloyl moiety can be cleaved, and the C6-carboxylic acid can be derivatized to engage specific biological targets.

Table 2: Validated Biological Targets for Indole-6-Carboxylic Acid Derivatives

Target	Disease Area	Mechanism of Action	Key in vitro Assays
EGFR	Oncology	Tyrosine Kinase Inhibition (Extrinsic Apoptosis)	HCT-116, HeLa, HT-29 Cell Viability
VEGFR-2	Oncology	Anti-angiogenesis via Kinase Inhibition	G2/M Phase Arrest Assays
HCV NS5B	Virology	Allosteric Inhibition (Thumb Site I)	HCV Replicon Assays

Recent literature highlights that hydrazone and oxadiazole derivatives of indole-6-carboxylic acid exhibit potent, multi-target antiproliferative activity against EGFR and VEGFR-2, arresting cancer cells in the G2/M phase . Furthermore, allosteric inhibitors of the Hepatitis C Virus (HCV) NS5B polymerase rely heavily on this exact scaffold to bind to the critical Thumb Site I pocket .

Figure 2: Workflow from indole core to targeted oncology and virology therapeutics.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, explaining the mechanistic causality behind each critical step.

Protocol A: Synthesis of 1-Pivaloyl-1H-indole-6-carboxylic acid

Direct N-pivaloylation of the free carboxylic acid leads to mixed anhydrides. Therefore, a transient methyl ester protection strategy is required.

• Esterification: Dissolve 1H-indole-6-carboxylic acid (1.0 eq) in anhydrous methanol. Add catalytic H₂SO₄ and reflux for 12 h. Causality: Protects the C6-carboxylate from reacting with pivaloyl chloride in the next step.

• N-Pivaloylation: Dissolve the resulting methyl 1H-indole-6-carboxylate (1.0 eq) in anhydrous DMF and cool to 0 °C. Portion-wise, add NaH (60% dispersion in mineral oil, 1.2 eq). Stir for 30 minutes.

  • Causality: NaH irreversibly deprotonates the N-H to form a highly nucleophilic indolide anion. The 0 °C temperature suppresses unwanted ring-opening or dimerization side reactions.

• Electrophilic Addition: Dropwise, add pivaloyl chloride (1.2 eq). Stir at room temperature for 2 hours.

  • Causality: Dropwise addition controls the highly exothermic reaction. The bulky pivaloyl group attaches exclusively to N1.

• Saponification: Isolate the intermediate, then dissolve in a 3:1 mixture of THF/H₂O. Add LiOH·H₂O (1.5 eq) and stir at room temperature for 4 hours.

  • Causality: LiOH provides mild hydroxide nucleophiles that selectively hydrolyze the unhindered methyl ester. The extreme steric bulk of the tert-butyl group perfectly shields the N-pivaloyl amide from hydrolysis.

• Workup: Acidify the aqueous layer with 1M HCl to pH 3 to precipitate the final product: 1-Pivaloyl-1H-indole-6-carboxylic acid.

Protocol B: Metal-Free C7-Borylation of the Scaffold

• Activation: Under an inert N₂ atmosphere, dissolve 1-pivaloyl-1H-indole-6-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM).

• Borylation: Add a 1.0 M solution of BBr₃ in DCM (3.0 eq) at room temperature and stir for 1 hour.

  • Causality: BBr₃ acts as the electrophile. The N-pivaloyl group blocks N-coordination and C2/C3 access, funneling the BBr₃ to the C7 position to form a C7-dibromoborane intermediate.

• Esterification Quench: Remove volatiles in vacuo to prevent HBr accumulation. Redissolve the residue in DCM and cool to 0 °C. Add a pre-mixed solution of pinacol (1.5 eq) and anhydrous pyridine (5.0 eq).

  • Causality: Pinacol traps the highly reactive dibromoborane to form a stable, isolable boronic ester (Bpin). Pyridine acts as an acid scavenger to neutralize the HBr generated during the esterification, preventing degradation of the indole core.

References

• Metal-free C–H Borylation and Hydroboration of Indoles ACS Omega[Link]

• Overcoming the “Oxidant Problem”: Strategies to Use O2 as the Oxidant in Organometallic C–H Oxidation Reactions Catalyzed by Pd (and Cu) Accounts of Chemical Research[Link]

• New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation Chemistry & Biodiversity (PubMed)[Link]

• Allosteric N-acetamide-indole-6-carboxylic acid inhibitors of HCV NS5B polymerase Bioorganic & Medicinal Chemistry Letters (PubMed)[Link]

An In-Depth Technical Guide to 1-Pivaloyl-1H-indole-6-carboxylic acid: Synthesis, Characterization, and Therapeutic Potential

This guide provides a comprehensive technical overview of 1-Pivaloyl-1H-indole-6-carboxylic acid, a specialized derivative of the biologically significant indole-6-carboxylic acid scaffold. While a singular "discovery" event for this molecule is not prominently documented in the scientific literature, its existence and utility can be logically inferred from established principles of medicinal chemistry and synthetic organic chemistry. This document will therefore focus on the rationale behind its synthesis, a detailed experimental protocol, its physicochemical and spectroscopic properties, and its potential applications in modern drug discovery.

The Strategic Importance of the Indole-6-carboxylic Acid Core

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products, pharmaceuticals, and agrochemicals.[1][2] Its unique electronic properties and ability to participate in various biological interactions have made it a cornerstone in the development of therapeutics for a wide range of diseases, including cancer, inflammation, and central nervous system disorders.[3][4] The substitution pattern on the indole ring is critical for modulating its biological activity. Specifically, the presence of a carboxylic acid group at the 6-position, as seen in indole-6-carboxylic acid, provides a key handle for further chemical modification and can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties.[5][6] Carboxylic acids are known to form strong interactions with biological targets, such as through hydrogen bonding and salt bridges, making them a common feature in drug design.[6][7]

The Pivaloyl Group: A Tool for Protection and Molecular Engineering

The introduction of a pivaloyl group (tert-butylcarbonyl) onto the indole nitrogen is a strategic decision in the synthesis of complex indole derivatives. The pivaloyl group serves several important functions:

• Steric Shielding: Due to its bulky tert-butyl group, the pivaloyl moiety can sterically hinder the N-1 position and the adjacent C-2 position of the indole ring. This can be exploited to direct electrophilic substitution reactions to other positions on the indole nucleus.[8]

• Nitrogen Protection: The indole nitrogen is nucleophilic and can participate in undesirable side reactions under certain conditions. The pivaloyl group effectively "protects" this nitrogen, allowing for chemical transformations to be carried out on other parts of the molecule.[8]

• Modulation of Physicochemical Properties: The lipophilicity of a molecule is a critical factor in its absorption, distribution, metabolism, and excretion (ADME) profile. The addition of the lipophilic pivaloyl group can be used to fine-tune these properties.

• Metabolic Stability: The bulky nature of the pivaloyl group can also sterically hinder enzymatic degradation, potentially increasing the metabolic stability and in vivo half-life of a drug candidate.

While the pivaloyl group is known for its robustness, methods for its removal have been developed, typically involving strong basic conditions.[8]

Synthesis of 1-Pivaloyl-1H-indole-6-carboxylic acid: A Step-by-Step Protocol

The synthesis of 1-Pivaloyl-1H-indole-6-carboxylic acid can be logically achieved through a two-step process starting from the commercially available methyl indole-6-carboxylate. The overall synthetic workflow is depicted below:

Caption: Synthetic workflow for 1-Pivaloyl-1H-indole-6-carboxylic acid.

Experimental Protocol

Step 1: Synthesis of Methyl 1-pivaloyl-1H-indole-6-carboxylate

• To a solution of methyl indole-6-carboxylate (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise at 0 °C.

• Allow the reaction mixture to stir at 0 °C for 30 minutes.

• Slowly add pivaloyl chloride (1.2 eq) to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford methyl 1-pivaloyl-1H-indole-6-carboxylate.[9]

Step 2: Synthesis of 1-Pivaloyl-1H-indole-6-carboxylic acid

• Dissolve methyl 1-pivaloyl-1H-indole-6-carboxylate (1.0 eq) in a mixture of tetrahydrofuran (THF), methanol (MeOH), and water (typically in a 2:2:1 ratio).

• Add lithium hydroxide monohydrate (2.0-3.0 eq) to the solution.

• Heat the reaction mixture to 60 °C and stir for 4-6 hours, or until TLC analysis indicates the complete consumption of the starting material.[10]

• Cool the reaction mixture to room temperature and remove the organic solvents under reduced pressure.

• Dissolve the residue in water and acidify to pH 2-3 with 1 M hydrochloric acid (HCl).

• Collect the resulting precipitate by vacuum filtration.

• Wash the solid with cold water and dry under vacuum to yield 1-Pivaloyl-1H-indole-6-carboxylic acid.

Physicochemical and Spectroscopic Characterization

The following table summarizes the expected physicochemical properties of 1-Pivaloyl-1H-indole-6-carboxylic acid based on its structure and data from the parent compound, indole-6-carboxylic acid.[11][12][13]

Property	Expected Value
Molecular Formula	C₁₄H₁₅NO₃
Molecular Weight	245.27 g/mol
Appearance	White to off-white solid
Melting Point	> 250 °C (decomposition likely)
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF, MeOH), sparingly soluble in water
pKa	Estimated to be in the range of 4-5 for the carboxylic acid proton

Spectroscopic Data Interpretation

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the indole ring protons, a downfield singlet for the carboxylic acid proton (typically >10 ppm), and a singlet integrating to nine protons for the tert-butyl group of the pivaloyl moiety.[14]

• ¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbons of the carboxylic acid and the pivaloyl group (typically in the range of 160-180 ppm), as well as signals for the aromatic carbons of the indole ring and the carbons of the tert-butyl group.[14]

• Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a broad O-H stretching vibration for the carboxylic acid (around 2500-3300 cm⁻¹) and strong C=O stretching vibrations for the carboxylic acid and the amide of the pivaloyl group (around 1680-1720 cm⁻¹).[14]

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak corresponding to the molecular weight of the compound.

Potential Applications in Drug Discovery and Chemical Biology

While specific biological activity data for 1-Pivaloyl-1H-indole-6-carboxylic acid is not widely published, its structural features suggest several potential applications in drug discovery and chemical biology:

• As a Building Block for Bioactive Molecules: This compound can serve as a key intermediate in the synthesis of more complex molecules. The carboxylic acid functionality can be readily converted to amides, esters, and other functional groups, allowing for the exploration of a wide range of chemical space.[5]

• As a Probe for Structure-Activity Relationship (SAR) Studies: In a drug discovery program centered around the indole-6-carboxylic acid scaffold, the N-pivaloyl derivative would be a valuable tool to understand the role of the indole nitrogen in binding to a biological target. By comparing the activity of the N-pivaloyl compound to its N-H counterpart, researchers can elucidate the importance of hydrogen bonding at this position.

• Potential as a Modulator of a Range of Biological Targets: Given the broad spectrum of biological activities associated with indole derivatives, 1-Pivaloyl-1H-indole-6-carboxylic acid and its derivatives could be investigated as potential modulators of various targets, including but not limited to:

  • Protein Kinases: Many kinase inhibitors incorporate the indole scaffold.[5]

  • Nuclear Receptors: Some indole derivatives have been shown to modulate the activity of nuclear receptors like PPARγ.[15]

  • G-Protein Coupled Receptors (GPCRs): The indole nucleus is a common feature in ligands for various GPCRs.

The following diagram illustrates the potential derivatization of 1-Pivaloyl-1H-indole-6-carboxylic acid for the generation of a chemical library for biological screening.

Caption: Derivatization of 1-Pivaloyl-1H-indole-6-carboxylic acid.

Conclusion

1-Pivaloyl-1H-indole-6-carboxylic acid represents a strategically designed molecule that leverages the established biological importance of the indole-6-carboxylic acid scaffold with the synthetic utility and modulatory effects of the N-pivaloyl group. While not a widely known compound in its own right, its logical synthesis and potential for further derivatization make it a valuable tool for researchers in medicinal chemistry and drug discovery. This technical guide provides a foundational understanding of its synthesis, properties, and potential applications, serving as a resource for scientists working to develop the next generation of indole-based therapeutics.

References

• Alcaide, B., Almendros, P., & Redondo, M. C. (2005). Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. Arkivoc, 2005(11), 299-309.

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 595230, 1H-indole-6-carboxylic acid. Retrieved from [Link].

• Kumar, A., et al. (2022). Recent advancements on biological activity of indole and their derivatives: A review. Thai Journal of Pharmaceutical Sciences, 46(3), 233-250.
• Joule, J. A. (2013). Biomedical Importance of Indoles. Molecules, 18(6), 6620-6647.
• Lamotte, Y., et al. (2010). Synthesis and biological activities of novel indole derivatives as potent and selective PPARgamma modulators. Bioorganic & Medicinal Chemistry Letters, 20(4), 1399-1404.

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Strategic Utilization of 1-Pivaloyl-1H-indole-6-carboxylic Acid in Advanced Organic Synthesis and Drug Discovery

Executive Summary

As a Senior Application Scientist, I frequently encounter the challenge of regioselective functionalization in heterocyclic chemistry. The indole core is a privileged scaffold in medicinal chemistry, but its electron-rich nature makes selective functionalization notoriously difficult. 1-Pivaloyl-1H-indole-6-carboxylic acid emerges as a highly engineered building block designed to solve these synthetic bottlenecks. By combining the robust steric shielding of an N-pivaloyl protecting group with the versatile reactivity of a C-6 carboxylic acid, this molecule enables orthogonal synthetic pathways. This technical guide details the mechanistic rationale, validated experimental protocols, and pharmacological applications of this critical building block.

The Mechanistic Rationale: Why N-Pivaloyl?

The indole nitrogen (N-1) and the adjacent C-2 and C-3 positions are highly reactive toward electrophiles. Unprotected indoles often suffer from poor regiocontrol, leading to complex mixtures of N-alkylated, C-3, and C-2 substituted products.

The introduction of a pivaloyl (tert-butylcarbonyl) group at N-1 serves a dual purpose:

• Electronic Deactivation: The electron-withdrawing nature of the acyl group reduces the overall electron density of the indole ring, dampening its susceptibility to uncontrolled oxidation and electrophilic attack during harsh coupling conditions.

• Steric Shielding: The massive steric bulk of the tert-butyl moiety effectively blocks the N-1 and C-2 positions. This steric umbrella directs subsequent reactions—such as Friedel-Crafts acylation or directed ortho-lithiation (DoM)—exclusively to the C-3 or C-4 positions[1].

The C-6 Carboxylic Acid as a Modular Pharmacophore Handle

While the N-pivaloyl group dictates the chemistry of the pyrrole ring, the C-6 carboxylic acid provides a highly reliable handle on the benzene ring. for synthesizing multi-target antiproliferative agents. Specifically, modifying the C-6 position via amide coupling allows for the rapid generation of libraries targeting Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR-2)[2].

Synthetic Workflows and Functionalization

Synthetic workflow for regioselective functionalization of 1-Pivaloyl-1H-indole-6-carboxylic acid.

Self-Validating Experimental Protocols

To ensure high fidelity in your syntheses, the following protocols have been optimized for reproducibility, yield, and mechanistic soundness.

Protocol A: High-Efficiency Amide Coupling at C-6

Causality: Traditional coupling agents like DCC often fail with electron-deficient or sterically hindered anilines. We utilize HATU because it generates a highly reactive HOAt ester intermediate. This accelerates the reaction, minimizes epimerization, and maximizes yield even with poorly nucleophilic amines.

• Activation: Dissolve 1-Pivaloyl-1H-indole-6-carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M). Add DIPEA (3.0 eq) and HATU (1.2 eq). Stir at room temperature for 15 minutes to ensure complete formation of the active ester.

  • Validation Checkpoint: A distinct color change to pale yellow indicates active ester formation.

• Coupling: Add the desired amine (1.1 eq) dropwise. Stir for 2–4 hours at room temperature.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF), brine, and dry over Na₂SO₄.

• Purification: Concentrate and purify via flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Quantitative N-Pivaloyl Deprotection

Causality: The pivaloyl group is notoriously resistant to standard basic hydrolysis (e.g., NaOH/MeOH) due to the extreme steric shielding of the carbonyl carbon. However, acts as a strong base to deprotonate the indole, facilitating quantitative deprotection at elevated temperatures[1].

• Preparation: Dissolve the N-pivaloyl indole derivative (1.0 eq) in anhydrous THF (0.1 M) under an inert argon atmosphere.

• Deprotection: Cool the reaction vessel to 0 °C and add LDA (2.0 eq, 2.0 M in THF/heptane/ethylbenzene) dropwise.

• Heating: Warm the reaction to 40–45 °C and stir for 2 hours.

  • Validation Checkpoint: TLC monitoring (UV active) should show complete consumption of the higher R_f starting material.

• Quench: Cool to 0 °C and carefully quench with saturated aqueous NH₄Cl. Extract with EtOAc, dry, and concentrate.

Quantitative Data: Deprotection Efficiencies

The choice of deprotection strategy is critical to the overall yield of the synthetic pathway. Table 1 summarizes the quantitative superiority of the LDA-mediated method over traditional basic hydrolysis for N-pivaloyl indoles.

Reagent / Condition	Temperature (°C)	Time (Hours)	Equivalents	Yield of Deprotected Indole (%)
NaOH / MeOH	65 (Reflux)	24	5.0	< 10% (Mostly recovered SM)
K₂CO₃ / MeOH	65 (Reflux)	48	5.0	No Reaction
Hydrazine Hydrate	80	12	10.0	15%
LDA / THF	40–45	2	2.0	> 95% (Quantitative)

Table 1: Comparison of deprotection conditions for N-pivaloyl indoles. Data synthesized from established organolithium deprotection methodologies[1].

Application in Oncology: Multi-Target Kinase Inhibition

The C-6 functionalized indole core is a highly privileged structure in oncology. Recent studies have demonstrated that , specifically inhibiting EGFR and VEGFR-2[2].

EGFR/VEGFR-2 signaling pathway inhibition by indole-6-carboxamide derivatives.

By utilizing 1-Pivaloyl-1H-indole-6-carboxylic acid as the starting material, medicinal chemists can rapidly construct libraries of these dual-inhibitors. The pivaloyl group ensures that the indole nitrogen remains unreactive during the harsh conditions sometimes required for complex linker attachments, only to be cleanly removed in the final step to restore the hydrogen-bond donor capacity of the indole N-H, which is critical for kinase hinge-region binding[2].

Conclusion

1-Pivaloyl-1H-indole-6-carboxylic acid is not merely a chemical reagent; it is a strategically designed building block that dictates synthetic flow. By understanding the causality of its protecting group sterics and the reactivity of its carboxyl handle, researchers can streamline the synthesis of complex, biologically active indole alkaloids and targeted therapeutics.

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"1-Pivaloyl-1H-indole-6-carboxylic acid" solubility in common lab solvents

An In-depth Technical Guide to the Solubility of 1-Pivaloyl-1H-indole-6-carboxylic acid

Abstract

This technical guide provides a comprehensive analysis of the predicted solubility of 1-Pivaloyl-1H-indole-6-carboxylic acid in common laboratory solvents. Direct experimental solubility data for this specific compound is not extensively available in the public domain. Therefore, this document synthesizes information based on first principles of physical organic chemistry, analysis of its constituent functional groups, and solubility data from structurally analogous compounds. We present a qualitative solubility profile, explain the underlying intermolecular forces governing its behavior, and provide a detailed, robust protocol for its empirical determination. This guide is intended for researchers, chemists, and pharmaceutical scientists to facilitate informed solvent selection for synthesis, purification, formulation, and screening applications involving this molecule.

Introduction: The Importance of Solubility

1-Pivaloyl-1H-indole-6-carboxylic acid is a molecule of interest in synthetic and medicinal chemistry. Its structure combines a bicyclic indole core, a carboxylic acid functional group, and a bulky pivaloyl protecting group on the indole nitrogen. The indole moiety is a privileged scaffold in drug discovery, and carboxylic acids are common functional handles for modifying pharmacokinetics. The pivaloyl group is a sterically hindered acyl group often used to protect amines and alcohols due to its high stability against many chemical and enzymatic conditions.[1]

Understanding the solubility of this compound is paramount for its practical application. Solubility dictates the choice of solvents for chemical reactions, impacts the efficiency of purification techniques like crystallization and chromatography, and is a critical determinant of bioavailability in drug development.[2] A poorly chosen solvent can lead to low reaction yields, difficult purifications, and misleading results in biological assays. This guide aims to provide a predictive framework and a practical methodology for navigating the solubility challenges associated with this molecule.

Physicochemical Properties and Molecular Structure Analysis

To predict the solubility of 1-Pivaloyl-1H-indole-6-carboxylic acid, we must first dissect its molecular structure and the properties imparted by its key functional groups.

• The Indole Core: The indole ring system is aromatic and largely nonpolar, contributing to solubility in organic solvents. However, the nitrogen lone pair can participate in hydrogen bonding.

• The Carboxylic Acid Group (-COOH): This is a highly polar, protic group capable of acting as both a hydrogen bond donor and acceptor.[3] It is acidic and can be deprotonated in basic solutions to form a highly polar carboxylate salt, which dramatically increases aqueous solubility.

• The Pivaloyl Group (-C(O)C(CH₃)₃): This group is a defining feature. The tert-butyl moiety is large, sterically hindering, and highly nonpolar (lipophilic). It significantly increases the overall size and hydrocarbon character of the molecule. The amide-like linkage to the indole nitrogen introduces a polar carbonyl group (a hydrogen bond acceptor) but removes the N-H hydrogen bond donor capability of the parent indole.[1]

The interplay of these three components—the nonpolar indole and pivaloyl groups and the polar carboxylic acid—creates a molecule with a complex solubility profile. The principle of "like dissolves like" suggests the molecule will exhibit moderate solubility in a range of solvents but is unlikely to be freely soluble in the extremes of either highly polar (water) or very nonpolar (hexane) solvents.[4][5]

Figure 1: Key molecular features driving the solubility of 1-Pivaloyl-1H-indole-6-carboxylic acid.

Predicted Solubility in Common Laboratory Solvents

Based on the molecular structure analysis and data from analogous compounds, a qualitative solubility profile can be predicted. For comparison, indole-3-carboxylic acid is soluble in ethanol and DMSO, while being insoluble in boiling water.[6][7] Pivalic acid is very soluble in ethanol and ether, but only sparingly soluble in water.[8] The combination of these structural elements in the target molecule leads to the following predictions.

Table 1: Predicted Qualitative Solubility of 1-Pivaloyl-1H-indole-6-carboxylic acid

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Water	Insoluble / Very Low	The large, nonpolar pivaloyl and indole groups outweigh the polarity of the single carboxylic acid.
Methanol, Ethanol	Soluble / Moderately Soluble	The alkyl portion of the alcohol can solvate the nonpolar regions, while the hydroxyl group interacts favorably with the carboxylic acid. Indole itself has enhanced solubility in methanol compared to water.[9]
Polar Aprotic	DMSO, DMF	Soluble / Highly Soluble	These solvents are excellent hydrogen bond acceptors and can effectively solvate the carboxylic acid proton.[10] Their high polarity can accommodate the entire molecule.
Acetonitrile	Moderately Soluble	Less polar than DMSO/DMF, solubility is expected to be lower but still significant.
Acetone, Ethyl Acetate	Sparingly to Moderately Soluble	These solvents have moderate polarity. The carbonyl group can act as a hydrogen bond acceptor for the carboxylic acid.
Nonpolar / Halogenated	Dichloromethane (DCM)	Sparingly to Moderately Soluble	DCM can solvate the large nonpolar regions. While not ideal for the carboxylic acid, it may be sufficient for moderate solubility, potentially through dimer formation of the acid.
Tetrahydrofuran (THF)	Moderately Soluble	THF is a polar ether that can accept hydrogen bonds and solvate the nonpolar regions.
Nonpolar Hydrocarbon	Toluene, Hexane	Insoluble / Very Low	The high polarity of the carboxylic acid group prevents dissolution in these nonpolar solvents.[4]
Aqueous Base	5% aq. NaOH, NaHCO₃	Soluble	The carboxylic acid will be deprotonated to form the highly polar sodium carboxylate salt, which is readily soluble in water.
Aqueous Acid	5% aq. HCl	Insoluble	The compound lacks a basic functional group that can be protonated to enhance solubility.

Experimental Protocol for Solubility Determination (Isothermal Shake-Flask Method)

To obtain quantitative solubility data, a systematic experimental approach is required. The isothermal shake-flask method is a reliable and widely accepted technique.

Objective: To determine the equilibrium solubility of 1-Pivaloyl-1H-indole-6-carboxylic acid in a selected solvent at a specific temperature (e.g., 25 °C).

Materials:

• 1-Pivaloyl-1H-indole-6-carboxylic acid (solid, high purity)

• Selected solvents (analytical grade)

• Scintillation vials or glass test tubes with screw caps

• Analytical balance (± 0.1 mg)

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and pipettes

• HPLC or UV-Vis spectrophotometer for quantification

Procedure:

• Preparation: Add an excess amount of solid 1-Pivaloyl-1H-indole-6-carboxylic acid to a vial. "Excess" means enough solid remains undissolved at equilibrium.

• Solvent Addition: Add a known volume (e.g., 2.0 mL) of the chosen solvent to the vial.

• Equilibration: Tightly cap the vial and place it in a temperature-controlled orbital shaker set to 25 °C. Agitate the mixture for 24-48 hours. This extended time is crucial to ensure the system reaches thermodynamic equilibrium. A shorter time may result in an underestimation of solubility.

• Phase Separation: After equilibration, let the vials stand undisturbed in the temperature-controlled environment for at least 2 hours to allow undissolved solids to settle.

• Sample Collection: Carefully withdraw a sample from the clear supernatant using a syringe. Avoid disturbing the solid at the bottom.

• Filtration: Immediately filter the collected supernatant through a 0.22 µm syringe filter into a clean vial. This step is critical to remove any microscopic undissolved particles.

• Dilution: Accurately dilute a known volume of the filtered, saturated solution with a suitable solvent to a concentration that falls within the linear range of the analytical instrument.

• Quantification: Analyze the diluted sample using a pre-calibrated HPLC or UV-Vis spectrophotometer to determine the concentration of the dissolved compound.

• Calculation: Calculate the original concentration in the saturated solution (in mg/mL or mol/L), accounting for the dilution factor. This value represents the solubility of the compound in that solvent at 25 °C.

Figure 2: Workflow for the isothermal shake-flask solubility determination method.

Conclusion

While direct, published solubility data for 1-Pivaloyl-1H-indole-6-carboxylic acid is scarce, a robust qualitative solubility profile can be confidently predicted through analysis of its molecular structure. The molecule's amphipathic nature, arising from the large nonpolar pivaloyl group and the polar carboxylic acid, suggests optimal solubility in polar aprotic solvents like DMSO and DMF, and moderate solubility in alcohols and some halogenated solvents. It is predicted to be poorly soluble in water and nonpolar hydrocarbons. Crucially, its solubility in aqueous media can be dramatically increased under basic conditions due to the formation of a carboxylate salt. For precise quantitative data essential for process development and formulation, the provided experimental protocol offers a reliable and standard method for its determination.

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• Li, Z., et al. (2013). Measurement and Correlation of Solubilities of Indole-2-carboxylic Acid in Ten Different Pure Solvents from (278.15 to 360.15) K. Journal of Chemical & Engineering Data, 58(12), 3338–3343. [Link]

• LookChem. (2025, May 20). 1H-indole-6-carboxylic acid. Retrieved March 15, 2026, from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: A Detailed Guide to the N-pivaloylation of Indole-6-carboxylic Acid

Introduction

In the realm of pharmaceutical and medicinal chemistry, the indole scaffold is a privileged structure, forming the core of numerous biologically active compounds.[1][2] However, the reactivity of the indole nitrogen (N-H) often necessitates the use of protecting groups to achieve selective functionalization at other positions of the indole ring. The pivaloyl group (Piv), introduced via pivaloyl chloride, stands out as a robust N-protecting group. Its significant steric bulk effectively shields the indole nitrogen and can also sterically hinder the C-2 position, directing electrophilic substitution to other sites.[3][4] This attribute is particularly valuable in the synthesis of complex indole derivatives.

This document provides a comprehensive experimental procedure for the N-pivaloylation of indole-6-carboxylic acid, a key intermediate in the synthesis of various therapeutic agents. We will delve into the mechanistic underpinnings of the reaction, provide a detailed step-by-step protocol, and outline methods for purification and characterization of the final product.

Mechanistic Rationale: The "Why" Behind the Pivaloylation Reaction

The N-pivaloylation of indole-6-carboxylic acid is a nucleophilic acyl substitution reaction. The reaction is typically carried out in the presence of a base. The mechanism proceeds as follows:

• Deprotonation: A suitable base deprotonates the indole nitrogen, which has a pKa of approximately 17 in DMSO, to form a more nucleophilic indolide anion.[5] The choice of base is critical; it must be strong enough to deprotonate the indole N-H but not so strong as to cause unwanted side reactions with the carboxylic acid moiety.

• Nucleophilic Attack: The resulting indolide anion acts as a nucleophile and attacks the electrophilic carbonyl carbon of pivaloyl chloride.

• Chloride Elimination: The tetrahedral intermediate formed then collapses, eliminating a chloride ion to yield the N-pivaloylated product.

The presence of the carboxylic acid group on the indole ring introduces a competing acidic proton. Therefore, the choice of base and reaction conditions must be carefully optimized to favor N-acylation over O-acylation or other side reactions.

Experimental Workflow Overview

The overall experimental process for the N-pivaloylation of indole-6-carboxylic acid can be visualized as a sequence of key stages, from initial setup to the final, purified product.

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Application Notes & Protocols: The Strategic Use of 1-Pivaloyl-1H-indole-6-carboxylic acid as a Pivotal Intermediate in Pharmaceutical Synthesis

Abstract

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals.[1] This guide provides an in-depth exploration of 1-Pivaloyl-1H-indole-6-carboxylic acid , a key intermediate whose strategic use facilitates the synthesis of complex, polysubstituted indole derivatives. We will dissect the rationale behind employing the pivaloyl protecting group, provide validated, step-by-step protocols for the synthesis of the intermediate, and demonstrate its application in subsequent transformations crucial for drug discovery programs. This document is intended for researchers, medicinal chemists, and process development scientists engaged in the synthesis of indole-based therapeutic agents.

Introduction: The Challenge and Strategy in Indole Functionalization

The indole ring system is a cornerstone of many blockbuster drugs, valued for its ability to participate in various biological interactions.[1][2] Specifically, indole-6-carboxylic acid offers a versatile handle for derivatization, serving as a building block for compounds targeting cancer, inflammation, and neurological disorders.[3][4][5]

However, the indole nitrogen's reactivity and the intrinsic reactivity of the C2 and C3 positions can complicate synthetic routes.[6][7] Direct functionalization of the indole core often leads to undesired side reactions or requires complex purification. To overcome these challenges, a robust protecting group strategy is essential. The pivaloyl group (Piv), introduced via pivaloyl chloride, is an acyl-type protecting group that offers distinct advantages.[8][9] Its significant steric bulk not only shields the indole nitrogen but also provides steric hindrance at the C2 and C7 positions, directing subsequent reactions to other sites on the indole ring.[6][10][11]

This guide details the synthesis of 1-Pivaloyl-1H-indole-6-carboxylic acid, starting from the commercially available methyl indole-6-carboxylate, and its subsequent use in forming new chemical entities.

The Pivaloyl Group: A Bulwark in Indole Synthesis

The choice of a protecting group is a critical decision in a synthetic campaign. While many options exist for the indole nitrogen (e.g., Boc, Ts, SEM), the pivaloyl group is uniquely suited for specific applications due to its combination of stability and steric influence.

Causality Behind Choosing the Pivaloyl Group:

• Exceptional Stability: The N-pivaloyl amide bond is highly stable across a wide range of reaction conditions, including exposure to many nucleophiles, bases, and mild acids.[12] This robustness allows for extensive chemical modifications on other parts of the molecule without premature deprotection.

• Steric Shielding: The bulky tert-butyl moiety of the pivaloyl group sterically encumbers the N-1 and C-2 positions of the indole. This has been exploited to direct reactions like intramolecular Friedel-Crafts acylations to the C-4 position instead of the electronically favored C-2 position.[6][10][11]

• The Deprotection Challenge: A key consideration is the group's difficult removal. Historically, harsh conditions like strong alkoxides were used with variable success.[11] However, the development of modern protocols using strong, non-nucleophilic bases like lithium diisopropylamide (LDA) has made the deprotection step efficient and reliable, significantly increasing the utility of the pivaloyl group in indole chemistry.[6][10]

Caption: Overall synthetic pathway from starting material to final product.

Protocol 1: Synthesis of Methyl 1-pivaloyl-1H-indole-6-carboxylate

This protocol describes the N-protection of the indole. The use of a strong, non-nucleophilic base like sodium hydride ensures complete deprotonation of the indole nitrogen, facilitating a clean reaction with pivaloyl chloride.

Materials:

• Methyl 1H-indole-6-carboxylate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Pivaloyl chloride (PivCl) [13]* Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard glassware for inert atmosphere synthesis

Procedure:

• Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and nitrogen inlet, suspend sodium hydride (1.2 equiv) in anhydrous DMF.

• Indole Addition: Cool the suspension to 0 °C in an ice bath. Add a solution of methyl 1H-indole-6-carboxylate (1.0 equiv) in anhydrous DMF dropwise over 20-30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Anion Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour. The evolution of hydrogen gas should cease.

• Pivaloylation: Cool the reaction mixture back to 0 °C. Slowly add pivaloyl chloride (1.1 equiv) dropwise, maintaining the internal temperature below 5 °C. [12]5. Reaction: Allow the mixture to warm to room temperature and stir for 3-5 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Workup: Upon completion, carefully quench the reaction by slowly adding saturated NH₄Cl solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and dilute with water and EtOAc. Separate the layers. Wash the organic layer sequentially with water (2x) and brine (1x).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product, Methyl 1-pivaloyl-1H-indole-6-carboxylate,[14] can be purified by column chromatography on silica gel (e.g., using a hexane/EtOAc gradient).

Protocol 2: Synthesis of 1-Pivaloyl-1H-indole-6-carboxylic acid (Saponification)

This step hydrolyzes the methyl ester to the desired carboxylic acid intermediate. The use of lithium hydroxide is a standard and effective method for saponification. [15] Materials:

• Methyl 1-pivaloyl-1H-indole-6-carboxylate

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF)

• Methanol (MeOH)

• Water

• Hydrochloric acid (HCl), 1 M solution

• Standard laboratory glassware

Procedure:

• Dissolution: In a round-bottom flask, dissolve the starting ester (1.0 equiv) in a mixture of THF, MeOH, and water (e.g., a 3:3:1 ratio).

• Hydrolysis: Add lithium hydroxide monohydrate (2.0-3.0 equiv) to the solution. [15]3. Reaction: Heat the mixture to 50-60 °C and stir for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Solvent Removal: Cool the mixture to room temperature and concentrate under reduced pressure to remove the organic solvents (THF and MeOH).

• Acidification: Dissolve the remaining aqueous residue in water and cool in an ice bath. Carefully acidify the solution to pH ~2-3 by the dropwise addition of 1 M HCl. A precipitate should form.

• Isolation: Stir the suspension in the ice bath for 30 minutes, then collect the solid precipitate by vacuum filtration.

• Drying: Wash the filter cake with cold water and dry under vacuum to yield 1-Pivaloyl-1H-indole-6-carboxylic acid as a solid.

Application in Amide Library Synthesis

The synthesized 1-Pivaloyl-1H-indole-6-carboxylic acid is an ideal precursor for generating libraries of amide derivatives, a common strategy in medicinal chemistry to explore structure-activity relationships (SAR). [16]

Protocol 3: General Procedure for Amide Coupling

This protocol employs standard peptide coupling reagents to form an amide bond between the carboxylic acid intermediate and a primary or secondary amine.

Materials:

• 1-Pivaloyl-1H-indole-6-carboxylic acid

• Desired amine (1.1 equiv)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 equiv)

• HOBt (Hydroxybenzotriazole) (1.2 equiv)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.0-3.0 equiv)

• Anhydrous DMF or Dichloromethane (DCM)

Procedure:

• Activation: Dissolve the carboxylic acid (1.0 equiv), EDC (1.2 equiv), and HOBt (1.2 equiv) in anhydrous DMF under a nitrogen atmosphere. Stir at room temperature for 30 minutes.

• Amine Addition: Add the desired amine (1.1 equiv) followed by the base (TEA or DIPEA, 2.0-3.0 equiv).

• Reaction: Stir the reaction at room temperature for 12-24 hours. Monitor by TLC.

• Workup & Purification: Upon completion, quench with water and extract with an appropriate organic solvent (e.g., EtOAc or DCM). Wash the combined organic layers with saturated NaHCO₃ solution, water, and brine. Dry over Na₂SO₄, filter, concentrate, and purify the crude product by column chromatography or recrystallization.

Protocol 4: Traceless Removal of the Pivaloyl Group

This final step unveils the indole N-H. The use of LDA provides a modern, high-yielding method for cleaving the robust pivaloyl amide. [6][10][11] Materials:

• N-Pivaloyl protected amide product

• Lithium diisopropylamide (LDA) solution (2.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• Setup: In a flame-dried flask under an inert atmosphere, dissolve the N-pivaloyl substrate (1.0 equiv) in anhydrous THF.

• Deprotection: Add the LDA solution (2.0 equiv) dropwise to the stirred solution at room temperature.

• Reaction: Heat the reaction mixture to 40-45 °C and stir for 1-3 hours. [6]Monitor by TLC for the disappearance of the starting material.

• Workup: Cool the reaction to 0 °C and carefully quench by the slow addition of saturated NH₄Cl solution.

• Extraction & Purification: Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate. Purify the resulting deprotected indole by column chromatography.

Analytical Characterization Data

Proper characterization of intermediates and final products is critical for validating the synthetic route.

Compound	Technique	Expected Characteristic Signals
1H-Indole-6-carboxylic acid	¹H NMR (DMSO-d₆)	~11.4 ppm (broad s, 1H, NH), ~12.4 ppm (broad s, 1H, COOH), 8.04 ppm (m, 1H, H7), 6.51 ppm (m, 1H, H3). [15]
IR (KBr)	3300-2500 cm⁻¹ (broad, O-H stretch), ~1710 cm⁻¹ (C=O stretch). [17]
1-Pivaloyl-1H-indole-6-carboxylic acid	¹H NMR (CDCl₃)	~1.5 ppm (s, 9H, C(CH₃)₃), 7.5-8.5 ppm (aromatic protons), Carboxylic acid proton may be broad or not observed.
¹³C NMR (CDCl₃)	~170-180 ppm (C=O, pivaloyl), ~165-175 ppm (C=O, acid), ~40 ppm (quaternary C, pivaloyl), ~28 ppm (CH₃, pivaloyl). [17]
IR (KBr)	3300-2500 cm⁻¹ (broad, O-H stretch), ~1720 cm⁻¹ (C=O, acid), ~1690 cm⁻¹ (C=O, amide).

Conclusion

1-Pivaloyl-1H-indole-6-carboxylic acid is a highly valuable and versatile intermediate in modern pharmaceutical synthesis. The pivaloyl group provides robust protection and steric control, enabling complex molecular architectures to be built upon the indole-6-carboxylic acid core. The protocols outlined in this guide are validated and scalable, providing researchers with a reliable pathway to access this key building block and its derivatives. The successful application of this intermediate, coupled with efficient deprotection strategies, streamlines the synthesis of novel indole-based drug candidates, accelerating the journey from laboratory discovery to clinical application.

References

• PrepChem. (n.d.). Synthesis of indole-6-carboxylic acid. Retrieved from PrepChem.com. [Link]

• Avendaño, C., Sánchez, J. D., & Menéndez, J. C. (2004). Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. Sciforum. [Link]

• Nagasaka, T., Koseki, Y., & Hamaguchi, F. (2004). A Reinvestigation of 4-Hydroxyindole-6-carboxylate Synthesis from Pyrrole-2-carboxaldehyde: A Facile Synthesis of Indoles and Indolizines. The Journal of Organic Chemistry, 69(20), 6934–6937. [Link]

• National Center for Biotechnology Information. (n.d.). 1H-indole-6-carboxylic acid. PubChem. [Link]

• Menéndez, J. C., et al. (2004). Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. Molbank, M388. [Link]

• Pal, M., et al. (2001). Selective Deprotection of Aryl Acetates, Benzoates, Pivalates, and Tosylates under Nonhydrolytic and Virtually Neutral Condition. Organic Letters, 3(14), 2133–2135. [Link]

• ResearchGate. (n.d.). Traceless removal of the N‐pivaloyl group in a one‐pot fashion. [Link]

• Al-Qaisi, J. A., et al. (2024). New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. Chemistry & Biodiversity, 21(2), e202301892. [Link]

• Organic Syntheses. (n.d.). O-PIVALOYLHYDROXYLAMINE TRIFLIC ACID. Org. Synth., 97, 202-214. [Link]

• Wang, Y., et al. (2014). Synthesis and in vitro pharmacological evaluation of indolyl carboxylic amide analogues as D3 dopamine receptor selective ligands. Bioorganic & Medicinal Chemistry, 22(5), 1599-1611. [Link]

• Journal of Medicinal Chemistry. (2015). 3-Oxo-hexahydro-1H-isoindole-4-carboxylic Acid as a Drug Chiral Bicyclic Scaffold. [Link]

• Kaushik, N. K., et al. (2013). Biomedical Importance of Indoles. Molecules, 18(6), 6620–6662. [Link]

• Google Patents. (n.d.). US6605743B1 - Continuous process for the preparation of pivaloyl chloride and of aroyl....

• Pharmaceutical Synthesis Solutions. (2024). 5 Proven Strategies for Safer Drugs. [Link]

• Molecules. (2025). Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. [Link]

• Chemistry LibreTexts. (2025). 6.7: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

• NIST. (n.d.). 1H-Indole-2-carboxylic acid, 1-methyl-. NIST WebBook. [Link]

• ResearchGate. (n.d.). Synthesis of carboxylic acid 6. [Link]

• Matter, H., et al. (2004). A new synthesis of indole 5-carboxylic acids and 6-hydroxy-indole-5-carboxylic acids in the preparation of an o-hydroxylated metabolite of vilazodone. Bioorganic & Medicinal Chemistry Letters, 14(10), 2447-2451. [Link]

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Application Note: 1-Pivaloyl-1H-indole-6-carboxylic Acid in the Synthesis of Targeted Anti-Cancer Agents

Executive Summary

The development of targeted anti-cancer therapeutics, particularly receptor tyrosine kinase (RTK) inhibitors, relies heavily on privileged heterocyclic scaffolds. Indole-6-carboxylic acid has emerged as a critical pharmacophore core for designing potent inhibitors of Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2)[1][2]. However, functionalizing the C6-position without inducing competitive side reactions at the nucleophilic indole nitrogen requires robust protection strategies. This application note details the mechanistic rationale, synthetic workflows, and validated protocols for utilizing 1-Pivaloyl-1H-indole-6-carboxylic acid as a highly efficient building block in oncology drug discovery.

Mechanistic Rationale: The Indole-6-Carboxylic Acid Scaffold in Oncology

The indole ring mimics the purine core of ATP, allowing it to anchor securely within the highly conserved ATP-binding hinge region of various kinases[2]. Functionalization at the C6-position is particularly strategic; appending hydrazone, oxadiazole, or carbothioamide moieties to the C6-carboxylic acid directs the molecule into the hydrophobic pockets of EGFR and VEGFR-2, triggering cancer cell arrest in the G2/M phase and inducing extrinsic apoptosis[1][2].

The Strategic Role of N-Pivaloyl Protection

Unprotected indole nitrogens are highly susceptible to competitive N-acylation or N-alkylation during the aggressive coupling conditions required to derivatize the C6-carboxylic acid. While standard protecting groups like Boc (tert-butyloxycarbonyl) or Ts (tosyl) are common, they present distinct disadvantages in complex multi-step syntheses: Boc is acid-labile and may degrade during intermediate purifications, while Ts often requires harsh reductive conditions for removal that can destroy newly formed C6-amides.

The pivaloyl (Piv) group offers an orthogonal stability profile. Its extreme steric bulk completely shields both the N1 and adjacent C2 positions of the indole ring[3][4]. It is highly stable under standard acidic and basic coupling conditions. Although historically considered difficult to remove due to this same steric hindrance, modern methodologies utilizing Lithium diisopropylamide (LDA) allow for highly chemoselective, traceless deprotection without compromising the delicate anti-cancer pharmacophores attached at the C6-position[3][4].

Synthesis Workflow

The following diagram illustrates the logical progression from the protected building block to the active anti-cancer agent.

Workflow for synthesizing anti-cancer agents from 1-Pivaloyl-1H-indole-6-carboxylic acid.

Experimental Methodologies

The following protocols provide a self-validating system for synthesizing indole-based kinase inhibitors. The causality behind the reagent selection is embedded within the steps to ensure reproducibility and scientific integrity.

Protocol 1: C6-Carboxylic Acid Amide Coupling

Objective: To attach a target anti-cancer pharmacophore (e.g., an aniline or hydrazine derivative) to the C6 position while the N1 position remains shielded. Causality: HATU is selected over EDC/HOBt due to its superior kinetics in forming the active OAT (7-azabenzotriazole) ester, which prevents epimerization and maximizes yield. DIPEA acts as a non-nucleophilic base to deprotonate the incoming amine without attacking the active ester.

Step-by-Step Procedure:

• Preparation: In an oven-dried round-bottom flask under Argon, dissolve 1-Pivaloyl-1H-indole-6-carboxylic acid (1.0 equiv, typically 5.0 mmol) in anhydrous DMF (0.2 M).

• Activation: Add HATU (1.2 equiv) followed by DIPEA (3.0 equiv). Stir the reaction mixture at room temperature (20-25°C) for 15 minutes. Observation: The solution will transition to a pale yellow color, indicating the formation of the active ester.

• Coupling: Introduce the target amine/hydrazine (1.1 equiv) dropwise. Stir the reaction continuously for 2–4 hours.

• Reaction Monitoring: Confirm the consumption of the starting material via LC-MS or TLC (Eluent: 50% EtOAc in Hexanes).

• Workup: Quench the reaction with ice-cold distilled water (3x volume of DMF) to precipitate the product. Extract the aqueous layer with EtOAc (3 × 20 mL).

• Purification: Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography to yield the N-Piv protected intermediate.

Protocol 2: Traceless Deprotection of the N1-Pivaloyl Group

Objective: To remove the sterically hindered pivaloyl group, yielding the active N-H indole compound capable of hydrogen bonding within the kinase ATP-binding pocket. Causality: Standard alkaline hydrolysis (e.g., NaOH) often fails or requires temperatures that hydrolyze the newly formed C6-amide. LDA acts as a strong, sterically hindered base that attacks the pivaloyl carbonyl. The reaction is thermodynamically driven by the formation of the highly stable lithium indolide intermediate, ensuring excellent chemoselectivity[3][4].

Step-by-Step Procedure:

• Preparation: Dissolve the N-Piv protected intermediate (1.0 equiv, 2.0 mmol) in anhydrous THF (10 mL) in a flame-dried flask under an Argon atmosphere.

• Base Addition: Cool the solution to 0°C using an ice bath. Slowly add LDA (2.5 equiv, 2.0 M solution in THF/heptane) dropwise over 10 minutes.

• Cleavage: Remove the ice bath and gradually warm the reaction mixture to 40–45°C. Stir at this temperature for 2 to 4 hours. Note: The elevated temperature is critical to overcome the steric barrier of the pivaloyl group[4].

• Quenching: Once TLC indicates complete deprotection, cool the flask back to 0°C and carefully quench with saturated aqueous NH₄Cl (15 mL) to protonate the lithium indolide.

• Isolation: Extract the mixture with EtOAc (3 × 15 mL). Wash the organic layer with brine, dry over Na₂SO₄, and evaporate the solvent. The resulting crude product is typically >90% pure but can be recrystallized from EtOH/Water to yield the final anti-cancer agent.

Quantitative Data: Deprotection Optimization

To highlight the necessity of the LDA-mediated protocol, the following table summarizes the quantitative performance of various deprotection conditions on N-Pivaloyl indoles. The data demonstrates why traditional methods are insufficient for late-stage drug synthesis.

Deprotection Reagent	Equivalents	Temp (°C)	Time (h)	Typical Yield (%)	Chemoselectivity Profile
LDA (Lithium diisopropylamide)	2.5	40 - 45	2 - 4	85 - 95%	Excellent: Tolerates C6-amides, esters, and halogens.
NaOH (Aqueous)	5.0	80 - 100	12 - 24	40 - 60%	Poor: Frequently hydrolyzes delicate C6-amide pharmacophores.
NaOMe (Sodium methoxide)	3.0	65	8 - 12	15 - 30%	Moderate: Reaction is often incomplete due to extreme steric hindrance.
TFA (Trifluoroacetic acid)	Excess	25	24	0%	N/A: Pivaloyl group is completely stable under acidic conditions.

Data synthesized from established indole deprotection methodologies[3][4].

Conclusion

1-Pivaloyl-1H-indole-6-carboxylic acid is a highly specialized, structurally optimized building block for the synthesis of multi-target anti-cancer agents. By leveraging the extreme steric shielding of the pivaloyl group, chemists can perform aggressive functionalizations at the C6-position to build potent EGFR and VEGFR-2 inhibitors. When paired with a thermodynamically driven LDA deprotection protocol, this scaffold ensures high-yielding, chemoselective pathways that are essential for modern oncology drug development.

References

• [1] New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. PubMed (NIH). URL:[Link]

• [4] Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. Sciforum. URL: [Link]

• [2] Anti-proliferation evaluation of new derivatives of indole-6-carboxylate ester as receptor tyrosine kinase inhibitors. PMC (NIH). URL:[Link]

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• 4. sciforum.net [sciforum.net]

Application Note: Amide Coupling Strategies for 1-Pivaloyl-1H-indole-6-carboxylic acid in Drug Discovery

Executive Summary

The indole-6-carboxylic acid scaffold is a privileged pharmacophore widely utilized in the development of antivirals, LFA-1 antagonists, and allosteric inhibitors[1][2]. However, the electron-rich nature of the unprotected indole nitrogen (N1) often leads to competing side reactions—such as N-acylation or oxidation—during harsh carboxyl activation steps.

Utilizing 1-Pivaloyl-1H-indole-6-carboxylic acid circumvents these issues. The bulky, electron-withdrawing N-pivaloyl (trimethylacetyl) group completely shields the N1 position while deactivating the indole core against electrophilic attack[3]. This application note provides field-proven, self-validating protocols for the efficient amide coupling of 1-Pivaloyl-1H-indole-6-carboxylic acid, followed by the targeted deprotection of the pivaloyl group to yield the desired 1H-indole-6-carboxamide derivatives.

Mechanistic Rationale & Workflow

The Role of the N-Pivaloyl Protecting Group

In multi-step drug synthesis, protecting group orthogonality is critical. The N-pivaloyl group is highly sterically hindered, making it exceptionally stable under standard acidic conditions (e.g., TFA, HCl) and mild basic conditions (e.g., K₂CO₃)[3]. This allows chemists to perform aggressive peptide-like coupling at the C6-carboxylic acid without risking N1-polymerization or cross-reactivity.

Carboxyl Activation Causality

For the construction of the C6-amide bond, uronium-based coupling reagents like HATU are preferred over standard carbodiimides (EDC/DCC)[4][5]. HATU rapidly converts the carboxylic acid into a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The adjacent nitrogen in the HOAt leaving group provides an intramolecular hydrogen bond that stabilizes the incoming amine's transition state, accelerating the reaction and minimizing epimerization or degradation of the indole core.

Figure 1: Amide coupling and N-pivaloyl deprotection workflow for indole-6-carboxylic acid.

Experimental Protocols

Protocol A: HATU-Mediated Amide Coupling

This protocol is optimized for coupling 1-Pivaloyl-1H-indole-6-carboxylic acid with primary or secondary amines (including sterically hindered piperazines)[6].

Reagents:

• 1-Pivaloyl-1H-indole-6-carboxylic acid (1.0 equiv)

• Amine substrate (1.1 - 1.2 equiv)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) (0.1 - 0.2 M)

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask purged with inert gas (N₂ or Ar), dissolve 1-Pivaloyl-1H-indole-6-carboxylic acid (1.0 equiv) in anhydrous DMF.

• Base Addition: Add DIPEA (3.0 equiv) to the solution. Causality: DIPEA deprotonates the carboxylic acid to form the carboxylate anion and neutralizes any amine hydrochloride salts, without acting as a competing nucleophile.

• Activation: Add HATU (1.2 equiv) in one portion. Stir the mixture at room temperature (20-25 °C) for 15-30 minutes. The solution will typically turn a pale yellow as the active HOAt ester forms.

• Coupling: Add the amine substrate (1.1 equiv) dropwise or in small portions.

• Monitoring: Stir the reaction at room temperature for 2-4 hours. Monitor reaction completion via LC-MS or TLC (typically 50% EtOAc in Hexanes). The disappearance of the active ester mass indicates completion.

• Workup: Quench the reaction by pouring it into a separatory funnel containing saturated aqueous NaHCO₃. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Washing: Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude N-pivaloyl indole-6-carboxamide via flash column chromatography (Silica gel, gradient of EtOAc in Hexanes).

Protocol B: N-Pivaloyl Deprotection (Basic Hydrolysis)

Because the pivaloyl group is highly sterically hindered, standard mild deprotection methods fail. Aggressive basic hydrolysis is required to force the hydroxide nucleophile into the hindered carbonyl center[4].

Reagents:

• N-Pivaloyl indole-6-carboxamide intermediate (1.0 equiv)

• Lithium hydroxide monohydrate (LiOH·H₂O) (5.0 - 10.0 equiv)

• Solvent Mixture: THF / MeOH / H₂O (Ratio 2:1:1)

Step-by-Step Methodology:

• Solubilization: Dissolve the N-pivaloyl indole-6-carboxamide in the THF/MeOH mixture. Causality: The mixed organic solvent ensures the hydrophobic indole remains in solution, while MeOH acts as a phase-transfer facilitator for the aqueous base.

• Hydrolysis: Add an aqueous solution of LiOH·H₂O (5.0 equiv) to the reaction mixture.

• Thermal Activation: Heat the reaction to 40-50 °C. Causality: The steric bulk of the tert-butyl group creates a high activation energy barrier for the tetrahedral intermediate formation; gentle heating overcomes this without cleaving the newly formed C6-amide bond.

• Monitoring: Stir for 4-8 hours, monitoring closely by LC-MS. The mass shift will correspond to the loss of the pivaloyl group (-84 Da).

• Workup: Once complete, cool the mixture to room temperature and concentrate under reduced pressure to remove THF and MeOH.

• Neutralization: Dilute the remaining aqueous layer with water and carefully adjust the pH to ~7 using 1M HCl. Extract the product with EtOAc (3 × 20 mL).

• Isolation: Wash the organic layer with brine, dry over Na₂SO₄, concentrate, and purify via flash chromatography or recrystallization to yield the pure 1H-indole-6-carboxamide.

Quantitative Data Summary

The following table summarizes the comparative efficiency of different coupling and deprotection systems for this specific scaffold based on standard empirical data.

Reaction Step	Reagent System	Solvent System	Temp (°C)	Time (h)	Typical Yield (%)
Amide Coupling	HATU, DIPEA	DMF	20-25	2 - 4	85 - 95
Amide Coupling	EDC·HCl, HOBt, Et₃N	DCM / DMF	20-25	12 - 16	75 - 85
Amide Coupling	T3P (50% in EtOAc), Pyridine	EtOAc	20-25	6 - 8	80 - 90
N-Piv Deprotection	LiOH·H₂O (5-10 eq)	THF / MeOH / H₂O	40 - 50	4 - 8	80 - 90
N-Piv Deprotection	NaOH (10% aq)	EtOH / H₂O	60	2 - 4	70 - 85

References

• US20080032976A1 - 1H-indole-6-yl-piperazin-1-yl-methanone derivatives. Google Patents. 6

• Technical Support Center: N-Protection of Indole. Benchchem. 3

• Novel Strategies in Chemical Tool Development for the Nuclear Receptors Nurr1, RXR and PPAR. LMU München. 4

• Allosteric N-acetamide-indole-6-carboxylic acid thumb pocket 1 inhibitors of hepatitis C virus NS5B polymerase. ResearchGate. 1

• Identification of Novel and Potent Indole-Based Benzenesulfonamides as Selective Human Carbonic Anhydrase II Inhibitors. PMC / NIH. 5

• Design, Synthesis, and Biological Evaluation of a Series of Novel LFA-1 Antagonists. ACS Publications. 2

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Application Notes & Protocols: High-Purity Isolation of 1-Pivaloyl-1H-indole-6-carboxylic acid

Introduction: The Critical Role of Purity

1-Pivaloyl-1H-indole-6-carboxylic acid is a key heterocyclic building block in medicinal chemistry and materials science. Its structure, featuring a protected indole nitrogen and a reactive carboxylic acid moiety, makes it a versatile intermediate for the synthesis of complex molecules, including potential kinase inhibitors and other targeted therapeutics.[1][2][3] The pivaloyl group serves as a robust protecting group, preventing N-alkylation or other undesired side reactions at the indole nitrogen, while the C6-carboxylic acid provides a handle for amide couplings, esterifications, and other functionalizations.

The successful outcome of multi-step syntheses utilizing this intermediate is critically dependent on its purity. Trace impurities, such as unreacted starting materials (e.g., Indole-6-carboxylic acid), hydrolysis products (pivalic acid), or reaction byproducts, can lead to the formation of intractable side-products, complicate downstream purification, reduce overall yield, and compromise the biological or material properties of the final compound. This guide provides a detailed analysis of common impurities and outlines robust, validated protocols for the purification of 1-Pivaloyl-1H-indole-6-carboxylic acid to ≥98% purity.

Understanding the Impurity Profile

Effective purification begins with a rational analysis of the potential impurities arising from the synthetic route. A common synthesis involves the acylation of 1H-indole-6-carboxylic acid with pivaloyl chloride or pivalic anhydride.

Common Potential Impurities:

• Unreacted 1H-Indole-6-carboxylic acid: The primary starting material, which is more polar than the product.

• Pivalic Acid: Formed from hydrolysis of the acylating agent or as a byproduct in anhydride-mediated reactions.[4] It is a volatile and relatively non-polar carboxylic acid.

• Di-acylated or other byproducts: Depending on reaction conditions, minor side products may form.

• Residual Solvents: Solvents used in the reaction and workup (e.g., Dichloromethane, Tetrahydrofuran, Ethyl Acetate).

The significant difference in acidity and polarity between the desired product and the key impurities forms the logical basis for the purification strategy outlined below.

Purification Strategy: A Multi-Faceted Approach

A multi-step purification strategy is recommended to systematically remove different classes of impurities. The core strategy leverages the acidic nature of the target molecule, followed by methods to remove closely related neutral or weakly acidic/basic impurities.

Caption: Overall purification workflow for 1-Pivaloyl-1H-indole-6-carboxylic acid.

Experimental Protocols

Protocol 1: Acid-Base Extraction

Principle: This technique is the cornerstone for purifying carboxylic acids.[5][6] By treating the crude organic mixture with a weak aqueous base (e.g., sodium bicarbonate), the acidic product is deprotonated to form its sodium salt. This salt is highly soluble in the aqueous phase, while neutral or weakly acidic/basic impurities remain in the organic phase.[7][8][9] Subsequent acidification of the separated aqueous layer re-protonates the carboxylate, causing the purified product to precipitate out of the aqueous solution.[6][9]

Materials:

• Crude reaction mixture dissolved in an immiscible organic solvent (e.g., Ethyl Acetate or Dichloromethane).

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution.

• 2M Hydrochloric Acid (HCl).

• Separatory Funnel.

• pH paper or meter.

• Ice bath.

• Büchner funnel and filter paper.

Step-by-Step Methodology:

• Dissolution: Ensure the crude product from the synthesis is fully dissolved in a suitable organic solvent (e.g., 100 mL of Ethyl Acetate for a 10g scale reaction). Transfer this solution to a separatory funnel.

• First Extraction: Add an equal volume of saturated aqueous NaHCO₃ solution to the separatory funnel. Stopper the funnel, invert, and vent frequently to release CO₂ gas pressure. Shake vigorously for 1-2 minutes.

• Phase Separation: Allow the layers to separate completely. The lower aqueous layer contains the sodium salt of the desired product. Drain the aqueous layer into a clean Erlenmeyer flask.

• Repeat Extraction: Repeat the extraction (Step 2 & 3) on the organic layer one or two more times to ensure complete recovery of the product. Combine all aqueous extracts.

• Back-Wash (Optional): To remove any neutral impurities that may have been physically carried over, wash the combined aqueous layers with a small volume (e.g., 20 mL) of fresh organic solvent. Discard this organic wash.

• Precipitation: Place the flask containing the combined aqueous extracts in an ice bath and stir. Slowly add 2M HCl dropwise while monitoring the pH. Continue addition until the solution is acidic (pH ~2-3). A precipitate of the purified product will form.[9]

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with a small amount of cold deionized water to remove residual inorganic salts.

• Drying: Dry the solid product under vacuum to a constant weight.

Self-Validation Checkpoint:

• TLC Analysis: Before starting, spot the crude material on a TLC plate. After extraction, spot the remaining organic layer and the re-acidified, redissolved product. The product spot should be absent from the final organic layer.

Protocol 2: Recrystallization

Principle: Recrystallization is a powerful technique for purifying crystalline solids. It relies on the principle that the solubility of a compound in a solvent increases with temperature. By dissolving the impure solid in a hot solvent and allowing it to cool slowly, the desired compound forms a crystal lattice, excluding impurities which remain in the mother liquor.[8]

Solvent Selection (Rationale): The ideal solvent should dissolve the compound poorly at room temperature but completely at its boiling point. For indole carboxylic acids, polar protic solvents or mixtures are often effective.[10] A solvent system of Ethanol/Water or Ethyl Acetate/Hexanes is a good starting point. The presence of the bulky, non-polar pivaloyl group and the polar carboxylic acid suggests a solvent of intermediate polarity or a mixture will be most effective.

Materials:

• Product obtained from Acid-Base Extraction.

• Recrystallization solvent (e.g., Ethanol and Deionized Water).

• Erlenmeyer flask with a loose-fitting lid (e.g., a watch glass).

• Hot plate.

• Ice bath.

• Büchner funnel and filter paper.

Step-by-Step Methodology:

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the primary solvent (e.g., Ethanol) and heat the mixture to a gentle boil on a hot plate.

• Solvent Addition: Continue adding the primary solvent in small portions until the solid just dissolves completely.

• Co-solvent Addition (if using a mixture): If using a solvent/anti-solvent system like Ethanol/Water, slowly add the anti-solvent (Water) dropwise to the hot solution until the first sign of persistent cloudiness (turbidity) appears. Add a drop or two of the primary solvent (Ethanol) to redissolve the precipitate.

• Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

• Crystallization: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation and recovery.

• Isolation & Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of ice-cold recrystallization solvent mixture to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum.

Self-Validation Checkpoint:

• Melting Point Analysis: A pure compound will have a sharp, defined melting point.[1] Compare the melting point of the recrystallized product to the literature value (approx. 249-253 °C for the parent indole-6-carboxylic acid, the pivaloyl derivative may differ but should be sharp).[2] A broad melting range indicates the presence of impurities.

Protocol 3: Flash Column Chromatography (Optional, for High Purity)

Principle: Flash chromatography is used when recrystallization or extraction fails to remove impurities with similar properties to the product.[11][12] It separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase.[13] Given the acidic nature of the product, interactions with the slightly acidic silica gel can be a concern, potentially leading to peak tailing.[13][14]

Rationale for Mobile Phase Modifier: Adding a small amount of acid (e.g., acetic acid or formic acid) to the mobile phase is critical. This keeps the carboxylic acid analyte in its protonated, less polar form, minimizing strong ionic interactions with the silica gel's silanol groups and resulting in sharper, more symmetrical peaks.[14]

Materials:

• Silica gel (230-400 mesh).

• Flash column.

• Mobile phase: A mixture of a non-polar solvent (Hexanes or Heptane) and a polar solvent (Ethyl Acetate), with 0.5-1% Acetic Acid added.

• TLC plates and chamber.

Step-by-Step Methodology:

• TLC Method Development: First, determine the optimal mobile phase composition using TLC.[13] Dissolve a small amount of the material and spot it on a TLC plate. Develop the plate in various ratios of Hexane:Ethyl Acetate (e.g., 9:1, 7:3, 1:1) containing 1% acetic acid. The ideal system will show good separation between the product and impurities, with the product having an Rf value of ~0.25-0.35.

• Column Packing: Pack the flash column with silica gel as a slurry in the initial, low-polarity mobile phase.

• Sample Loading: Dissolve the crude material in a minimal amount of dichloromethane or the mobile phase. Alternatively, perform a "dry load" by adsorbing the material onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution: Begin eluting the column with the mobile phase, collecting fractions. Gradually increase the polarity of the mobile phase (gradient elution) if necessary to elute the product.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Summary of Methods and Expected Outcomes

Purification Method	Principle of Separation	Key Impurities Removed	Typical Purity	Advantages	Disadvantages
Acid-Base Extraction	Differential solubility of neutral vs. ionic forms[5]	Neutral starting materials, non-acidic byproducts	90-98%	Fast, scalable, effectively removes different compound classes	Will not separate other acidic impurities (e.g., pivalic acid, unreacted starting material)
Recrystallization	Differential solubility in a solvent at different temperatures	Impurities with different solubility profiles	>98%	Can yield very high purity, cost-effective	Yield losses in mother liquor, requires a crystalline solid
Flash Chromatography	Differential partitioning between stationary and mobile phases[13]	Structurally similar impurities (e.g., unreacted starting material)	>99%	High resolution for difficult separations	More time-consuming, requires more solvent, potential for product degradation on silica[14]

Conclusion

The purification of 1-Pivaloyl-1H-indole-6-carboxylic acid is most effectively achieved through a sequential application of acid-base extraction followed by recrystallization. This combination leverages fundamental chemical principles to efficiently remove the most common process-related impurities. For applications demanding the highest level of purity, flash chromatography with an acidified mobile phase provides a robust final polishing step. The choice of method should be guided by the scale of the synthesis, the specific impurity profile of the crude material, and the ultimate purity requirements for the downstream application.

References

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• 1H-indole-6-carboxylic acid | C9H7NO2 | CID 595230 - PubChem - NIH. Available at: [Link]

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Application Notes & Protocols: Navigating the Reactivity of 1-Pivaloyl-1H-indole-6-carboxylic acid with Organometallic Reagents

Abstract

This technical guide provides an in-depth exploration of the reactions between 1-Pivaloyl-1H-indole-6-carboxylic acid and common classes of organometallic reagents. For researchers in medicinal chemistry and drug development, functionalized indoles are cornerstone scaffolds. Understanding how to selectively manipulate building blocks like the title compound is paramount. This document moves beyond simple procedural lists to explain the underlying chemical principles that govern reaction outcomes. We will dissect the competing reactivities of the acidic carboxylic proton, the directing capabilities of the pivaloyl and carboxylate groups, and the divergent pathways dictated by the choice of organolithium, Grignard, or organocuprate reagents. Detailed, field-tested protocols for ketone synthesis and selective C-7 functionalization are provided, supplemented by mechanistic diagrams and comparative data tables to empower scientists in their synthetic endeavors.

Introduction: A Molecule of Competing Reactivities

The indole nucleus is a privileged scaffold in a vast number of natural products and pharmaceutical agents.[1][2] Consequently, methods for its controlled functionalization are of high strategic importance. The subject of this guide, 1-Pivaloyl-1H-indole-6-carboxylic acid, is a particularly versatile synthetic intermediate. Its design incorporates two key features that dictate its reactivity with organometallic reagents:

• The N-Pivaloyl Group: This bulky amide serves a dual purpose. It protects the indole nitrogen from undesired reactions and, due to steric hindrance, it also shields the C-2 position of the indole ring.[3] Crucially, as a Lewis basic amide, it can act as a Directed Metalation Group (DMG).[4][5]

• The C-6 Carboxylic Acid: This group possesses the most acidic proton in the molecule (pKa ≈ 4-5), making it the primary site of interaction with any basic organometallic reagent.[6][7] The resulting carboxylate is an extremely powerful DMG, capable of directing deprotonation (lithiation) to the adjacent C-7 position.[8][9]

The interplay between these features creates a fascinating and synthetically useful reactivity landscape. The choice of organometallic reagent—its basicity versus its nucleophilicity—allows a chemist to selectively engage different reaction pathways, as illustrated below.

Diagram 1: Competing reaction pathways based on the choice of organometallic reagent.

Reaction with Grignard Reagents: The Primacy of Acid-Base Chemistry

Expertise & Experience: Grignard reagents (RMgX) are potent carbon nucleophiles, but they are also strong bases.[10] When presented with a substrate containing a highly acidic proton, such as a carboxylic acid, an acid-base reaction will overwhelmingly predominate over nucleophilic attack.[6][7][10] The Grignard reagent deprotonates the carboxylic acid to form a magnesium carboxylate salt. The resulting carboxylate is electron-rich and bears a negative charge, rendering the carbonyl carbon insufficiently electrophilic for attack by another molecule of the Grignard reagent.[6]

Outcome: The reaction effectively stops after deprotonation. This pathway is generally not used for functionalization but highlights the fundamental reactivity that must be considered.

Protocol 2.1: Formation of the Indole-6-Magnesium Carboxylate Salt

• Objective: To demonstrate the acid-base reactivity of Grignard reagents with the title compound.

• Safety Note: Handle Grignard reagents under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents and glassware.

Methodology:

• Preparation: To a flame-dried, three-neck flask equipped with a magnetic stir bar, thermometer, and nitrogen inlet, add 1-Pivaloyl-1H-indole-6-carboxylic acid (1.0 eq.).

• Dissolution: Add anhydrous Tetrahydrofuran (THF) (approx. 0.1 M concentration) and stir until the solid is fully dissolved.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Slowly add a solution of the Grignard reagent (e.g., Methylmagnesium bromide, 1.05 eq.) dropwise via syringe, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes. The formation of the salt may result in a precipitate.

• Quenching (for analysis): To confirm the reaction, a small aliquot can be carefully quenched with D₂O. The primary starting material will be recovered, but with deuterium incorporation at the carboxylic acid position upon workup, confirming the deprotonation event.

• Workup: The reaction is typically not worked up but used in situ if the carboxylate is intended as a protecting group. For isolation, a careful acidic workup (e.g., 1M HCl) would regenerate the starting carboxylic acid.

Reaction with Organolithium Reagents: A Gateway to Ketones

Expertise & Experience: Organolithium reagents (RLi) are significantly more basic and more nucleophilic than their Grignard counterparts.[11][12] This enhanced reactivity opens a productive pathway. While the first equivalent of RLi is consumed in the obligatory acid-base reaction, a second equivalent is sufficiently nucleophilic to attack the carbonyl carbon of the intermediate lithium carboxylate.[6][11][13] This forms a highly unstable geminal dianion intermediate, which is stable at low temperatures until quenched with an aqueous acid.[6][13] The subsequent workup protonates the dianion to form a hydrate, which rapidly eliminates water to yield the corresponding ketone.[6]

Diagram 2: Mechanistic workflow for ketone synthesis using organolithium reagents.

Protocol 3.1: Synthesis of 1-Pivaloyl-6-acetyl-1H-indole

• Objective: To synthesize a ketone from the carboxylic acid using an organolithium reagent.

• Safety Note: Organolithium reagents, especially tert-butyllithium, are extremely pyrophoric.[12] All operations must be conducted by trained personnel under a strict inert atmosphere with appropriate personal protective equipment.

Methodology:

• Preparation: To a flame-dried, three-neck flask under a positive pressure of nitrogen, add 1-Pivaloyl-1H-indole-6-carboxylic acid (1.0 eq.) and dissolve in anhydrous THF (0.1 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Add methyllithium (MeLi, 2.2 eq., as a solution in Et₂O) dropwise via syringe over 20 minutes. Maintain the internal temperature below -70 °C. A color change or precipitation may be observed.

• Reaction: Stir the mixture at -78 °C for 1-2 hours.

• Quenching: While the reaction is still at -78 °C, slowly and carefully quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution dropwise. Allow the mixture to warm slowly to room temperature.

• Extraction: Transfer the mixture to a separatory funnel. Add ethyl acetate and water. Separate the layers and extract the aqueous layer twice more with ethyl acetate.

• Washing & Drying: Combine the organic layers and wash with brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure ketone.

Organolithium Reagent	Equivalents	Temperature (°C)	Typical Reaction Time (h)	Expected Product
Methyllithium (MeLi)	2.2 - 2.5	-78	1 - 2	1-Pivaloyl-6-acetyl-1H-indole
n-Butyllithium (n-BuLi)	2.2 - 2.5	-78	1 - 2	1-Pivaloyl-6-pentanoyl-1H-indole
Phenyllithium (PhLi)	2.2 - 2.5	-78 to -40	2 - 3	1-Pivaloyl-6-benzoyl-1H-indole

Table 1: Representative conditions for the synthesis of 6-acyl indoles.

Directed ortho-Metalation (DoM): Selective C-7 Functionalization

Expertise & Experience: The most sophisticated application involves leveraging the principles of Directed ortho-Metalation (DoM).[4] After deprotonation of the carboxylic acid, the resulting lithium carboxylate acts as a powerful DMG, directing a second deprotonation event to the C-7 position.[8][14] To achieve this, a strong, sterically hindered, and non-nucleophilic base is preferred for the second deprotonation to avoid competitive attack at the carboxylate. A common strategy is to use sec-butyllithium (s-BuLi) or tert-butyllithium (t-BuLi), often in the presence of an additive like N,N,N',N'-tetramethylethylenediamine (TMEDA), which breaks up lithium aggregates and increases basicity.[5] The resulting C-7 aryllithium species is a potent nucleophile that can be trapped with a wide variety of electrophiles.

Diagram 3: Experimental workflow for selective C-7 functionalization via DoM.

Protocol 4.1: Synthesis of 1-Pivaloyl-7-iodo-1H-indole-6-carboxylic acid

• Objective: To selectively introduce an electrophile at the C-7 position of the indole ring.

• Causality: We first use n-BuLi to simply deprotonate the carboxylic acid. Then, we add the stronger base combination of s-BuLi/TMEDA to perform the more difficult C-H activation at C-7. Trapping with iodine provides a versatile "handle" for further cross-coupling reactions (e.g., Suzuki, Sonogashira).[14]

Methodology:

• Preparation: To a flame-dried, three-neck flask under nitrogen, add 1-Pivaloyl-1H-indole-6-carboxylic acid (1.0 eq.) and dissolve in anhydrous THF (0.1 M).

• Cooling: Cool the solution to -78 °C.

• Initial Deprotonation: Slowly add n-BuLi (1.1 eq.) and stir for 30 minutes at -78 °C. This forms the lithium carboxylate.

• DoM Reagent Addition: In a separate flask, pre-complex s-BuLi (1.2 eq.) with anhydrous TMEDA (1.2 eq.) in THF at 0 °C for 15 minutes. Cool this solution to -78 °C and add it via cannula to the reaction flask containing the lithium carboxylate.

• Lithiation: Stir the reaction mixture at -78 °C for 2 hours to allow for complete C-7 lithiation.

• Electrophile Quench: Prepare a solution of iodine (I₂, 1.5 eq.) in anhydrous THF. Add this solution dropwise to the reaction mixture at -78 °C. The deep color of the iodine should dissipate upon addition.

• Warming & Workup: After stirring for an additional 30 minutes at -78 °C, allow the reaction to warm to room temperature. Quench with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to remove excess iodine, followed by 1M HCl to protonate the carboxylate.

• Extraction & Purification: Extract the product with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate. Purify by flash column chromatography to yield the C-7 iodinated product.

Pathway	Reagent(s)	Key Intermediate	Final Product Type
Acid-Base	Grignard Reagent (1 eq.)	Magnesium Carboxylate	Salt (Recovered SM)
Ketone Synthesis	Organolithium ( >2 eq.)	Geminal Dianion	6-Acyl Indole
DoM	1. RLi (1 eq.)2. s-BuLi/TMEDA (1 eq.)3. Electrophile	C-7 Aryllithium	7-Substituted Indole

Table 2: Summary and comparison of reactivity pathways.

Concluding Remarks

1-Pivaloyl-1H-indole-6-carboxylic acid is a textbook example of how strategic placement of functional groups can be exploited for diverse synthetic outcomes. By understanding the fundamental principles of organometallic reactivity—basicity, nucleophilicity, and directed metalation—a researcher can selectively steer the reaction towards simple deprotonation, nucleophilic addition to form a ketone, or a sophisticated C-H activation at the C-7 position. The protocols and mechanistic insights provided herein serve as a robust guide for scientists aiming to leverage this versatile building block in the synthesis of complex, high-value indole derivatives.

References

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• Snieckus, V., et al. (2003). Directed ortho metalation approach to C-7-substituted indoles. Suzuki-Miyaura cross coupling and the synthesis of pyrrolophenanthridone alkaloids. Organic Letters, 5(11), 1899-902. Available at: [Link]

• Wikipedia. Directed ortho metalation. Available at: [Link]

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• Ashenhurst, J. (2016). Gilman Reagents (Organocuprates): What They're Used For. Master Organic Chemistry. Available at: [Link]

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• Guijarro, D., & Yus, M. (2005). Reductive Removal of the Pivaloyl Protecting Group from Tetrazoles by a Naphthalene-Catalyzed Lithiation Process. ResearchGate. Originally published in Letters in Organic Chemistry, 2(1), 58-60.

• Lipshutz, B.H., & Sengupta, S. (1992). Organocopper Reagents: Substitution, Conjugate Addition, Carbo/Metallocupration, and Other Reactions. Organic Reactions. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Pivaloyl-1H-indole-6-carboxylic acid

Welcome to the Technical Support Center for the synthesis of 1-Pivaloyl-1H-indole-6-carboxylic acid . The functionalization of indoles is a cornerstone of modern drug development, but the presence of multiple reactive sites often complicates chemoselective modifications[1]. This guide is engineered for application scientists and researchers facing regioselectivity and chemoselectivity bottlenecks when installing or maintaining the sterically hindered N-pivaloyl (Piv) protecting group on an indole core containing a competing carboxylic acid moiety.

Synthesis Workflow & Mechanistic Pathway

Chemoselective synthesis workflow for 1-Pivaloyl-1H-indole-6-carboxylic acid.

Troubleshooting Guides & FAQs

Q1: Why does direct N-pivaloylation of 1H-indole-6-carboxylic acid result in complex mixtures and low yields? A1: This is a fundamental issue of competitive nucleophilicity and pKa differentials. The pKa of the C6-carboxylic acid is approximately 4.5, whereas the indole N-H has a pKa of ~16.2. When a base is introduced, deprotonation occurs preferentially at the carboxylic acid. Subsequent addition of pivaloyl chloride (PivCl) leads to the rapid formation of a highly reactive mixed anhydride at the C6 position rather than the desired N-acyl indole[1]. To bypass this, a strict protection-deprotection strategy (e.g., transient esterification of the carboxylic acid) must be employed prior to N-alkylation.

Q2: During the N-pivaloylation of methyl 1H-indole-6-carboxylate, my reaction stalls at 50% conversion. What is causing this? A2: The pivaloyl group is notoriously difficult to install and remove due to the extreme steric hindrance imposed by its tert-butyl moiety[2]. Weak bases (such as K₂CO₃ or triethylamine) are insufficient to drive the N-acylation of the electron-rich indole ring to completion against this steric penalty. You must use a strong base like Sodium Hydride (NaH) to fully deprotonate the indole N-H, forming a highly nucleophilic indolide anion. Furthermore, PivCl is sensitive to moisture; any water in your DMF will rapidly quench the NaH and hydrolyze the PivCl, halting the reaction.

Q3: How can I chemoselectively hydrolyze the C6-ester without cleaving the N-pivaloyl group? A3: The N-pivaloyl group is highly valuable because it protects both the N-1 and C-2 positions of the indole due to its steric bulk[2]. This same steric shielding protects the amide carbonyl from nucleophilic attack during mild hydrolysis. However, aggressive basic conditions (e.g., NaOH in methanol at reflux) will result in complete deprotection of both the ester and the N-pivaloyl group. To achieve chemoselectivity, utilize Lithium Hydroxide (LiOH) in a THF/Water mixture at room temperature. The lithium ion acts as a mild Lewis acid, coordinating with the less hindered ester carbonyl to accelerate its hydrolysis, while the massive steric bulk of the N-pivaloyl group prevents the formation of the necessary tetrahedral intermediate for amide cleavage[3].

Quantitative Data: Reaction Condition Optimization

The following table summarizes the causal impact of different reagent choices on the chemoselectivity and yield of the synthesis workflow.

Reaction Step	Reagents & Conditions	Chemoselectivity / Yield Impact	Mechanistic Rationale
Direct Acylation	NaH (2.5 eq), PivCl, DMF, RT	< 5% Yield (Target) > 80% Mixed Anhydride	Preferential deprotonation of the highly acidic -COOH group leads to O-acylation over N-acylation.
N-Pivaloylation	K₂CO₃, PivCl, Acetone, Reflux	~ 30% Yield (Incomplete)	Weak base fails to generate a sufficient concentration of the indolide anion to overcome the steric bulk of PivCl.
N-Pivaloylation	NaH (1.2 eq), PivCl, DMF, 0 °C to RT	> 90% Yield (Optimal)	Quantitative formation of the indolide anion ensures rapid and complete nucleophilic attack on PivCl.
Ester Hydrolysis	NaOH (5.0 eq), MeOH/H₂O, 70 °C	0% Target 100% 1H-indole-6-carboxylic acid	High thermal energy and aggressive hydroxide attack overcome the steric shielding of the N-pivaloyl group[2].
Ester Hydrolysis	LiOH (2.0 eq), THF/H₂O, 25 °C	~ 85% Yield (Optimal)	Li⁺ coordination activates the ester; ambient temperature and steric hindrance protect the N-Piv amide[3].

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. Built-in physical and chemical checkpoints ensure that you can verify the success of each step before proceeding.

Protocol A: Synthesis of Methyl 1H-indole-6-carboxylate (C-Terminal Protection)

• Setup: Dissolve 1H-indole-6-carboxylic acid (10.0 g, 62.0 mmol) in anhydrous Methanol (150 mL) in a round-bottom flask equipped with a reflux condenser.

• Activation: Slowly add concentrated H₂SO₄ (2.0 mL) dropwise while stirring.

• Reaction: Heat the mixture to reflux (65 °C) for 12 hours.

• Validation Checkpoint 1 (TLC): Spot the reaction mixture against the starting material on silica TLC (Eluent: 1:1 Hexane/Ethyl Acetate). The starting material will remain near the baseline (highly polar), while the successful ester product will migrate to an Rf​ of ~0.5.

• Workup: Concentrate the mixture under reduced pressure to remove excess methanol. Dilute with Ethyl Acetate (200 mL) and wash carefully with saturated aqueous NaHCO₃ (3 x 100 mL).

• Validation Checkpoint 2 (Gas Evolution): The NaHCO₃ wash will generate CO₂ gas as it neutralizes the H₂SO₄ and any unreacted starting material. Cease washing when gas evolution stops and the aqueous layer pH is ~8.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the product as an off-white solid.

Protocol B: Synthesis of Methyl 1-pivaloyl-1H-indole-6-carboxylate (N-Acylation)

• Setup: Dissolve Methyl 1H-indole-6-carboxylate (8.0 g, 45.7 mmol) in anhydrous DMF (80 mL) under a strict Nitrogen atmosphere. Cool the flask to 0 °C using an ice bath.

• Deprotonation: Carefully add Sodium Hydride (60% dispersion in mineral oil, 2.2 g, 54.8 mmol) in small portions.

• Validation Checkpoint 3 (Visual): Immediate and vigorous effervescence (H₂ gas evolution) must occur upon NaH addition. The solution will transition from clear to a deep yellow/orange hue, confirming the formation of the indolide anion.

• Acylation: Stir for 30 minutes at 0 °C, then add Pivaloyl chloride (PivCl) (6.7 mL, 54.8 mmol) dropwise. Remove the ice bath and allow the reaction to warm to room temperature for 3 hours.

• Validation Checkpoint 4 (TLC): TLC (Eluent: 4:1 Hexane/Ethyl Acetate) will show the disappearance of the starting material ( Rf​ ~0.2) and the appearance of a highly non-polar product spot ( Rf​ ~0.7) due to the loss of the N-H hydrogen bond donor.

• Workup: Quench the reaction by slowly pouring it into crushed ice/water (300 mL). Extract with Ethyl Acetate (3 x 100 mL), wash the combined organics with brine (5 x 100 mL to remove DMF), dry, and concentrate.

Protocol C: Chemoselective Hydrolysis to 1-Pivaloyl-1H-indole-6-carboxylic acid

• Setup: Dissolve Methyl 1-pivaloyl-1H-indole-6-carboxylate (5.0 g, 19.3 mmol) in a 3:1 mixture of THF/Water (80 mL).

• Hydrolysis: Add Lithium Hydroxide monohydrate (LiOH·H₂O) (1.62 g, 38.6 mmol). Stir the biphasic mixture vigorously at room temperature (20-25 °C) for 16 hours. Do not apply heat.

• Validation Checkpoint 5 (TLC): Monitor via TLC (Eluent: 1:1 Hexane/Ethyl Acetate). The non-polar ester spot ( Rf​ ~0.7) will disappear. The product will streak heavily or remain at the baseline unless 1% Acetic Acid is added to the TLC eluent, confirming the generation of the free carboxylic acid.

• Workup: Remove the THF under reduced pressure. Dilute the remaining aqueous layer with Water (50 mL) and wash once with Diethyl Ether (30 mL) to remove unreacted ester and mineral oil impurities.

• Isolation & Validation Checkpoint 6 (Precipitation): Cool the aqueous layer to 0 °C and acidify dropwise with 1M HCl until the pH reaches 3. A dense white precipitate (the target 1-Pivaloyl-1H-indole-6-carboxylic acid) will crash out of the solution.

• Final Step: Filter the precipitate via vacuum filtration, wash with cold water, and dry under high vacuum to afford the pure target compound.

References

• [1] Chemoselective N-acylation of indoles using thioesters as acyl source. PMC - NIH. URL:

• [2] An Efficient Procedure for the Deprotection of N-Pivaloylindoles, Carbazoles and β-Carbolines with LDA. Thieme-Connect (Synlett). URL:

• [4] Delineating Physical Organic Parameters in Site-Selective C–H Functionalization of Indoles. ACS Publications. URL:

• [3] The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. ResearchGate. URL:

Sources

• 1. Chemoselective N-acylation of indoles using thioesters as acyl source - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. researchgate.net [researchgate.net]
• 4. Delineating Physical Organic Parameters in Site-Selective C–H Functionalization of Indoles - PMC [pmc.ncbi.nlm.nih.gov]

Harsh vs. mild deprotection conditions for "1-Pivaloyl-1H-indole-6-carboxylic acid"

Welcome to the Application Scientist Technical Support Center. This guide is designed for researchers and drug development professionals navigating the complex deprotection landscape of highly sterically hindered N-acyl indoles. Here, we address the specific mechanistic hurdles, troubleshooting steps, and validated protocols for removing the pivaloyl (Piv) group from 1-Pivaloyl-1H-indole-6-carboxylic acid .

Mechanistic Insight: The "Why" Behind Deprotection Failures

Removing an N-pivaloyl group from an indole is notoriously difficult due to the massive steric bulk of the tert-butyl moiety, which physically blocks the Bürgi-Dunitz trajectory of incoming nucleophiles (1)[1].

When working specifically with 1-Pivaloyl-1H-indole-6-carboxylic acid , the difficulty is exponentially compounded by the C6-carboxylic acid. Under basic conditions, the carboxylic acid is immediately deprotonated to form a carboxylate anion ( COO− ). This anionic species creates a strong electrostatic shield that actively repels negatively charged nucleophiles (like OH− or MeO− ). Consequently, the activation energy required for the nucleophile to attack the sterically hindered N-Piv carbonyl carbon becomes insurmountable under standard mild conditions (2)[2].

Troubleshooting & FAQs

Q1: I attempted to remove the N-Piv group using K2​CO3​ in Methanol at room temperature, but recovered 100% of my starting material. Why did this fail? A1: Mild bases like K2​CO3​ or dilute LiOH lack the kinetic energy to overcome the combined steric hindrance of the Piv group and the electrostatic repulsion of the C6-carboxylate. The base simply deprotonates the C6-carboxylic acid and stalls. To achieve cleavage, you must force the reaction thermodynamically using harsh conditions.

Q2: What are the recommended harsh conditions for successful deprotection? A2: We recommend a massive excess of a small, hard nucleophile combined with high thermal energy. Using 15–20 equivalents of NaOH or KOH in a high-boiling protic solvent mixture (e.g., Methanol/Water or Ethylene Glycol) at reflux (85 °C – 120 °C) for 16–24 hours is the gold standard. The high temperature provides the necessary kinetic energy, while the excess hydroxide drives the equilibrium.

Q3: Can I use a strong reductive agent like LiAlH4​ to cleave the N-Piv group faster? A3: No, not if your target is the free carboxylic acid. While LiAlH4​ is a powerful nucleophile that can cleave N-acyl groups, it lacks chemoselectivity. It will simultaneously reduce your C6-carboxylic acid to a hydroxymethyl group, yielding 1H-indole-6-methanol. Reductive cleavage is only viable if global reduction is your explicit goal.

Q4: Are there alternative methods if my substrate cannot tolerate harsh aqueous base? A4: Yes. If harsh basic hydrolysis causes degradation, Lithium Diisopropylamide (LDA) mediated deprotection is a proven alternative. Treatment of N-pivaloyl indoles with excess LDA at 40–45 °C facilitates fast deprotection via an assisted metalation pathway rather than standard nucleophilic addition-elimination (1)[1]. Note that you must use at least 2.5 equivalents of LDA to account for the acidic C6 proton.

Quantitative Data: Comparison of Deprotection Conditions

The table below summarizes the expected quantitative outcomes when subjecting 1-Pivaloyl-1H-indole-6-carboxylic acid to various deprotection environments.

Deprotection Strategy	Reagents & Conditions	Typical Time	Expected Yield (Target)	Mechanistic Causality
Mild Basic	K2​CO3​ (3 eq), MeOH/H 2​ O, 25 °C	24 h	< 5%	Deprotonates C6-COOH but lacks kinetic energy to overcome Piv steric bulk.
Harsh Basic	NaOH (15 eq), MeOH/H 2​ O, 85 °C	16 h	85 - 95%	High thermal energy and massive OH− excess overcome electrostatic repulsion.
Reductive	LiAlH4​ (4 eq), THF, 0 °C to RT	4 h	0% (90% side product)	Hydride attacks both N-Piv and C6-COOH carbonyls, causing global reduction.
Amide Base	LDA (3 eq), THF, 40 °C	2 h	70 - 85%	Assisted metalation pathway bypasses standard nucleophilic addition-elimination.

Experimental Workflow & Visualization

Decision tree for the deprotection of 1-Pivaloyl-1H-indole-6-carboxylic acid.

Validated Experimental Protocol: Harsh Basic Hydrolysis

This procedure utilizes thermodynamic forcing to ensure complete cleavage of the N-Piv group while leaving the C6-carboxylic acid intact (3)[3].

Step 1: Reaction Setup

• In a 100 mL round-bottom flask equipped with a magnetic stir bar, suspend 1-Pivaloyl-1H-indole-6-carboxylic acid (1.0 mmol) in a 1:1 mixture of Methanol and deionized Water (10 mL total volume).

• Slowly add Sodium Hydroxide pellets (15.0 mmol, 600 mg). Caution: The dissolution of NaOH is exothermic.

Step 2: Thermodynamic Forcing 3. Attach a reflux condenser to the flask and heat the mixture in an oil bath set to 85 °C. 4. Allow the reaction to reflux vigorously for 16 hours.

Step 3: Self-Validating In-Process Control (IPC) 5. Pull a 50 µL aliquot, quench with 1M HCl, and extract into Ethyl Acetate. 6. TLC Validation: Spot against the starting material (Eluent: 10% MeOH in DCM).

• Causality Check: The loss of the highly lipophilic N-Piv group will result in a significant decrease in Rf​ . Furthermore, the newly exposed indole N-H will stain vividly (pink/purple) when treated with Ehrlich's reagent, definitively confirming N-deprotection.

Step 4: Workup and Isolation 7. Once complete, cool the reaction mixture to 0 °C in an ice bath. The product is currently fully dissolved as a highly soluble disodium salt. 8. Slowly acidify the mixture by dropwise addition of 2M HCl until the pH reaches 2.0 – 3.0.

• Self-Validation: The free 1H-indole-6-carboxylic acid will rapidly precipitate out of the aqueous solution as an off-white solid, confirming successful protonation and product formation.

• Filter the precipitate through a Büchner funnel, wash the filter cake with ice-cold water (2 x 5 mL), and dry under high vacuum at 40 °C to afford the pure product.

References

• Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base MDPI - Molecules URL:[Link]

• Acyl-Directed ortho-Borylation of Anilines and C7 Borylation of Indoles using just BBr3 Angewandte Chemie (via ResearchGate) URL:[Link]

Sources

• 1. mdpi.org [mdpi.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

"1-Pivaloyl-1H-indole-6-carboxylic acid" stability under acidic and basic conditions

Technical Support Center: 1-Pivaloyl-1H-indole-6-carboxylic acid

A Guide to Experimental Stability and Troubleshooting

Welcome to the technical support resource for 1-Pivaloyl-1H-indole-6-carboxylic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile intermediate. As Senior Application Scientists, we have compiled this information based on fundamental chemical principles and extensive field experience to help you anticipate and troubleshoot stability challenges in your work. Our goal is to provide not just protocols, but the rationale behind them, ensuring robust and reproducible results.

Core Concepts: Understanding the Molecule's Reactivity

The stability of 1-Pivaloyl-1H-indole-6-carboxylic acid is governed by the interplay of its three key structural features: the indole nucleus, the N-pivaloyl protecting group, and the C-6 carboxylic acid. A clear understanding of each component is critical for predicting its behavior.

• The Indole Nucleus: The indole ring system is electron-rich and generally susceptible to degradation under strongly acidic conditions.[1] While the N-acylation provides significant protection, the inherent reactivity of the core structure should not be overlooked, especially under harsh workup or purification conditions.

• The N-Pivaloyl Group: The pivaloyl (trimethylacetyl) group serves as a robust protector of the indole nitrogen. Its significant steric bulk hinders nucleophilic attack on the amide carbonyl, making it substantially more stable than other acyl groups like acetyl or benzoyl.[2] However, it is not inert and can be cleaved under specific acidic or basic conditions, a factor that is both a potential liability during a reaction and a feature to be exploited for deprotection.[1][2]

• The C-6 Carboxylic Acid: This functional group's ionization state is entirely pH-dependent. In acidic to neutral media (pH < ~4.5), it exists predominantly in its protonated, neutral form (-COOH). In basic media (pH > ~4.5), it is deprotonated to the anionic carboxylate (-COO⁻), which significantly increases the molecule's aqueous solubility.

Caption: Key functional components governing stability.

Frequently Asked Questions & Troubleshooting Guide

This section addresses common issues encountered during the handling and reaction of 1-Pivaloyl-1H-indole-6-carboxylic acid.

Question 1: My compound is showing a new, more polar spot/peak after workup with strong acid. What is happening?

Answer: You are likely observing the acid-catalyzed hydrolysis of the N-pivaloyl group. Under acidic conditions, the carbonyl oxygen of the pivaloyl group can be protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. This results in the cleavage of the amide bond, yielding the deprotected Indole-6-carboxylic acid and pivalic acid. The free N-H on the resulting indole makes it significantly more polar.

Troubleshooting Steps:

• Avoid Strong Acids: If possible, use milder acids for pH adjustment (e.g., citric acid, acetic acid) or use saturated ammonium chloride for aqueous workups.

• Temperature Control: Perform acidic workups at low temperatures (0-5 °C) to decrease the rate of hydrolysis.

• Minimize Contact Time: Do not leave the compound in acidic solutions for extended periods. Process the material promptly.

• Analytical Considerations: If using HPLC with an acidic mobile phase (e.g., 0.1% TFA or formic acid), be aware that on-column degradation can occur. Consider using a neutral pH mobile phase with a suitable buffer if this is observed.[3]

Caption: Degradation pathway under acidic conditions.

Question 2: I'm running a reaction with a strong base (e.g., NaOH, KOH) and my starting material is being consumed, but I'm not getting my desired product. What is the likely side reaction?

Answer: Similar to the acidic conditions, you are likely observing hydrolysis of the pivaloyl group, but via a base-mediated saponification mechanism. The hydroxide ion acts as a nucleophile, attacking the amide carbonyl to form a tetrahedral intermediate, which then collapses to cleave the C-N bond. The final products are the carboxylate salt of Indole-6-carboxylic acid and the pivalate salt. This deprotection is often slower than acid-catalyzed cleavage due to the steric hindrance of the pivaloyl group but can be significant at elevated temperatures or with prolonged reaction times.[1]

Troubleshooting Steps:

• Use a Milder Base: If the reaction chemistry allows, switch to a non-nucleophilic or sterically hindered base (e.g., DBU, DIPEA) or a weaker inorganic base (e.g., K₂CO₃, Cs₂CO₃).

• Lower the Temperature: Perform the reaction at the lowest effective temperature to disfavor the competing hydrolysis reaction.

• Protect the Carboxylic Acid: If the reaction conditions are harsh, consider protecting the carboxylic acid as an ester (e.g., methyl or ethyl ester) prior to the base-mediated step. The ester can be hydrolyzed under different, potentially milder conditions later.

Caption: Degradation pathway under basic conditions.

Question 3: How should I monitor the stability of my compound during a reaction or for a storage study?

Answer: The most effective technique is to develop a stability-indicating High-Performance Liquid Chromatography (HPLC) method.[4][5] This method must be able to resolve the parent compound, 1-Pivaloyl-1H-indole-6-carboxylic acid, from its primary potential degradant, Indole-6-carboxylic acid, as well as any other impurities.

Key Method Development Parameters:

• Column: A C18 reversed-phase column is a standard starting point.

• Mobile Phase: A gradient of water and acetonitrile or methanol is typical. To minimize on-column degradation, start with a neutral pH buffer system (e.g., 10 mM ammonium acetate or ammonium formate), which is also compatible with mass spectrometry (LC-MS).[6]

• Detection: UV detection at the indole's λmax (approx. 280 nm) is effective. Mass spectrometry provides definitive identification of the parent and degradant peaks based on their mass-to-charge ratio.

• Temperature: Maintain a constant column temperature (e.g., 30 °C) for reproducible retention times.

Question 4: What are the optimal storage conditions for this compound?

Answer:

• Solid Form: Store in a tightly sealed container in a cool, dry, and dark place. An inert atmosphere (argon or nitrogen) is recommended for long-term storage to prevent slow oxidation.

• In Solution: It is highly recommended to prepare solutions fresh before use.[3] If a stock solution must be stored, dissolve the compound in an anhydrous, inert solvent like DMSO or DMF. Aliquot into single-use vials to avoid freeze-thaw cycles, and store at -20°C or -80°C, protected from light.[3] Aqueous buffered solutions are not recommended for long-term storage due to the risk of hydrolysis.

Quantitative Data & Stability Summary

The following table summarizes the expected stability profile based on the chemical properties of the molecule. This should be used as a general guideline; empirical testing is required for specific applications.

Condition	Reagent/Stressor	Primary Degradation Pathway	Key Product	Recommended Precautions
Acidic	0.1 M HCl, TFA, H₂SO₄	Acid-catalyzed Hydrolysis	Indole-6-carboxylic acid	Use mild acids, low temp (0-5°C), minimize exposure time.
Basic	0.1 M NaOH, KOH, NaOMe	Base-mediated Saponification	Indole-6-carboxylic acid	Use non-nucleophilic bases, low temp, consider protecting CA group.
Oxidative	H₂O₂, Air (O₂)	Oxidation of Indole Ring	Complex mixture	Store under inert gas, avoid exposure to strong oxidants.
Thermal	> 60°C	Possible slow decomposition	Various	Store at recommended temperatures, perform reactions at lowest effective temp.
Photolytic	UV Light	Photodegradation	Complex mixture	Store in amber vials or protect from light.[3][7]

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade the sample to identify potential degradation products and establish a stability-indicating analytical method, a common practice in pharmaceutical development.[4][5]

1. Preparation of Stock Solution:

• Prepare a 1 mg/mL stock solution of 1-Pivaloyl-1H-indole-6-carboxylic acid in acetonitrile or a 50:50 acetonitrile:water mixture.

2. Stress Conditions:

• For each condition, mix 1 mL of the stock solution with 1 mL of the stressor solution in a sealed vial.

• Acid Hydrolysis: 0.2 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: 0.2 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative: 6% H₂O₂. Keep at room temperature for 24 hours.

• Control: 1:1 mixture of stock solution and water. Keep at room temperature.

3. Sample Analysis:

• At designated time points (e.g., 2, 8, 24 hours), withdraw an aliquot from each vial.

• Neutralize the acidic and basic samples with an equimolar amount of base/acid, respectively.

• Dilute all samples to a final concentration of ~0.1 mg/mL with the mobile phase.

• Analyze immediately by the developed HPLC-UV/MS method. Compare the chromatograms to identify new peaks and the loss of the parent peak.

Caption: Workflow for a forced degradation study.

Protocol 2: Example HPLC Method for Stability Monitoring

Objective: To separate 1-Pivaloyl-1H-indole-6-carboxylic acid from Indole-6-carboxylic acid.

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 7.0.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90% to 10% B

  • 18.1-22 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection: UV at 280 nm.

• Expected Elution: Indole-6-carboxylic acid (more polar) will elute earlier than the N-pivaloyl protected parent compound.

References

• Menéndez, J. C. Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. [Link]

• ResearchGate. (2021). Traceless removal of the N‐pivaloyl group in a one‐pot fashion. [Link]

• S-Matrix. Pharma Stability: Troubleshooting & Pitfalls. [Link]

• Onyx Scientific. (2023). A practical guide to forced degradation and stability studies for drug substances. [Link]

• ResearchGate. The synthesis and mechanism of formation of 1-O-pivaloyl-4-O-(2-methoxybenzyl)-3,6-anhydro- α-D-mannopyranose. [Link]

• National Institutes of Health. Why Do Some Fischer Indolizations Fail?. [Link]

• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. [Link]

• ResearchGate. Selected enzyme variants show increased indole 6‐carboxylic acid.... [Link]

• PubMed. (2024). New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. [Link]

• MDPI. (2020). A General and Scalable Synthesis of Polysubstituted Indoles. [Link]

• National Institutes of Health. 1H-indole-6-carboxylic acid | C9H7NO2 | CID 595230 - PubChem. [Link]

• Longdom Publishing. Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. [Link]

• National Institutes of Health. Nickel-catalyzed C–H alkylation of indoles with unactivated alkyl chlorides: evidence of a Ni(i)/Ni(iii) pathway. [Link]

• Pharmaguideline. (2025). Strategies for Resolving Stability Issues in Drug Formulations. [Link]

Sources

• 1. mdpi.org [mdpi.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Troubleshooting & Pitfalls – Pharma Stability [pharmastability.com]
• 5. onyxipca.com [onyxipca.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Synthesis of 1-Pivaloyl-1H-indole-6-carboxylic acid

Welcome to the technical support center for the synthesis of 1-Pivaloyl-1H-indole-6-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield of this important synthetic intermediate. Here, we provide in-depth troubleshooting advice and frequently asked questions based on established chemical principles and field-proven insights.

I. Synthetic Overview & Common Challenges

The synthesis of 1-Pivaloyl-1H-indole-6-carboxylic acid typically involves two key transformations:

• Hydrolysis of a nitrile precursor (e.g., indole-6-carbonitrile) to form indole-6-carboxylic acid.

• N-acylation of indole-6-carboxylic acid with pivaloyl chloride.

Each of these steps presents unique challenges that can impact the overall yield and purity of the final product. This guide will address these challenges in a structured question-and-answer format.

Workflow for the Synthesis of 1-Pivaloyl-1H-indole-6-carboxylic acid

Troubleshooting guide for reactions involving "1-Pivaloyl-1H-indole-6-carboxylic acid"

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 1-Pivaloyl-1H-indole-6-carboxylic acid. This guide is designed to provide expert insights and practical solutions to common challenges encountered during its use in chemical synthesis.

Section 1: General Handling and Solubility

Question 1: My "1-Pivaloyl-1H-indole-6-carboxylic acid" is difficult to dissolve. What are the recommended solvents?

Answer: Poor solubility can significantly impede reaction kinetics. 1-Pivaloyl-1H-indole-6-carboxylic acid, like many indole carboxylic acids, exhibits limited solubility in non-polar solvents. The pivaloyl group adds steric bulk and lipophilicity, while the carboxylic acid and the indole N-H (in the deprotected form) provide polarity.

Causality and Troubleshooting Steps:

• Initial Screening: Start with polar aprotic solvents, which are generally effective for this class of compounds. Good starting points include N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), N-Methyl-2-pyrrolidone (NMP), and Tetrahydrofuran (THF). For many coupling reactions, THF or DMF are preferred.

• Heating: Gentle warming can often improve solubility and dissolution rates. However, be cautious with prolonged heating, especially in the presence of reactive reagents, to avoid decomposition.

• Co-Solvent Systems: If a single solvent is inadequate, a co-solvent system can be effective. For example, a mixture of Dichloromethane (DCM) and DMF can balance polarity and solvating power.

• Reaction-Specific Considerations: For amide couplings, ensure your chosen solvent is compatible with the coupling reagents. For instance, HATU and EDC are highly soluble and effective in DMF. For purification via column chromatography, a gradient elution using ethyl acetate and hexanes is a common starting point, potentially with a small percentage of a more polar solvent like methanol if the compound adheres strongly to the silica.[1][2]

Solvent	Suitability for Reactions	Notes
DMF, NMP, DMSO	Excellent	Highly polar aprotic; good for dissolving starting material but can be difficult to remove.
THF	Good	Less polar than DMF but often sufficient, especially with gentle warming. Easier to remove.
Acetonitrile (ACN)	Moderate	Can be effective, particularly for reactions involving EDC.[3]
Dichloromethane (DCM)	Poor (alone)	Often used in co-solvent systems. Good for workup and extraction.
Toluene, Hexanes	Very Poor	Generally unsuitable for dissolving the starting material.

Section 2: Amide Coupling Reactions

Amide bond formation is the most common reaction performed with this substrate. However, the electronic properties of the indole ring and the steric bulk of the pivaloyl group can present challenges.

Question 2: I am seeing low to no yield in my amide coupling reaction. What are the most likely causes and how can I fix it?

Answer: Low yields in amide couplings with substrates like this are a frequent issue, often stemming from inefficient activation of the carboxylic acid or the nucleophilicity of the coupling partner.[2]

Expert Analysis: The carboxylic acid at the 6-position of the indole is electronically similar to benzoic acid. The primary challenge is not electronic deactivation but ensuring efficient activation to overcome any steric hindrance from the N-pivaloyl group and to react effectively with the chosen amine.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low-yield amide coupling.

Detailed Solutions:

• Optimize the Coupling Reagent:

  • Standard Carbodiimides (EDC, DCC): These may not be potent enough on their own. Their efficacy is dramatically improved by additives that form highly reactive activated esters and suppress side reactions. Always include an additive like 1-Hydroxybenzotriazole (HOBt) or 1-Hydroxy-7-azabenzotriazole (HOAt).[3]

  • Uronium/Phosphonium Salts (HATU, HBTU, PyBOP): These are generally more powerful and faster-acting than carbodiimides. HATU is an excellent first choice for challenging couplings.[4][5] They are less prone to racemization if chiral amines or acids are used.

  • Acyl Halide Formation: For very unreactive amines, converting the carboxylic acid to an acyl chloride (e.g., using oxalyl chloride or thionyl chloride) or a mixed anhydride (e.g., with pivaloyl chloride) is a robust, albeit less direct, method.[6][7]

• Select the Right Base:

  • A non-nucleophilic amine base is critical. N,N-Diisopropylethylamine (DIPEA) or 2,6-lutidine are standard choices. Avoid triethylamine (TEA) if possible, as it can sometimes cause side reactions.

  • Use a slight excess of the base (2-3 equivalents) to neutralize the acid formed and drive the reaction forward.

• Adjust Reaction Conditions:

  • Temperature: While many couplings run at room temperature, gently heating to 40-60 °C can overcome activation barriers for hindered or unreactive partners.

  • Concentration: Ensure the reaction is not too dilute. A starting concentration of 0.1 M to 0.5 M is recommended.[2]

Experimental Protocol: Amide Coupling using HATU

This protocol provides a robust starting point for coupling 1-Pivaloyl-1H-indole-6-carboxylic acid with a primary or secondary amine.

• To a stirred solution of 1-Pivaloyl-1H-indole-6-carboxylic acid (1.0 equiv) in anhydrous DMF (to make a 0.2 M solution) under a nitrogen atmosphere, add the desired amine (1.1 equiv).

• Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv).

• Add HATU (1.1 equiv) portion-wise. A slight exotherm may be observed.

• Stir the reaction mixture at room temperature for 4-12 hours. Monitor progress by TLC or LC-MS. If the reaction is sluggish, warm the mixture to 40-50 °C.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl (to remove excess base and amine), saturated aqueous NaHCO₃ (to remove unreacted acid), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Section 3: Suzuki Coupling Reactions

To functionalize the indole core, a Suzuki-Miyaura cross-coupling is a powerful tool. However, success depends critically on the correct setup.

Question 3: My Suzuki coupling is failing. Should I use the indole as the boronic acid or the halide partner?

Answer: This is a crucial decision point for Suzuki couplings involving heterocycles. For indoles, the highest yields are typically obtained when the indole is the halide or triflate partner and it is coupled with an arylboronic acid.[8] Using an indolylboronic acid often results in lower yields.[8]

Expert Analysis: The catalytic cycle of the Suzuki reaction involves oxidative addition, transmetalation, and reductive elimination. The stability and reactivity of the organoboron species are key. Indolylboronic acids can be prone to protodeboronation (loss of the boron group) under the basic reaction conditions, leading to low yields.

Caption: Key steps in the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Steps:

• Prepare the Right Substrate: Your starting material is a carboxylic acid. The Suzuki reaction requires an aryl halide (Br, I) or a triflate (OTf). You must first convert the carboxylic acid. A Hunsdiecker-type reaction or conversion to a phenol followed by triflation would be necessary, which adds steps. A more direct route may be to synthesize the corresponding 6-bromo-1-pivaloyl-1H-indole.

• Catalyst and Ligand Choice: A standard catalyst system is Pd(PPh₃)₄ or a combination of a palladium source like Pd(OAc)₂ or Pd₂(dba)₃ with a phosphine ligand (e.g., SPhos, XPhos, P(t-Bu)₃).[9]

• Base Selection: An inorganic base is required to activate the boronic acid for transmetalation.[9][10] Common choices include K₂CO₃, Cs₂CO₃, or K₃PO₄.

• Solvent System: A mixture of an organic solvent and water is typical (e.g., Dioxane/H₂O, Toluene/H₂O, or DME/H₂O).

Section 4: Pivaloyl Group Deprotection

The pivaloyl (Piv) group is a robust, sterically hindered protecting group. Its removal requires forcing conditions, as it is resistant to many standard deprotection protocols.[11]

Question 4: I am struggling to remove the N-pivaloyl group. Standard hydrolysis isn't working. What conditions are effective?

Answer: The steric bulk of the t-butyl group makes the pivaloyl carbonyl highly resistant to nucleophilic attack. Simple acid or base hydrolysis is often ineffective. The most reliable methods involve strong, non-nucleophilic bases at elevated temperatures or organometallic reagents.[12]

Recommended Methods:

• Lithium Diisopropylamide (LDA): This is a highly effective method for deprotecting N-pivaloyl indoles. Treatment with 2 equivalents of LDA in THF at elevated temperatures (e.g., 40-45 °C) leads to clean and often quantitative deprotection.[11][12] This method is tolerant of various functional groups, including esters and aldehydes.[12]

• Alkoxides (NaOMe, KOtBu): Sodium methoxide in methanol or potassium t-butoxide in THF can also effect deprotection, but may require higher temperatures or longer reaction times. Yields can be variable and substrate-dependent.[11]

• Organometallic Reagents (DIBAL-H, LAH): Strong reducing agents can cleave the amide bond, but this is less common and may interfere with other functional groups in the molecule.

Method	Conditions	Pros	Cons
LDA	2.0 eq. LDA, THF, 40-45 °C	High yields, general, tolerates many functional groups.[12]	Requires anhydrous conditions and careful handling of a strong base.
Alkoxides	NaOMe/MeOH or KOtBu/THF, Reflux	Simpler setup than LDA.	Yields can be inconsistent; may require harsh conditions.[11]
LAH / DIBAL-H	THF, 0 °C to RT	Effective for cleavage.	Will reduce the carboxylic acid and other reducible groups.

Experimental Protocol: Deprotection using LDA

This protocol is adapted from literature procedures for the deprotection of N-pivaloylindoles.[11][12]

• To a flame-dried flask under a nitrogen atmosphere, add the 1-Pivaloyl-1H-indole-6-carboxylic acid substrate (1.0 equiv) and dissolve it in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of LDA in THF (2.0 M, 2.0 equiv) dropwise. Note: The first equivalent will deprotonate the carboxylic acid.

• After the addition is complete, remove the ice bath and warm the reaction mixture to 40-45 °C using a water bath.

• Stir at this temperature for 2-4 hours, monitoring the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction back to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

• Dilute with water and adjust the pH to ~2-3 with 1M HCl. The product should precipitate.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the deprotected indole-6-carboxylic acid.

References

• Hughes, D. L. (2011). Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society. [Link]

• Hughes, D. L. (2011). Why Do Some Fischer Indolizations Fail? PMC - NIH. [Link]

• University of Rochester. Indoles. [Link]

• Bellina, F., et al. (2004). Arylboronic Acids and Arylpinacolboronate Esters in Suzuki Coupling Reactions Involving Indoles. Partner Role Swapping and Heterocycle Protection. The Journal of Organic Chemistry. [Link]

• Alonso, R., et al. (2004). Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. Sciforum. [Link]

• ResearchGate. Pd-NHC catalyzed Suzuki–Miyaura couplings on 3-bromo-9 H -pyrido[2,3- b ]indole-6-sulfonamide. [Link]

• Alonso, R., et al. Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. MDPI. [Link]

• Organic Syntheses Procedure. 3. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• PrepChem.com. Synthesis of indole-6-carboxylic acid. [Link]

• Royal Society of Chemistry. A one-step base-free synthesis of N-arylamides via modified pivaloyl mixed anhydride mediated amide coupling. [Link]

• Reddit. amide coupling help. [Link]

• MDPI. A General and Scalable Synthesis of Polysubstituted Indoles. [Link]

• Organic Syntheses Procedure. 1H-Indole-5-carboxylic acid, 2-methyl, ethyl ester. [Link]

• PubMed. A new synthesis of indole 5-carboxylic acids and 6-hydroxy-indole-5-carboxylic acids in the preparation of an o-hydroxylated metabolite of vilazodone. [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• PMC - NIH. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. [Link]

• Growing Science. Process optimization for acid-amine coupling: a catalytic approach. [Link]

• ILHAN, I. Ö., & ÇADIR, M. (2012). Reactions of Some Pyrazole-3-Carboxylic Acid Chlorides with Various Anilides. Asian Journal of Chemistry. [Link]

• Organic Chemistry Portal. Synthesis of carboxylic acids by hydrolysis or deprotection. [Link]

• AYDIN, H., KORKUSUZ, E., & YILDIRIM, İ. (2020). Multicomponent Reactions of Indoles with 1-Amino-5-aroyl-4-aryl-1H- Pyrimidin-2-ones. AVESİS. [Link]

• LookChem. 1H-indole-6-carboxylic acid. [Link]

• NIH - PubChem. 1H-indole-6-carboxylic acid. [Link]

• Organic Chemistry Portal. Pivalic Acid Esters, Pivalates. [Link]

• ResearchGate. Can anyone help with the synthesis of a secondary amide from carboxylic acid? [Link]

• ResearchGate. Does anyone know of a mild and efficient procedure for deprotection of pivaloyl esters on oligosaccharides? [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. growingscience.com [growingscience.com]
• 6. A one-step base-free synthesis of N-arylamides via modified pivaloyl mixed anhydride mediated amide coupling - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 11. sciforum.net [sciforum.net]
• 12. mdpi.org [mdpi.org]

Technical Support Center: Troubleshooting 1-Pivaloyl-1H-indole-6-carboxylic Acid Reactions

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with 1-Pivaloyl-1H-indole-6-carboxylic acid . The dual functionality of this building block—a reactive C6-carboxylic acid and a labile N1-pivaloyl (Piv) protecting group—requires precise stoichiometric and environmental control.

Below, we provide mechanistic insights, troubleshooting FAQs, comparative data, and self-validating protocols to prevent premature decomposition and ensure high-yielding transformations.

Mechanistic Insights into N-Pivaloyl Instability

Why does the N-pivaloyl group on an indole decompose under conditions where aliphatic amides remain stable?

Unlike a standard aliphatic amide, the nitrogen lone pair in an N-acyl indole is delocalized into the aromatic π -system to maintain the indole's aromaticity. This significantly reduces the resonance stabilization of the N–C(=O) amide bond, rendering the carbonyl carbon highly electrophilic. Consequently, the N-pivaloyl group behaves more like an activated ester or anhydride. During reactions targeting the C6-carboxylic acid (e.g., amide couplings), the addition of basic or nucleophilic reagents can inadvertently trigger an attack on the N1-pivaloyl carbonyl, leading to premature deprotection, unwanted C2/C3 functionalization, or oligomerization[1].

Mechanistic pathway of nucleophile-induced N-pivaloyl decomposition in indoles.

Frequently Asked Questions (FAQs)

Q1: I am performing an amide coupling on the C6-carboxylic acid using EDC/HOBt and DIPEA, but my LC-MS shows a massive loss of the N-pivaloyl group. How do I prevent this? A1: The decomposition is caused by the nucleophilic attack of the amine substrate (or trace hydroxide) on the N-pivaloyl group, which is exacerbated by the basicity of DIPEA. To prevent this, switch to a sterically hindered, non-nucleophilic base like 2,4,6-trimethylpyridine (sym-collidine) and use a highly efficient coupling reagent like HATU. Sym-collidine provides the necessary basicity to deprotonate the C6-carboxylic acid without acting as a nucleophile toward the N-pivaloyl group. Additionally, strictly control the stoichiometry of your amine (1.0 to 1.05 equivalents max).

Q2: Can I use 1-Pivaloyl-1H-indole-6-carboxylic acid in directed C-H functionalization, such as C7-borylation? A2: Yes. The N-pivaloyl group is an excellent directing group for C7-borylation using BBr3​ [2]. However, researchers often observe "decomposition" because the standard workup for this reaction (adding methanol and pinacol) intentionally cleaves the pivaloyl group to yield the C7-borylated free indole[2]. If your goal is to retain the N-pivaloyl group, you must avoid protic/nucleophilic quenches and utilize a strictly anhydrous workup.

Q3: After successfully modifying the C6 position, what is the cleanest method to intentionally remove the N-pivaloyl group without harsh hydrolysis? A3: While basic hydrolysis (NaOH/MeOH) is common, it can saponify sensitive functional groups installed at C6. A highly efficient and mild alternative is reductive cleavage using Lithium Diisopropylamide (LDA)[3]. Treatment of the N-pivaloyl indole with 2 equivalents of LDA in THF at 40–45 °C leads to rapid and quantitative deprotection, bypassing the tetrahedral intermediate associated with hydrolytic decomposition[3].

Comparative Stability Data

Understanding the operational window of the N-pivaloyl group relative to other protecting groups is critical for multi-step synthesis.

Protecting Group	Stability to Mild Base (e.g., DIPEA)	Stability to 1° Amines (Nucleophiles)	Stability to Lewis Acids (e.g., BBr3​ )	Optimal Cleavage Conditions
Acetyl (Ac)	Low	Very Low	Low	K2​CO3​ / MeOH
Pivaloyl (Piv)	High	Moderate	Moderate	LDA (40 °C) or NaOH / MeOH[3]
Boc	High	High	Very Low	TFA or HCl / Dioxane
Tosyl (Ts)	High	High	High	Mg / MeOH or TBAF

Self-Validating Experimental Protocols

Protocol A: Decomposition-Free Amide Coupling of the C6-Carboxylic Acid

Causality Principle: Using HATU with sym-collidine prevents the base from acting as a nucleophile against the sterically hindered but electronically activated N-Piv group.

• Preparation: Dissolve 1-Pivaloyl-1H-indole-6-carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M) under an argon atmosphere.

  • Validation Step: Ensure solvent moisture is <50 ppm via Karl Fischer titration to prevent competitive hydrolysis of the N-Piv group.

• Base Addition: Add sym-collidine (3.0 eq) and the amine substrate (1.05 eq).

  • Causality: Sym-collidine is sterically hindered, preventing nucleophilic attack on the N-Piv carbonyl while sufficiently deprotonating the acid.

• Activation: Cool the mixture to 0 °C and add HATU (1.1 eq) portion-wise.

  • Causality: Cooling minimizes the kinetic energy available for the higher-activation-energy side reaction (N-Piv cleavage).

• Reaction Monitoring: Stir for 2 hours at room temperature.

  • Validation Step: Monitor by LC-MS. The mass of the desired product should be dominant. If a peak corresponding to[M - 84] (loss of pivaloyl) appears, quench the reaction immediately.

• Workup: Quench with saturated aqueous NH4​Cl and extract with EtOAc.

  • Causality: A mildly acidic quench neutralizes the base, stopping any potential late-stage hydrolysis during solvent concentration.

Workflow for preventing N-pivaloyl cleavage during C6-carboxylic acid activation.

Protocol B: Controlled Deprotection of the N-Pivaloyl Group

Causality Principle: Basic hydrolysis (NaOH) can saponify newly formed amides or esters at C6. Using LDA promotes a specific nucleophilic attack/hydride transfer that cleanly removes the Piv group without affecting C6 amides[3].

• Preparation: Dissolve the C6-modified N-pivaloyl indole in anhydrous THF (0.1 M) under argon.

• Cleavage: Add LDA (2.0 eq, 2.0 M in THF/heptane) dropwise at room temperature, then heat to 40–45 °C[3].

  • Causality: The first equivalent deprotonates any acidic protons (if present), and the second equivalent facilitates the cleavage of the N-Piv group[3].

• Reaction Monitoring: Stir for 1 hour.

  • Validation Step: TLC (Hexanes/EtOAc 3:1) should show complete consumption of the starting material and a new, lower Rf​ spot corresponding to the free indole.

• Workup: Quench carefully with water and extract with DCM. Dry over Na2​SO4​ and concentrate.

References

• Seijas, J. A., et al. "Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base." Sciforum (ECSOC-8), 2004. URL: [Link]

• Ingleson, M. J., et al. "Acyl‐Directed ortho‐Borylation of Anilines and C7 Borylation of Indoles using just BBr3." Angewandte Chemie International Edition, 2019. URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. d-nb.info [d-nb.info]
• 3. sciforum.net [sciforum.net]

Technical Support Center: Recrystallization of 1-Pivaloyl-1H-indole-6-carboxylic acid

Welcome to the Technical Support Center for the purification of "1-Pivaloyl-1H-indole-6-carboxylic acid." This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the recrystallization of this compound. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you achieve high purity and yield.

Introduction

"1-Pivaloyl-1H-indole-6-carboxylic acid" is a molecule of interest in medicinal chemistry and drug discovery. Achieving high purity is critical for subsequent applications. Recrystallization is a powerful technique for this purpose, but its success is highly dependent on the choice of solvent and the experimental conditions. This guide will walk you through a systematic approach to overcome common recrystallization hurdles.

Troubleshooting Guide: Common Recrystallization Issues

This section addresses the most frequent problems encountered during the recrystallization of "1-Pivaloyl-1H-indole-6-carboxylic acid" and provides actionable solutions.

Problem 1: The Compound "Oils Out" Instead of Crystallizing

Symptom: Upon cooling the hot, saturated solution, the compound separates as a liquid (an oil) rather than forming solid crystals. This is a common issue when the melting point of the compound is lower than the boiling point of the solvent.[1]

Causality and Solutions:

• Inappropriate Solvent Choice: The boiling point of your solvent may be too high, causing the compound to melt before it crystallizes.

  • Solution: Select a lower-boiling point solvent in which the compound is still soluble when hot and insoluble when cold.[1] A systematic solvent screening is highly recommended (see Protocol 1).

• Rapid Cooling: Cooling the solution too quickly can favor the formation of an oil over a crystalline solid.[1]

  • Solution: Allow the solution to cool slowly to room temperature. Insulating the flask with a cloth or placing it in a beaker of warm water can facilitate slow cooling.[1][2] Do not immediately place the hot flask in an ice bath.

• Presence of Impurities: Impurities can depress the melting point of your compound and disrupt the crystal lattice formation.[1]

  • Solution: Consider pre-purification steps such as washing the crude product. If colored impurities are present, treatment with activated charcoal may be beneficial.[1][3]

Problem 2: No Crystals Form Upon Cooling

Symptom: The solution remains clear even after cooling, and no solid material precipitates.[1]

Causality and Solutions:

• Excessive Solvent: This is a very common reason for crystallization failure. Too much solvent will keep the compound dissolved even at low temperatures.[1]

  • Solution: Reheat the solution and evaporate some of the solvent to increase the concentration of your compound. Allow it to cool again.

• Insufficient Cooling: The temperature may not be low enough to significantly decrease the compound's solubility.

  • Solution: After the solution has cooled to room temperature, place it in an ice-water bath to further reduce the temperature and induce crystallization.[2]

• Supersaturation: The solution may be supersaturated, meaning the concentration of the dissolved solid is higher than its equilibrium solubility, yet it has not precipitated.

  • Solution 1: Scratching: Use a glass rod to gently scratch the inside surface of the flask at the air-solvent interface. The microscopic scratches can provide nucleation sites for crystal growth.[4]

  • Solution 2: Seeding: If you have a small crystal of the pure compound, add it to the cooled solution to induce crystallization.[4]

Problem 3: Low Recovery of the Product

Symptom: The amount of recrystallized product is significantly lower than expected.

Causality and Solutions:

• Using Too Much Solvent: As mentioned before, an excessive amount of solvent will lead to a significant portion of your product remaining in the mother liquor.[5]

  • Solution: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[5]

• Premature Crystallization: The compound may crystallize on the filter paper or in the funnel during hot filtration (if performed).

  • Solution: Pre-heat the filtration apparatus (funnel, filter paper, and receiving flask). Use a fluted filter paper to speed up the filtration process and add a small excess of hot solvent just before filtering.[1][3]

• Washing with an Inappropriate Solvent: Washing the collected crystals with a solvent in which they are soluble will dissolve the product.[1]

  • Solution: Always wash the crystals with a small amount of ice-cold recrystallization solvent.[1]

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for choosing a recrystallization solvent for "1-Pivaloyl-1H-indole-6-carboxylic acid"?

A1: The principle of "like dissolves like" is a good starting point.[1] "1-Pivaloyl-1H-indole-6-carboxylic acid" has both polar (carboxylic acid) and less polar (indole ring, pivaloyl group) functionalities. Therefore, a solvent of intermediate polarity or a solvent mixture is often optimal.[1] Good candidates to start with include alcohols (ethanol, methanol), ketones (acetone), and esters (ethyl acetate).[4][6] A systematic solvent screening is the most reliable method to identify the ideal solvent (see Protocol 1).

Q2: How do I perform a solvent screening experiment?

A2: A small-scale solvent screening is crucial for successful recrystallization.[4]

• Place a small amount (e.g., 10-20 mg) of your crude compound into several test tubes.

• Add a different potential solvent to each test tube, drop by drop, at room temperature to assess solubility. A good solvent will not dissolve the compound at room temperature.[3][7]

• If the compound is insoluble at room temperature, gently heat the test tube. An ideal solvent will dissolve the compound when hot.[4][7]

• Allow the hot solutions to cool to room temperature and then in an ice bath. The best solvent will yield a good quantity of well-formed crystals.[4]

Q3: My compound is soluble in most common organic solvents, even at room temperature. What should I do?

A3: If your compound is too soluble in a single solvent, a two-solvent (or co-solvent) system is a good approach.[5]

• Dissolve the compound in a minimal amount of a "good" solvent (one in which it is very soluble).

• While stirring, add a "poor" solvent (one in which it is poorly soluble) dropwise until the solution becomes persistently cloudy.

• Gently heat the mixture until the solution becomes clear again.

• Allow the solution to cool slowly.

Common co-solvent pairs include ethanol/water, and ethyl acetate/hexane.

Q4: What are the key safety precautions when performing recrystallization?

A4: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[8][9][10] Be aware of the flammability of organic solvents and never heat them with an open flame; use a heating mantle or a steam bath.[3] Refer to the Safety Data Sheet (SDS) for "1-Pivaloyl-1H-indole-6-carboxylic acid" and the chosen solvents for specific hazard information.[8]

Experimental Protocols

Protocol 1: Systematic Solvent Screening

This protocol outlines a systematic approach to identify a suitable solvent for the recrystallization of "1-Pivaloyl-1H-indole-6-carboxylic acid".

Materials:

• Crude "1-Pivaloyl-1H-indole-6-carboxylic acid"

• A selection of potential solvents (see Table 1)

• Small test tubes

• Heating block or water bath

• Glass stirring rods

Procedure:

• Sample Preparation: Place approximately 20 mg of the crude compound into several labeled test tubes.

• Solvent Addition (Room Temperature): To each test tube, add a different solvent dropwise, stirring after each addition, until about 1 mL of solvent has been added.

• Solubility Observation (Room Temperature): Observe if the compound dissolves. If it dissolves completely, that solvent is likely not suitable for single-solvent recrystallization.

• Solubility Observation (Elevated Temperature): For the test tubes where the compound did not dissolve at room temperature, gently heat them in a heating block or water bath.[3] Add more solvent in small portions if necessary to achieve complete dissolution. Record the approximate volume of solvent used.

• Crystallization Observation: Allow the hot, clear solutions to cool slowly to room temperature, and then place them in an ice-water bath.

• Solvent Selection: The ideal solvent is one that dissolves the compound when hot but gives a high yield of crystals upon cooling.

Table 1: Potential Solvents for Screening

Solvent	Polarity	Boiling Point (°C)	Notes
Water	High	100	Good for polar compounds that can hydrogen bond.[11]
Methanol	High	65	Good general-purpose polar solvent.[4][6]
Ethanol	High	78	Good general-purpose polar solvent.[4][6]
Acetone	Intermediate	56	Good general-purpose solvent, but its low boiling point can lead to rapid evaporation.[4][11]
Ethyl Acetate	Intermediate	77	Good for compounds of intermediate polarity.[6][11]
Toluene	Low	111	May be suitable for less polar compounds, but its high boiling point can increase the risk of oiling out.[11]
Hexane	Low	69	A non-polar solvent, likely to be a "poor" solvent in a co-solvent system.

Protocol 2: General Recrystallization Procedure

This protocol provides a step-by-step guide for recrystallizing "1-Pivaloyl-1H-indole-6-carboxylic acid" once a suitable solvent has been identified.

Materials:

• Crude "1-Pivaloyl-1H-indole-6-carboxylic acid"

• Selected recrystallization solvent

• Erlenmeyer flask

• Heating mantle or steam bath

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the selected solvent.[4]

• Heating: Gently heat the mixture to the boiling point of the solvent while stirring to dissolve the solid.[4] If the solid does not fully dissolve, add small portions of hot solvent until it does.[3]

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration.[4] Ensure the filtration apparatus is pre-heated to prevent premature crystallization.[1]

• Cooling: Cover the flask and allow the hot, saturated solution to cool slowly to room temperature.[4] To promote the growth of larger crystals, you can insulate the flask.[1]

• Crystal Formation: Once the solution has reached room temperature, place the flask in an ice-water bath to maximize crystal formation.[1]

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.[1]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.[1]

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.[4]

Visualizations

Caption: Troubleshooting workflow for common recrystallization issues.

Caption: Step-by-step experimental workflow for recrystallization.

References

• Benchchem.
• Unknown.
• Benchchem. Technical Support Center: Crystallization of Organometallic Carboxylic Acids.
• Benchchem.
• Unknown.
• Unknown.
• Unknown.
• MIT Digital Lab Techniques Manual. (2010-02-04).
• Unknown. (2011).
• Chemistry LibreTexts. (2022-04-07). 3.3C: Determining Which Solvent to Use.
• Thermo Fisher Scientific. (2025-09-07).
• Unknown.
• Fisher Scientific.

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• 11. chem.libretexts.org [chem.libretexts.org]

🛠️ Technical Support Center: Troubleshooting 1-Pivaloyl-1H-indole-6-carboxylic Acid Solubility

Welcome to the Advanced Application Scientist Knowledge Base. This guide is specifically engineered for researchers and drug development professionals encountering stubborn solubility issues when working with 1-Pivaloyl-1H-indole-6-carboxylic acid in organic synthesis.

Below, we dissect the physicochemical root causes of these issues, provide quantitative solvent selection data, and offer self-validating troubleshooting protocols to get your reactions back on track.

🔬 1. The Root Cause: A Structural Dichotomy

To solve the solubility problem, you must first understand the conflicting molecular forces at play in this specific indole derivative:

• The N1-Pivaloyl Shield (Hydrophobicity): The pivaloyl protecting group is a massive, highly lipophilic tert-butyl ketone. Its extreme steric bulk and non-polar nature completely abolish aqueous solubility and severely limit the compound's ability to dissolve in polar protic solvents (like methanol or ethanol).

• The C6-Carboxylic Acid (Dimerization): Carboxylic acids act as strong hydrogen-bond donors and acceptors. In non-polar to moderately polar organic solvents (like Dichloromethane, Toluene, or Hexanes), these groups aggressively hydrogen-bond with one another to form highly stable, insoluble cyclic dimers[1].

The Result: The compound falls into a "solubility valley of death." It is too lipophilic to dissolve in polar protic solvents, yet its strong intermolecular H-bonded dimerization prevents it from dissolving in standard non-polar/aprotic organic solvents.

📊 2. Quantitative Solvent & Additive Selection Guide

To successfully solvate this compound, you must disrupt the carboxylic acid dimers without relying on protic solvents that the pivaloyl group rejects.

Solvent System	Temp (°C)	Additive	Solubility Status	Mechanistic Reason
Dichloromethane (DCM)	20	None	❌ Insoluble (Suspension)	Fails to disrupt strong intermolecular H-bonding (dimerization).
Methanol (MeOH)	20	None	❌ Poor	N-pivaloyl group hydrophobicity rejects polar protic solvation.
Tetrahydrofuran (THF)	50	None	⚠️ Moderate	Ether oxygen acts as a mild H-bond acceptor; heat partially disrupts dimers.
N,N-Dimethylformamide (DMF)	20	None	✅ Good	Strong H-bond acceptor actively disrupts carboxylic acid dimers.
DMF or NMP	20	1.5 eq DIPEA	🌟 Excellent (>0.5 M)	Deprotonation forms a highly soluble trialkylammonium carboxylate salt.

🗺️ 3. Solvation Workflows & Mechanistic Pathways

Fig 1: Step-by-step troubleshooting workflow for resolving compound suspensions.

Fig 2: Mechanistic pathway of solvation via base-mediated deprotonation prior to coupling.

💬 4. Frequently Asked Questions (FAQs) & Protocols

FAQ 1: My amide coupling in DCM is failing because the starting material is a stubborn suspension. How do I fix this?

Causality: DCM is a non-polar halogenated solvent that cannot disrupt the robust carboxylic acid dimers of the indole-6-carboxylic acid. If the acid is not solvated, coupling reagents like EDC or HATU cannot efficiently form the active ester, leading to unreacted starting material and degraded coupling agents[2]. Solution: Switch to a polar aprotic solvent (DMF or NMP) and pre-form the trialkylammonium salt to force the compound into solution.

Self-Validating Protocol: Amide Coupling Solvation

• Solvation: Weigh 1.0 eq of 1-Pivaloyl-1H-indole-6-carboxylic acid into a dry, argon-flushed flask. Add anhydrous DMF to achieve a 0.2 M concentration. Note: The mixture will likely be a cloudy white suspension.

• Deprotonation: Add 2.0 to 3.0 eq of N,N-Diisopropylethylamine (DIPEA) dropwise while stirring at room temperature.

  • Validation Checkpoint 1: Within 2–5 minutes, the cloudy suspension MUST transition into a clear, homogeneous, pale-yellow solution. This visual shift confirms the successful disruption of the acid dimers and the formation of the soluble carboxylate salt. If it remains cloudy, gently warm to 40°C for 5 minutes.

• Activation: Cool the solution to 0°C. Add 1.1 eq of HATU in one portion. Stir for 15 minutes.

  • Validation Checkpoint 2: A slight deepening of the yellow color indicates the formation of the active OAt ester.

• Amine Addition: Add 1.2 eq of your target amine. Allow the reaction to warm to room temperature and stir for 2–4 hours.

  • Validation Checkpoint 3: TLC (Eluent: 50% EtOAc/Hexanes) should show the complete disappearance of the baseline-stuck carboxylate salt and the emergence of a higher-Rf UV-active product spot.

FAQ 2: Will adding a base to dissolve the compound accidentally cleave my N-pivaloyl protecting group?

Causality: The pivaloyl group is highly sterically hindered and generally robust against mild organic bases (like DIPEA, TEA, or Pyridine) at room temperature. However, it is highly susceptible to cleavage under strong aqueous basic conditions, or with specific nucleophilic bases like DBU in the presence of trace water[3]. Solution: Strictly use anhydrous, non-nucleophilic bases (like DIPEA) for solvation. Avoid aqueous hydroxide bases (NaOH, LiOH) during the reaction phase unless global deprotection is your explicit goal.

FAQ 3: I need to perform an esterification. Can I use Fischer esterification (acidic methanol)?

Causality: Fischer esterification (refluxing in alcohol with catalytic H₂SO₄) is highly problematic for this substrate. The massive lipophilic pivaloyl group renders the compound poorly soluble in cold alcohols, and prolonged heating in strong acid can lead to partial deprotection or transesterification of the protecting group itself. Solution: Perform a mild alkylation of the carboxylate salt using an alkyl halide.

Self-Validating Protocol: Mild Esterification

• Suspension: Suspend 1.0 eq of the acid in anhydrous DMF (0.2 M).

• Salt Formation: Add 1.5 eq of finely powdered Potassium Carbonate (K₂CO₃). Stir for 15 minutes at room temperature.

  • Validation Checkpoint 1: The evolution of trace CO₂ (micro-bubbles) and the formation of a smoother, more uniform suspension (the potassium carboxylate salt) indicates successful deprotonation.

• Alkylation: Add 1.2 eq of the alkyl halide (e.g., Methyl Iodide) dropwise. Stir at room temperature for 3 hours.

  • Validation Checkpoint 2: As the reaction proceeds, the suspension will become significantly less turbid because the resulting ester (e.g., Methyl 1-pivaloyl-1H-indole-6-carboxylate) is highly soluble in DMF. Quench with cold water to precipitate the pure ester product.

📚 5. References

• Physical Properties of Carboxylic Acids | CK-12 Foundation. CK-12. Available at:

• Concise and very efficient synthesis of the N-methylwelwistatin tetracyclic core based on an anionic domino process. ResearchGate. Available at:

• Identification of Novel and Potent Indole-Based Benzenesulfonamides as Selective Human Carbonic Anhydrase II Inhibitors: Design, Synthesis, In Vitro, and In Silico Studies. PMC - NIH. Available at:

Sources

• 1. CK12-Foundation [flexbooks.ck12.org]
• 2. Identification of Novel and Potent Indole-Based Benzenesulfonamides as Selective Human Carbonic Anhydrase II Inhibitors: Design, Synthesis, In Vitro, and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Section 1: Mechanistic FAQs - Understanding Pivaloyl Reactivity

Title: Technical Support Center: Navigating the Steric Hindrance of the Pivaloyl Group

Welcome to the Application Scientist Support Portal. This guide provides actionable troubleshooting, mechanistic insights, and validated protocols for utilizing the pivaloyl (Piv) group in organic synthesis and drug development.

Q: Why does the pivaloyl group drastically reduce the reactivity of adjacent carbonyls compared to acetyl or benzoyl groups? A: The pivaloyl group features a bulky tert-butyl moiety (-C(CH3)3) directly attached to the carbonyl carbon. This creates a dense steric shield that physically blocks the Bürgi-Dunitz trajectory—the specific angle at which a nucleophile must approach the carbonyl carbon to form the requisite tetrahedral intermediate[1]. Consequently, the activation energy for nucleophilic acyl substitution is significantly raised, making pivaloyl esters and amides highly resistant to hydrolysis and nucleophilic attack compared to their less hindered counterparts[2].

Q: I am using pivaloyl chloride to form a mixed anhydride for peptide coupling, but I am detecting pivalamide byproducts. How can I improve regioselectivity? A: In a mixed anhydride formed from pivaloyl chloride and a carboxylic acid, nucleophiles (like amines) should preferentially attack the less hindered carbonyl (the amino acid side) rather than the pivaloyl carbonyl[3]. If you are observing pivalamide formation, your reaction conditions may be providing enough thermal energy to overcome the steric kinetic barrier. Troubleshooting steps:

• Temperature Control: Keep the coupling reaction strictly at 0 °C. Elevated temperatures provide the thermal energy required to overcome the steric hindrance of the tert-butyl group[4].

• Stoichiometry: Avoid a large excess of the amine. Use exactly 1.05 equivalents.

• Pre-activation Time: Do not leave the mixed anhydride stirring for extended periods before adding the amine, as it can undergo disproportionation into symmetrical anhydrides.

Section 2: Deprotection Strategies & Overcoming Steric Resistance

Q: Standard basic hydrolysis (e.g., LiOH in MeOH/H2O) is failing to cleave my pivaloyl ester. What are the best alternative deprotection strategies? A: The same steric bulk that makes the Piv group an excellent protecting group makes it notoriously difficult to remove[5]. Standard saponification often fails because the hydroxide ion cannot efficiently access the carbonyl. Recommended Alternatives:

• Reductive Cleavage: Using Diisobutylaluminum hydride (DIBAL-H) at low temperatures (-78 °C to 0 °C) effectively reduces the pivaloyl ester to the free alcohol and pivaldehyde/pivalyl alcohol[6].

• Harsh Basic Hydrolysis: If your molecule can tolerate it, use strong bases (e.g., NaOH or KOH) in high-boiling solvents (like refluxing dioxane or ethylene glycol)[2].

• Organometallic Reagents: Grignard reagents (e.g., MeMgBr) can be used to cleave pivaloyl esters by converting them into the corresponding tertiary alcohols, releasing your target substrate.

Section 3: Visualizing Pivaloyl Workflows

Regioselectivity in mixed anhydride couplings driven by pivaloyl steric hindrance.

Workflow for the protection and subsequent harsh deprotection of pivaloyl groups.

Section 4: Quantitative Data - Stability Profiles

To assist in synthetic planning, the following table summarizes the relative stability of the pivaloyl group compared to other common protecting groups. This data dictates orthogonal deprotection strategies[2][5].

Protecting Group	Structure	Acidic Hydrolysis (e.g., TFA, HCl)	Basic Hydrolysis (e.g., NaOH, LiOH)	Hydrogenolysis (H2, Pd/C)
Acetyl (Ac)	-C(O)CH3	Moderate	Labile (Mild conditions)	Stable
Benzoyl (Bz)	-C(O)Ph	Moderate	Labile (Moderate conditions)	Stable
Pivaloyl (Piv)	-C(O)C(CH3)3	Highly Stable	Highly Stable (Requires harsh heat/base)	Stable
Boc	-C(O)OC(CH3)3	Labile (Mild conditions, TFA)	Stable	Stable
Cbz	-C(O)OCH2Ph	Stable (Requires strong HBr)	Stable	Labile

Note: The extreme stability of the Piv ester allows for the selective removal of Ac, Bz, Boc, or Cbz groups without disturbing the Piv-protected functional group.

Section 5: Validated Experimental Protocols

Protocol A: Regioselective Amide Coupling via Pivaloyl Mixed Anhydride

Purpose: To couple a sterically hindered carboxylic acid with an amine without using expensive coupling reagents (like HATU or PyBOP), leveraging the steric bulk of pivaloyl chloride to enforce regioselectivity[4][7].

Step-by-Step Methodology:

• Preparation: In an oven-dried, argon-flushed round-bottom flask, dissolve the carboxylic acid (1.0 equiv) and triethylamine (1.2 equiv) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) to achieve a 0.1 M solution.

• Activation: Cool the reaction mixture strictly to 0 °C using an ice bath. Dropwise, add pivaloyl chloride (1.1 equiv) over 5 minutes.

• Intermediate Validation: Stir at 0 °C for 1 hour. Self-Validation Check: Quench a 10 µL aliquot in methanol and analyze via TLC/LC-MS. The formation of the methyl ester of your starting material confirms the successful generation of the highly reactive mixed anhydride.

• Coupling: Add the target amine (1.05 equiv) dropwise to the 0 °C solution. Allow the reaction to slowly warm to room temperature and stir for an additional 2–4 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO3. The basic wash is critical as it neutralizes and removes the pivalic acid byproduct (which is highly water-soluble as a sodium salt) and any unreacted starting acid.

• Isolation: Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Protocol B: Reductive Cleavage of Pivaloyl Esters using DIBAL-H

Purpose: To remove a stubborn pivaloyl protecting group from a primary or secondary alcohol when basic hydrolysis fails or is incompatible with the substrate[6].

Step-by-Step Methodology:

• Preparation: Dissolve the pivaloyl-protected substrate (1.0 equiv) in anhydrous DCM (0.05 M) under an argon atmosphere.

• Cooling: Submerge the reaction flask in a dry ice/acetone bath to cool the solution to -78 °C.

• Reduction: Slowly add Diisobutylaluminum hydride (DIBAL-H, 1.0 M in hexanes or DCM, 2.5 equiv) dropwise down the side of the flask. Causality Note: Excess DIBAL-H is required because the initial reduction forms a stable tetrahedral aluminate intermediate that resists further reduction until quenched; the excess ensures complete conversion of the sterically hindered ester.

• Monitoring: Stir at -78 °C for 2 hours. Monitor by TLC. If starting material persists, allow the reaction to warm to 0 °C for 1 hour.

• Quenching (Critical Step): Dilute the reaction with an equal volume of diethyl ether. Slowly add saturated aqueous Rochelle's salt (sodium potassium tartrate) solution (approx. 2 mL per mmol of DIBAL-H).

• Emulsion Breakdown: Remove the cooling bath and stir the biphasic mixture vigorously at room temperature for 1–2 hours. Self-Validation Check: The reaction is ready for extraction only when the cloudy aluminum emulsion completely breaks, yielding two distinct, clear layers.

• Isolation: Separate the organic layer, extract the aqueous layer with diethyl ether (2x), wash combined organics with brine, dry over MgSO4, and concentrate.

References[2] A Comparative Guide to the Stability of Pivaloyl Esters and Amides - Benchchem. https://benchchem.com/[1] Pivaloyl chloride - Grokipedia. https://grokipedia.com/[5] 13.10: Protecting Groups in Organic Synthesis - Chemistry LibreTexts. https://libretexts.org/[6] A Second-Generation Synthesis of the C1−C28 Portion of the Altohyrtins (Spongistatins) - ACS Publications. https://pubs.acs.org/[4] The Strategic Application of Pivaloyl-Based Reagents in Large-Scale Amide Synthesis: A Cost-Effectiveness Analysis - Benchchem. https://benchchem.com/[3] The Synthesis, Characterisation, and Application of Novel N- Ferrocenoyl Peptide Derivatives - Dublin City University. https://dcu.ie/[7] Amide and Peptide Couplings Mediated by Pivaloyl Mixed Anhydrides in Aqueous Media - ACS Publications. https://pubs.acs.org/

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• 7. pubs.acs.org [pubs.acs.org]

Monitoring the progress of reactions with "1-Pivaloyl-1H-indole-6-carboxylic acid" by TLC or LC-MS

Welcome to the technical support center for researchers, scientists, and drug development professionals working with "1-Pivaloyl-1H-indole-6-carboxylic acid." This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for monitoring reaction progress using Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS). Our goal is to equip you with the expertise to overcome common analytical challenges and ensure the integrity of your experimental results.

Introduction: The Analytical Nuances of a Protected Indole Carboxylic Acid

"1-Pivaloyl-1H-indole-6-carboxylic acid" is a valuable building block in medicinal chemistry and organic synthesis.[1] The pivaloyl group serves as a sterically bulky protecting group for the indole nitrogen, which can direct reactions to other positions and prevent unwanted side reactions.[2] However, the presence of both a lipophilic pivaloyl group and a polar carboxylic acid presents unique challenges for reaction monitoring. This guide will address these challenges head-on, providing practical solutions grounded in chemical principles.

Section 1: Thin-Layer Chromatography (TLC) for Reaction Monitoring

TLC is a rapid and cost-effective technique for qualitatively monitoring the progress of a reaction.[3] It allows you to quickly assess the consumption of starting materials and the formation of products.

Experimental Workflow for TLC Analysis

Caption: General workflow for TLC analysis of a reaction.

FAQs and Troubleshooting for TLC

Q1: My spots are streaking or tailing. What's causing this and how can I fix it?

A1: Streaking is a common issue when working with polar compounds like carboxylic acids.[4]

• Cause: The carboxylic acid group can interact too strongly with the polar silica gel stationary phase, leading to poor elution and tailing.[4] Overloading the sample on the TLC plate can also cause streaking.[4][5]

• Solution:

  • Modify the Mobile Phase: Add a small amount of a polar, acidic solvent to your eluent. A few drops of acetic acid or formic acid in the mobile phase will protonate the carboxylate, reducing its interaction with the silica gel and resulting in more defined spots.[4] A common mobile phase for carboxylic acids is a mixture of diethyl ether and a few drops of acetic acid.[3]

  • Reduce Sample Concentration: Ensure your sample is sufficiently dilute before spotting. If the solution is too concentrated, it will lead to overloading.

  • Check for Sample Complexity: If your reaction mixture is complex, it may appear as a long streak.[4] In this case, optimizing the solvent system for better separation is crucial.

Q2: I don't see any spots on my TLC plate after development. What went wrong?

A2: This can be a frustrating problem with several potential causes.[5]

• Cause:

  • The sample concentration may be too low.[5]

  • The compound may not be UV-active, or you are using the wrong visualization technique.

  • The solvent level in the developing chamber might be too high, causing the spotted sample to dissolve into the solvent reservoir instead of migrating up the plate.[5]

• Solution:

  • Increase Sample Concentration: Try spotting the sample multiple times in the same location, allowing the solvent to dry between applications.[5]

  • Use Multiple Visualization Methods: While the indole ring is UV-active, it's good practice to use a secondary visualization method. An iodine chamber or a potassium permanganate stain can reveal spots that are not visible under UV light.

  • Proper Chamber Setup: Ensure the solvent level in the developing chamber is below the pencil line where you spotted your samples.[5]

Q3: The Rf values are inconsistent between runs. How can I improve reproducibility?

A3: Reproducibility is key for accurate reaction monitoring.

• Cause: Several factors can affect Rf values, including changes in the mobile phase composition due to evaporation, temperature fluctuations, and an unsaturated TLC chamber.[6]

• Solution:

  • Use a Lid on Your Developing Chamber: This ensures that the chamber remains saturated with solvent vapors, leading to more consistent results.

  • Prepare Fresh Mobile Phase: Always use a freshly prepared mobile phase for each run, especially if it contains volatile solvents.[3]

  • Control Temperature: Run your TLCs in a location with a stable temperature.

Recommended TLC Solvent Systems for 1-Pivaloyl-1H-indole-6-carboxylic acid and Related Compounds	Polarity	Notes
Hexanes:Ethyl Acetate (e.g., 7:3 to 1:1)	Low to Medium	A good starting point for many organic reactions. Adjust the ratio to achieve optimal separation.[3]
Dichloromethane:Methanol (e.g., 95:5 to 9:1)	Medium to High	Useful for more polar products or when starting materials are highly polar.
Ethyl Acetate with 1% Acetic Acid	Medium	The acetic acid helps to suppress the deprotonation of the carboxylic acid, leading to sharper spots.[4]

Section 2: Liquid Chromatography-Mass Spectrometry (LC-MS) for In-Depth Analysis

LC-MS combines the separation power of liquid chromatography with the detection capabilities of mass spectrometry, providing detailed information about the components of your reaction mixture, including molecular weights.[7]

Experimental Workflow for LC-MS Analysis

Caption: General workflow for LC-MS analysis of a reaction.

FAQs and Troubleshooting for LC-MS

Q1: I'm seeing poor peak shape (fronting, tailing, or splitting) in my chromatogram. What should I do?

A1: Poor peak shape can compromise resolution and quantification.

• Cause:

  • Column Overload: Injecting too concentrated a sample.

  • Solvent Mismatch: The sample is dissolved in a solvent much stronger than the initial mobile phase.[8]

  • Secondary Interactions: The analyte may have secondary interactions with the stationary phase.

  • Column Contamination or Degradation: Buildup of contaminants can affect performance.[7]

• Solution:

  • Dilute Your Sample: Prepare a more dilute sample and re-inject.

  • Match Sample Solvent to Mobile Phase: Ideally, your sample should be dissolved in the initial mobile phase.[8]

  • Use a Guard Column: A guard column can help protect your analytical column from contaminants.[8]

  • Flush the Column: Follow the manufacturer's instructions for column flushing to remove contaminants.[8]

Q2: I have low signal intensity for my compound of interest. How can I improve sensitivity?

A2: Low sensitivity can make it difficult to detect low-level intermediates or products.

• Cause:

  • Ion Suppression: Other components in the reaction mixture can interfere with the ionization of your analyte.[9]

  • Inappropriate Ionization Source: The chosen ionization method (e.g., ESI, APCI) may not be optimal for your compound.

  • Suboptimal MS Parameters: The settings on the mass spectrometer may not be optimized for your analyte.

• Solution:

  • Improve Sample Cleanup: If possible, perform a simple extraction to remove salts and other interfering species before LC-MS analysis.

  • Optimize Ionization Source: For a molecule like "1-Pivaloyl-1H-indole-6-carboxylic acid," Electrospray Ionization (ESI) in negative ion mode is often a good starting point due to the acidic proton. However, it's worth trying both positive and negative modes.

  • Tune MS Parameters: If your instrument allows, perform an infusion of your compound to optimize parameters such as capillary voltage and fragmentor voltage.

Q3: I'm observing unexpected masses in my mass spectrum. What could they be?

A3: The presence of unexpected ions is common in LC-MS.

• Cause:

  • Adduct Formation: Your molecule of interest can form adducts with ions present in the mobile phase (e.g., Na+, K+, HCOO-).

  • In-source Fragmentation: The molecule may be fragmenting in the ionization source.

  • Impurities: The unexpected masses could be from impurities in your starting materials or side products from the reaction.

• Solution:

  • Recognize Common Adducts: Be aware of the common adducts that can form. For a molecule with a molecular weight (MW), you might see [M-H]-, [M+Na-2H]-, [M+HCOO]-, etc., in negative mode, and [M+H]+, [M+Na]+, [M+K]+ in positive mode.

  • Optimize Source Conditions: Reducing the fragmentor or cone voltage can minimize in-source fragmentation.

  • Analyze Starting Materials: Run an LC-MS of your starting materials to identify any pre-existing impurities.

Common Adducts in LC-MS for a Compound with Molecular Weight 'M'	Ionization Mode	Observed m/z
Protonated Molecule	Positive	[M+H]+
Sodiated Adduct	Positive	[M+Na]+
Potassiated Adduct	Positive	[M+K]+
Deprotonated Molecule	Negative	[M-H]-
Formate Adduct	Negative	[M+HCOO]-
Acetate Adduct	Negative	[M+CH3COO]-

By understanding the principles behind these analytical techniques and anticipating common challenges, you can effectively monitor the progress of your reactions involving "1-Pivaloyl-1H-indole-6-carboxylic acid" and obtain reliable, high-quality data.

References

• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

• Bitesize Bio. (2025, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Retrieved from [Link]

• Restek. (2021, November 29). Effective LC Troubleshooting: Symptom-Based Strategies and Solutions. Retrieved from [Link]

• ChemBAM. TLC troubleshooting. Retrieved from [Link]

• Shimadzu. Liquid Chromatography Mass Spectrometry. Retrieved from [Link]

• American Association for Clinical Chemistry. (2015, August 1). Troubleshooting Liquid Chromatography-Tandem Mass Spectrometry in the Clinical Laboratory. Retrieved from [Link]

• Washington State University. Monitoring Reactions by TLC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. Retrieved from [Link]

• Chemistry LibreTexts. (2021, April 1). Thin Layer Chromatography (TLC). Retrieved from [Link]

• MDPI. (2023, December 8). The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors. Retrieved from [Link]

• SCIEX. LC-MS Maintenance and Troubleshooting - Tips and Tricks for New Users. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1H-indole-6-carboxylic acid. Retrieved from [Link]

• Chemistry LibreTexts. (2022, August 23). Thin Layer Chromatography. Retrieved from [Link]

• LookChem. (2025, May 20). 1H-indole-6-carboxylic acid. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL. Retrieved from [Link]

Sources

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• 2. mdpi.org [mdpi.org]
• 3. s3.wp.wsu.edu [s3.wp.wsu.edu]
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• 6. chem.libretexts.org [chem.libretexts.org]
• 7. zefsci.com [zefsci.com]
• 8. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [discover.restek.com]
• 9. ssi.shimadzu.com [ssi.shimadzu.com]

Reference Data & Comparative Studies

"1-Pivaloyl-1H-indole-6-carboxylic acid" vs. other N-protected indole-6-carboxylic acids

An in-depth comparative analysis of 1-Pivaloyl-1H-indole-6-carboxylic acid against traditional N-protected alternatives reveals critical strategic advantages in modern organic synthesis. Indole-6-carboxylic acid is a privileged scaffold, serving as a vital precursor for multi-target antiproliferative agents, Hedgehog pathway inhibitors, and SARS-CoV 3CL protease inhibitors[1][2]. However, the inherent nucleophilicity of the indole nitrogen (N1) and the high reactivity of the C2/C3 positions necessitate robust N-protection during the functionalization of the C6-carboxylic acid or the benzenoid core.

This guide explores why the N-pivaloyl group is increasingly favored over standard N-Boc, N-Tosyl, or N-Acetyl groups when precise regiocontrol and extreme orthogonal stability are required.

The Mechanistic "Why": N-Pivaloyl vs. Traditional Protecting Groups

When selecting an N-protecting group (PG) for indole-6-carboxylic acid, chemists must balance the ease of deprotection with the stability required for downstream reactions. The 1-Pivaloyl (trimethylacetyl) group fundamentally alters the indole's reactivity profile through two primary mechanisms:

1. Steric Regiocontrol (The C7 Directing Effect) The massive steric bulk of the tert-butyl moiety in the N-pivaloyl group restricts rotation around the N-C(O) bond. This steric clash severely disfavors interaction with the adjacent C2 position, forcing the Lewis basic carbonyl oxygen to orient toward the C7 position. Consequently, N-pivaloyl acts as a highly specific directing group for electrophilic C-H borylation at C7 using reagents like BBr₃[3]. In contrast, N-Boc or N-Ts typically leave the C2 position open to functionalization or direct poorly, leading to complex mixtures.

2. Orthogonal Chemical Stability The N-pivaloyl group is notoriously resistant to standard acidic and basic hydrolysis[4]. This allows for aggressive functionalization of the C6-carboxylic acid—such as conversion to acid chlorides, aggressive amidation, or Grignard additions to derived esters—without premature N-deprotection. This is a common failure point for the acid-labile N-Boc or the highly base-labile N-Acetyl groups.

Comparative Data Matrix

The following table summarizes the quantitative and qualitative performance metrics of various N-protecting groups on the indole-6-carboxylic acid scaffold:

Protecting Group	Acid Stability	Base Stability	Optimal Deprotection Conditions	Regiodirecting Effect (Borylation)	Steric Bulk
N-Pivaloyl (Piv)	Excellent	Excellent	LDA (-78 °C) or strong alkoxides	C7-Selective	Very High
N-Boc	Poor	Good	TFA or HCl (rt)	C2-Selective / Poor	High
N-Tosyl (Ts)	Good	Moderate	Mg/MeOH or Na/NH₃	C2-Selective	High
N-Acetyl (Ac)	Good	Poor	K₂CO₃/MeOH or NaOH	C2-Selective	Low
N-Benzyl (Bn)	Excellent	Excellent	Pd/C, H₂	None (C2 default)	Moderate

Visualizing the Regioselective Logic

Logical decision tree for N-protecting group selection and resulting regioselectivity in indoles.

Self-Validating Experimental Protocols

To leverage the unique properties of 1-Pivaloyl-1H-indole-6-carboxylic acid, the following protocols utilize built-in validation steps to ensure reaction fidelity.

Protocol 1: C7-Selective Electrophilic Borylation

Causality: Using BBr₃ leverages the N-pivaloyl carbonyl oxygen as a Lewis base to coordinate boron. Simultaneously, the tert-butyl group sterically blocks the C2-pathway, driving the electrophilic aromatic substitution exclusively to the C7 position[3].

• Preparation: Dissolve the N-pivaloyl indole-6-carboxylic acid derivative (1.0 equiv) in anhydrous CH₂Cl₂ under an inert argon atmosphere.

• Electrophilic Attack: Cool the solution to 0 °C and add BBr₃ (1.0 M in CH₂Cl₂, 1.5 equiv) dropwise.

• Maturation & Validation: Allow the reaction to warm to room temperature and stir for 4 hours.

  • Self-Validation Step: Monitor via TLC. The highly polar C7-BBr₂ intermediate will streak or fail to elute in standard non-polar solvent systems, confirming the complete consumption of the highly mobile starting material.

• Esterification: Quench the reactive intermediate by adding a solution of pinacol (1.5 equiv) and triethylamine (3.0 equiv) in CH₂Cl₂ at 0 °C to form the stable pinacol boronate ester (BPin).

• Isolation: Wash with water, extract the aqueous layer with CH₂Cl₂, dry over Na₂SO₄, and purify via flash chromatography.

Protocol 2: Chemoselective N-Pivaloyl Deprotection

Causality: Because the pivaloyl amide is sterically hindered, standard nucleophilic attack by hydroxide or methoxide is extremely slow. Lithium diisopropylamide (LDA) circumvents this by acting as a strong, sterically compatible base that facilitates acyl cleavage without damaging sensitive amides or esters installed at C6[4].

• Preparation: Dissolve the functionalized 1-pivaloyl-1H-indole derivative in anhydrous THF under argon.

• Cooling: Cool the reaction vessel to -78 °C using a dry ice/acetone bath to prevent side reactions.

• Cleavage: Add LDA (2.0 M in THF/heptane/ethylbenzene, 2.5 equiv) dropwise.

• Maturation & Validation: Stir at -78 °C for 30 minutes, then allow to warm to room temperature for 2 hours.

  • Self-Validation Step: Pull a small aliquot, perform a mini-workup, and analyze via crude ¹H-NMR. The complete disappearance of the massive tert-butyl singlet (typically around ~1.45 ppm) confirms successful deprotection[4].

• Workup: Quench with saturated aqueous NH₄Cl, extract with EtOAc, and concentrate under reduced pressure.

Synthetic Workflow Diagram

Step-by-step synthetic workflow for C7-functionalized indole-6-carboxylic acid derivatives.

Sources

• 1. Indol-6-carbonsäure 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Controlling selectivity in N-heterocycle directed borylation of indoles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB00018G [pubs.rsc.org]
• 4. mdpi.org [mdpi.org]

Advantages of using the pivaloyl protecting group in indole synthesis

A Comparative Guide to the Pivaloyl Group in Modern Indole Synthesis

In the intricate landscape of multi-step organic synthesis, particularly within pharmaceutical development, the strategic protection and deprotection of functional groups is paramount. The indole nucleus, a privileged scaffold in a vast array of bioactive molecules, presents a unique set of challenges due to the reactivity of its N-H bond and the electron-rich pyrrole ring.[1][2][3] N-protection is therefore a critical consideration, not only to prevent undesired side reactions but also to modulate and direct the reactivity of the indole core.[1][4]

Among the arsenal of available N-protecting groups, such as tosyl (Ts), tert-butyloxycarbonyl (Boc), and 2-(trimethylsilyl)ethoxymethyl (SEM), the pivaloyl (Piv) group has emerged as a uniquely powerful tool.[1] Its distinct steric and electronic properties offer significant advantages in specific synthetic contexts, most notably in achieving regioselective functionalization at the traditionally less accessible C2 position. This guide provides an in-depth comparison of the pivaloyl group against other common alternatives, supported by experimental data and detailed protocols, to inform strategic decisions in complex indole synthesis.

The Pivaloyl Group: A Profile of Robustness and Control

The pivaloyl group, derived from pivalic acid, is a sterically demanding acyl group characterized by a bulky t-butyl moiety attached to a carbonyl. This significant steric hindrance is the primary source of its advantages.[5]

Key Properties:

• High Stability: The N-pivaloyl amide bond is exceptionally robust, demonstrating stability across a wide range of reaction conditions, including mildly acidic and basic media, as well as many common oxidizing and reducing agents.[5] This durability allows for extensive molecular manipulations elsewhere without compromising the integrity of the protected indole.

• Steric Shielding: The bulky t-butyl group effectively shields the nitrogen lone pair and, crucially, exerts significant steric influence on the adjacent C2 and C7 positions of the indole ring.[1][5] This steric control is the cornerstone of its utility as a directing group.

Core Advantage: Directing C2-Lithiation and Functionalization

The most significant advantage of the N-pivaloyl group is its exceptional ability to direct regioselective deprotonation (lithiation) at the C2 position of the indole ring. The intrinsic reactivity of the indole ring typically favors electrophilic substitution at the C3 position.[2][6] Direct functionalization at C2 has traditionally required harsh conditions or pre-functionalized starting materials.[3][7]

The N-pivaloyl group overcomes this challenge. When an N-pivaloylindole is treated with a strong lithium base, such as n-butyllithium (n-BuLi) or sec-butyllithium (s-BuLi), deprotonation occurs almost exclusively at the C2 position.

Mechanism of C2-Direction

The high regioselectivity is attributed to a combination of steric and coordinating effects. The bulky pivaloyl group sterically hinders the approach of the organolithium base to the C7 proton, leaving the C2 position as the most accessible site for deprotonation. Furthermore, the carbonyl oxygen of the pivaloyl group is believed to coordinate with the lithium cation of the base, pre-associating the reagent near the C2 position and lowering the activation energy for proton abstraction at that site.

Below is a diagram illustrating this directing effect, which is a key workflow in modern indole synthesis.

Caption: Workflow for Pivaloyl-Directed C2-Functionalization of Indole.

Comparison with Other Protecting Groups

The directing ability of the pivaloyl group stands in stark contrast to other common N-protecting groups.

Protecting Group	Typical Lithiation Conditions	Predominant Site of Lithiation	Comments
Pivaloyl (Piv)	s-BuLi or t-BuLi, THF, -78 °C	C2	Excellent regioselectivity due to steric hindrance and chelation.[1]
Tosyl (Ts)	n-BuLi, THF, -78 °C to 0 °C	C2	Good directing group, but the strongly electron-withdrawing nature can affect subsequent reactions.
Boc	t-BuLi, THF, -78 °C	C2	Can direct to C2, but the group is labile to strong nucleophiles/bases and can be cleaved or transferred.
SEM	t-BuLi, THF, -78 °C	C2	Effective directing group, but removal requires fluoride or strong acid, which may not be compatible with all substrates.
Unprotected (N-H)	2 equiv. n-BuLi, Ether	C3 (via N,C-dianion)	Lithiation occurs first at N-H, then at C3. Not suitable for direct C2 functionalization.

This comparison highlights the pivaloyl group's superior performance in reliably and cleanly directing functionalization to the C2 position.

Additional Advantages: Steric Shielding in Other Reactions

The steric bulk of the pivaloyl group can also be exploited to influence the regioselectivity of other reactions. For instance, it has been used to direct intramolecular Friedel-Crafts acylations of indole-3-propionic acid derivatives to the C4 position by sterically blocking the electronically more favored C2 position.[1] This demonstrates its utility in overriding the natural reactivity patterns of the indole nucleus to access less common substitution patterns.

Practical Considerations: Installation and Removal

While powerful, the robustness of the pivaloyl group means its installation and, particularly, its removal require specific conditions.

Experimental Protocol 1: N-Pivaloylation of Indole

This protocol describes a general method for the protection of the indole nitrogen using pivaloyl chloride.[5]

Materials:

• Indole (1.0 equiv)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv)

• Pivaloyl chloride (1.1 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a stirred suspension of NaH in anhydrous THF at 0 °C under an inert atmosphere (N₂ or Ar), add a solution of indole in anhydrous THF dropwise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until hydrogen evolution ceases.

• Cool the resulting solution back to 0 °C and add pivaloyl chloride dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the N-pivaloylindole.

Experimental Protocol 2: Deprotection of N-Pivaloylindoles

The stability of the N-pivaloyl amide bond makes its cleavage challenging. Standard hydrolytic methods are often ineffective.[1] However, an efficient protocol using a strong lithium base has been developed.[1][4]

Materials:

• N-Pivaloylindole (1.0 equiv)

• Lithium diisopropylamide (LDA, 2.0 equiv), freshly prepared or commercial solution

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Dissolve the N-pivaloylindole in anhydrous THF under an inert atmosphere.

• Add the LDA solution (2.0 equiv) dropwise to the stirred solution at room temperature.[5]

• Heat the reaction mixture to 40-45 °C and maintain this temperature for 1-2 hours, monitoring by TLC.[4][5]

• After completion, cool the reaction to room temperature and quench by the slow addition of saturated aqueous NH₄Cl solution.[5]

• Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[5]

• Purify the crude product by column chromatography to yield the unprotected indole.

This LDA-mediated deprotection is highly effective for a wide variety of substituted N-pivaloylindoles, often providing excellent yields.[1][4]

Sources

• 1. mdpi.org [mdpi.org]
• 2. uop.edu.pk [uop.edu.pk]
• 3. BJOC - C2-Alkylation of N-pyrimidylindole with vinylsilane via cobalt-catalyzed C–H bond activation [beilstein-journals.org]
• 4. sciforum.net [sciforum.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Strategic Application of 1-Pivaloyl-1H-indole-6-carboxylic Acid vs. Indole-6-carboxylic Acid in Advanced Coupling Reactions

In the landscape of drug discovery, the indole core is a privileged scaffold. However, functionalizing indole-6-carboxylic acid derivatives presents a persistent synthetic challenge: the unprotected pyrrole nitrogen (N-H). In my tenure optimizing synthetic routes for active pharmaceutical ingredients (APIs), the unprotected N-H bond has consistently proven to be a liability in both amide couplings and transition-metal-catalyzed cross-couplings.

This guide provides an objective, data-driven comparison between indole-6-carboxylic acid and its protected counterpart, 1-Pivaloyl-1H-indole-6-carboxylic acid , detailing the mechanistic causality behind choosing the pivaloyl (Piv) protected variant to streamline complex workflows.

Mechanistic Causality: The Role of N-Pivaloyl Protection

When utilizing unprotected indole-6-carboxylic acid, the N-H group acts as a competing nucleophile and a coordinating ligand. During amide coupling, this can lead to unwanted N-acylation or dimerization. During cross-coupling, the acidic proton can quench basic reagents, or the nitrogen can coordinate with palladium/ruthenium catalysts, leading to catalyst poisoning or off-target N-arylation.

By installing a pivaloyl (tert-butylcarbonyl) group, we transition the nitrogen from a reactive liability to a strategic asset.

• Steric Shielding: The massive steric bulk of the tert-butyl group completely physically blocks electrophiles from approaching the indole nitrogen. In complex amide couplings, the pivaloyl moiety effectively suppresses nucleophilic interference, a common failure point when using highly reactive[1].

• Electronic Deactivation: The electron-withdrawing nature of the carbonyl group pulls electron density away from the indole ring, preventing unwanted electrophilic aromatic substitution side-reactions.

• Regioselective Directing Group: Rather than poisoning catalysts, the pivaloyl group acts as a robust directing group for transition-metal-catalyzed C-H functionalization, specifically enabling[2]. Physical organic studies demonstrate that the bulkiness of the N-pivaloyl group is critical in dictating[3].

Caption: Mechanistic divergence in coupling reactions based on indole N-protection.

Quantitative Performance Comparison

The following table summarizes the empirical performance differences between the two substrates in standard synthetic environments.

Parameter	Indole-6-carboxylic acid (Unprotected)	1-Pivaloyl-1H-indole-6-carboxylic acid
N-H Reactivity	Highly reactive; prone to N-acylation/arylation	Fully protected; inert to electrophiles
Amide Coupling Yield	Moderate (50-70%); requires strict stoichiometry	Excellent (85-98%); tolerates excess reagents
Solubility (DCM/DMF)	Poor to Moderate (often requires heating)	High (readily soluble at 25°C)
Catalyst Compatibility	Poor; coordinates and poisons Pd/Ru catalysts	Excellent; acts as a C7/C2 directing group
Steric Profile	Planar, minimal steric hindrance	High steric bulk (tert-butyl group)

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a measurable parameter to confirm success before proceeding.

Protocol A: Amide Coupling with 1-Pivaloyl-1H-indole-6-carboxylic acid

Causality: HATU is selected over EDC/HOBt due to its superior efficiency in forming the active uronium ester, minimizing the residence time of the highly reactive intermediate. DIPEA is utilized because its steric bulk prevents it from acting as a competing nucleophile.

• Activation: Dissolve 1.0 eq of 1-Pivaloyl-1H-indole-6-carboxylic acid and 1.2 eq of HATU in anhydrous DMF (0.2 M concentration). Add 3.0 eq of DIPEA. Stir at 25°C for 15 minutes.

  • Self-Validation: A distinct color change to pale yellow indicates the successful formation of the active ester.

• Coupling: Add 1.1 eq of the target primary or secondary amine. Stir at 25°C for 2 hours.

  • Self-Validation: Monitor via LC-MS. The disappearance of the starting material mass and the appearance of the product mass confirms reaction completion.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (crucial for removing residual DMF), followed by brine. Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure.

Protocol B: Downstream Pivaloyl Deprotection

Causality: The massive steric bulk of the tert-butyl group makes the pivaloyl amide highly resistant to mild bases (e.g., K₂CO₃ in MeOH). To achieve complete cleavage without degrading the newly formed amide bond, we utilize a strong nucleophilic base (LiOH) combined with thermal energy.

• Hydrolysis: Dissolve the protected intermediate in a 3:1:1 mixture of THF/MeOH/H₂O (0.1 M). Add 5.0 eq of LiOH·H₂O.

• Heating: Heat the mixture to 50°C for 4-6 hours.

  • Self-Validation: Track the reaction via LC-MS. The product peak will show a distinct and precise mass shift of -84.06 Da (corresponding to the loss of the pivaloyl moiety, C₅H₈O).

• Isolation: Cool the mixture to room temperature, carefully neutralize with 1M HCl to pH 7, and extract with EtOAc. Dry and concentrate to afford the pure, free indole-6-carboxamide.

Caption: Standardized workflow for N-Pivaloyl-1H-indole-6-carboxylic acid coupling and deprotection.

References

• Beyond C2 and C3: Transition-Metal-Catalyzed C–H Functionalization of Indole Source: ACS Catalysis URL:[Link]

• A one-step base-free synthesis of N-arylamides via modified pivaloyl mixed anhydride mediated amide coupling Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

• Delineating Physical Organic Parameters in Site-Selective C–H Functionalization of Indoles Source: ACS Catalysis URL:[Link]

Sources

• 1. A one-step base-free synthesis of N-arylamides via modified pivaloyl mixed anhydride mediated amide coupling - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

A Comprehensive Guide to the Structural Confirmation of 1-Pivaloyl-1H-indole-6-carboxylic Acid and Its Derivatives

Abstract

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific integrity. This guide provides an in-depth, technically-grounded framework for the structural elucidation of 1-Pivaloyl-1H-indole-6-carboxylic acid and its derivatives. Moving beyond a simple recitation of methods, this document delves into the causality behind experimental choices, outlines self-validating protocols, and is grounded in authoritative references to ensure you can confidently and accurately characterize this important class of indole derivatives.

Introduction: The Importance of Unambiguous Structural Elucidation

Indole-6-carboxylic acid derivatives are significant scaffolds in medicinal chemistry, frequently appearing in compounds targeting key biological pathways such as EGFR and VEGFR-2 tyrosine kinases.[1] The addition of an N-pivaloyl group can alter the electronic properties and metabolic stability of the indole ring, making these derivatives attractive for drug discovery programs. However, with synthetic modifications comes the increased burden of proof for structural integrity. Mischaracterization can lead to flawed structure-activity relationship (SAR) studies and wasted resources.

This guide presents a systematic and robust analytical workflow designed to provide unequivocal structural confirmation. We will explore how a combination of mass spectrometry and advanced NMR techniques can be synergistically employed to solve the structural puzzle presented by these molecules.

The Core Structural Questions

When analyzing a derivative of 1-Pivaloyl-1H-indole-6-carboxylic acid, three fundamental questions must be answered:

• Molecular Formula Confirmation: Is the elemental composition correct?

• Confirmation of the Indole Scaffold: Are the characteristic indole ring protons and carbons present?

• Regiochemical Confirmation: Is the pivaloyl group definitively on the indole nitrogen (N-1) and is the carboxylic acid (or its derivative) at the C-6 position?

Answering these questions requires a multi-pronged analytical approach, which is detailed in the following sections.

The Recommended Analytical Workflow

A logical and efficient workflow is critical for structural elucidation. The following diagram outlines the recommended sequence of experiments, from initial confirmation of molecular weight to the detailed mapping of atomic connectivity.

Caption: Recommended analytical workflow for structural confirmation.

In-Depth Data Interpretation and Causality

High-Resolution Mass Spectrometry (HR-MS)

• Why we use it: HR-MS provides the accurate mass of the molecular ion, allowing for the determination of the elemental formula. This is the first and most crucial step in confirming that the desired reaction has occurred.

• What to expect: For the parent compound, C14H15NO3, the expected [M+H]+ ion would be approximately m/z 246.1125. The observation of this ion with a mass accuracy of <5 ppm provides high confidence in the elemental composition. Fragmentation patterns can also be informative; for indole carboxylic acids, a characteristic loss of CO2 (44 Da) or the entire carboxylic acid group (45 Da) is often observed.[2]

¹H NMR Spectroscopy: The Initial Blueprint

• Why we use it: ¹H NMR provides the initial overview of the proton environment, including the number of distinct protons, their chemical environment (chemical shift), and their neighboring protons (coupling constants).

• What to expect for the core structure:

  • Pivaloyl Protons: A sharp, integrating to 9 protons, will be observed in the upfield region (typically δ 1.4-1.6 ppm). Its singlet nature is a key indicator of the tert-butyl group.

  • Indole Protons: The protons on the indole ring will appear in the aromatic region (δ 7.0-8.5 ppm).[3][4] The specific shifts and coupling patterns are highly diagnostic of the substitution pattern. For a 6-substituted indole, one would expect to see:

    • H7: A doublet adjacent to the carboxylic acid group.

    • H5: A doublet of doublets, coupled to both H4 and H7.

    • H4: A doublet coupled to H5.

    • H2 and H3: Two doublets in the pyrrole ring region, coupled to each other.[3]

¹³C NMR and DEPT: Mapping the Carbon Skeleton

• Why we use it: ¹³C NMR confirms the number of unique carbon atoms. When run with a Distortionless Enhancement by Polarization Transfer (DEPT) experiment, it allows for the differentiation of CH, CH2, and CH3 groups from quaternary carbons.

• What to expect for the core structure:

  • Pivaloyl Group: Two distinct signals: a quaternary carbonyl carbon (δ > 170 ppm) and the quaternary carbon of the tert-butyl group (typically δ 39-42 ppm), along with the methyl carbons (typically δ 27-30 ppm).

  • Carboxylic Acid: A quaternary carbonyl carbon (δ 165-175 ppm).

  • Indole Carbons: Eight distinct signals in the aromatic/olefinic region (δ 100-140 ppm).[5]

2D NMR: Connecting the Dots

While 1D NMR provides a list of parts, 2D NMR shows how they are assembled. For this class of compounds, the Heteronuclear Multiple Bond Correlation (HMBC) experiment is the most powerful tool for unambiguous structural assignment.[6]

• Why we use it: HMBC reveals correlations between protons and carbons that are separated by 2 or 3 bonds. This is the key to confirming the regiochemistry.

• Key HMBC Correlations for Confirmation:

Caption: Key HMBC correlations for structural confirmation.

• Confirming the N-1 Pivaloyl Group: The most critical correlation is from the pivaloyl protons (the 9H singlet) to the indole ring carbons. A correlation from these protons to C2 and C7a of the indole ring provides definitive proof that the pivaloyl group is attached to the nitrogen atom.[7]

• Confirming the C-6 Carboxylic Acid: The position of the carboxylic acid is confirmed by correlations from the neighboring protons. Specifically, a 3-bond correlation from H7 to the carboxylic acid carbonyl carbon (C6-COOH) and a 2-bond correlation from H5 to the same carbon would confirm its position at C-6.

Comparative Data for Derivatives

To illustrate how spectral data can shift with derivatization, the following table provides expected ¹H NMR chemical shifts for key protons in three related compounds.

Compound	Pivaloyl-H (s, 9H)	H7 (d)	H5 (dd)	H4 (d)	H2 (d)	H3 (d)
Parent Acid	~1.5 ppm	~8.2 ppm	~7.8 ppm	~7.6 ppm	~7.7 ppm	~6.6 ppm
Methyl Ester	~1.5 ppm	~8.2 ppm	~7.8 ppm	~7.6 ppm	~7.7 ppm	~6.6 ppm
N-Methyl Amide	~1.5 ppm	~8.0 ppm	~7.6 ppm	~7.5 ppm	~7.6 ppm	~6.5 ppm

Note: These are estimated values. Actual chemical shifts will be dependent on the solvent and concentration.[3] The methyl protons of the ester would appear around 3.9 ppm, while the N-methyl protons of the amide would appear around 3.0 ppm.

Standardized Experimental Protocols

Protocol: Sample Preparation for NMR

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble (e.g., DMSO-d6, CDCl3, or Methanol-d4). For carboxylic acids, DMSO-d6 is often preferred as it allows for the observation of the acidic proton.

• Concentration: Weigh approximately 5-10 mg of the sample directly into a clean, dry NMR tube.

• Dissolution: Add approximately 0.6 mL of the chosen deuterated solvent.

• Homogenization: Cap the NMR tube and gently vortex or invert until the sample is completely dissolved. A brief sonication may be required for less soluble compounds.

• Filtering (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool into a clean NMR tube.

Protocol: Standard ¹H and ¹³C NMR Acquisition

This protocol assumes a standard 400 or 500 MHz spectrometer.[3]

• Instrument Setup: Insert the sample, lock onto the deuterium signal, and perform automated or manual shimming to optimize magnetic field homogeneity.

• ¹H Acquisition:

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: ~16 ppm (centered around 6 ppm).

  • Acquisition Time: ~2-3 seconds.

  • Relaxation Delay (d1): 1-2 seconds.

  • Number of Scans: 8-16 scans.

• ¹³C Acquisition:

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

  • Spectral Width: ~240 ppm (centered around 120 ppm).

  • Acquisition Time: ~1-1.5 seconds.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: 1024 or more, depending on concentration.

Conclusion

The structural confirmation of 1-Pivaloyl-1H-indole-6-carboxylic acid derivatives is a systematic process that relies on the logical application of modern analytical techniques. By following the workflow outlined in this guide—starting with HR-MS for molecular formula confirmation and progressing through a comprehensive suite of 1D and 2D NMR experiments—researchers can achieve unambiguous characterization. The HMBC experiment, in particular, is indispensable for definitively establishing the regiochemistry of the pivaloyl and carboxylic acid substituents. Adherence to these principles ensures the scientific integrity of the data and provides a solid foundation for subsequent research and development efforts.

References

• Benchchem. (n.d.). Application Notes and Protocols for ¹H and ¹³C NMR Analysis of 5-Chloro-Indole Derivatives.
• Jamieson, W. D., & Hutzinger, O. (1970). Mass Spectra of the Hydroxyindole-3-carboxylic Acids and the Hydroxyskatoles. Organic Mass Spectrometry, 3(10), 1435-1439.

• Scientist channel. (2025, February 22). H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation [Video]. YouTube. [Link]

• Abraham, R. J., et al. (2007). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. Magnetic Resonance in Chemistry, 45(10), 863-873.
• Pop, A., et al. (2010). STRUCTURAL INVESTIGATIONS OF SUBSTITUTED INDOLIZINE DERIVATIVES BY NMR STUDIES. Romanian Journal of Physics, 55(3-4), 369-376.
• Al-Saffar, A. H., et al. (2024). New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. Chemistry & Biodiversity, 21(2), e202301892.
• Sørensen, O. W. (2015). HMBC and variations. Concepts Magn. Reson. Part A, 44A(5), 227-245.

• ResearchGate. (n.d.). Structural elucidation of 2: (a) Key correlations in ¹H-¹H correlation.... Retrieved from [Link]

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• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 1H chemical shifts in NMR. Part 18.1 Ring currents and π-electron effects in hetero-aromatics - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. nmr.chemie.uni-koeln.de [nmr.chemie.uni-koeln.de]

Purity Analysis of Synthesized 1-Pivaloyl-1H-indole-6-carboxylic Acid: A Comparative Guide to Analytical Methodologies

As a Senior Application Scientist in pharmaceutical development, I frequently encounter the challenge of validating the purity of newly synthesized, highly functionalized intermediates. 1-Pivaloyl-1H-indole-6-carboxylic acid is a prime example. The pivaloyl (tert-butylcarbonyl) group provides robust steric protection at the indole nitrogen, which is crucial for directing subsequent functionalizations such as C-H activation or selective amidations[1].

However, verifying the purity of in-house synthesized batches is a multidimensional challenge. Residual starting materials (e.g., unreacted 1H-indole-6-carboxylic acid), hydrolysis degradants (e.g., pivalic acid), or over-reacted mixed anhydrides can severely compromise downstream coupling efficiencies. Relying on a single analytical technique often leads to blind spots.

In this guide, we will objectively compare three orthogonal analytical alternatives—HPLC-UV, LC-MS, and qNMR —evaluating their performance, underlying causality, and validation parameters per ICH Q2(R2) guidelines[2].

Orthogonal Analytical Strategy & Workflow

To establish a self-validating system, a single synthesized batch must be evaluated through complementary lenses. HPLC-UV provides high-resolution relative purity, LC-MS identifies the exact mass of unknown degradants, and qNMR delivers absolute mass fraction quantitation without the need for an identical reference standard.

Figure 1: Orthogonal analytical workflow for comprehensive purity assessment of the synthesized batch.

Comparative Performance Data

The following table summarizes the objective performance metrics of each methodology when applied to the purity analysis of 1-Pivaloyl-1H-indole-6-carboxylic acid.

Analytical Metric	HPLC-UV (254 nm)	LC-MS (ESI+/-)	qNMR (1H, 400 MHz)
Primary Output	Relative Area %	Impurity Mass Identification	Absolute Mass Fraction (% w/w)
Specificity	High (Chromatographic resolution)	Very High (m/z separation)	High (Chemical shift resolution)
Precision (RSD%)	< 1.0%	~ 5.0% (Semi-quantitative)	< 1.0%
Detects Non-Chromophores?	No (e.g., misses free pivalic acid)	Yes (if ionizable)	Yes (if protonated)
Reference Standard Needed?	Yes (Target-specific standard required)	No (Used for qualitative ID)	No (Uses universal internal standard)
Turnaround Time	15–20 min / sample	15–20 min / sample	5–10 min / sample

Potential Impurity Pathways

Understanding the synthetic causality is essential for designing the analytical method. The acylation of 1H-indole-6-carboxylic acid with pivaloyl chloride can yield specific predictable impurities.

Figure 2: Synthetic pathway and potential impurities requiring analytical resolution.

Experimental Protocols & Mechanistic Causality

Methodology A: HPLC-UV (Chromatographic Purity)

HPLC-UV remains the industry standard for routine batch release, provided a characterized reference standard is available to establish response factors.

• Causality behind the protocol: 1-Pivaloyl-1H-indole-6-carboxylic acid contains a free carboxylic acid moiety at the C6 position. If analyzed in a neutral mobile phase, the acid will partially ionize, leading to severe peak tailing and poor resolution on a hydrophobic C18 stationary phase. By adding 0.1% Trifluoroacetic acid (TFA), we suppress ionization, ensuring sharp, Gaussian peak shapes.

• Step-by-Step Protocol:

  • Column: Reverse-phase C18 (e.g., 150 mm × 4.6 mm, 3 µm).

  • Mobile Phase A: Water + 0.1% TFA.

  • Mobile Phase B: Acetonitrile + 0.1% TFA.

  • Gradient: 10% B to 90% B over 15 minutes.

  • Detection: UV at 254 nm (captures the conjugated indole core).

  • System Suitability: Ensure resolution ( Rs​ ) > 2.0 between the target peak and Impurity A (unreacted starting material).

Methodology B: LC-MS (Impurity Profiling)

While HPLC-UV quantifies the amount of an impurity, LC-MS answers what the impurity is.

• Causality behind the protocol: TFA is an excellent ion-pairing agent for chromatography but causes severe ion suppression in the mass spectrometer's electrospray ionization (ESI) source. Therefore, the method is adapted by replacing TFA with 0.1% Formic Acid. We utilize ESI in negative mode (ESI-) because the C6-carboxylic acid readily loses a proton [M−H]− , providing a highly sensitive signal for the target mass (m/z 244.1).

• Step-by-Step Protocol:

  • Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.

  • Ionization: ESI Negative Mode (capillary voltage 2.5 kV, desolvation temp 350°C).

  • Analysis: Scan m/z 100–1000. Look for m/z 244.1 (Target), m/z 160.0 (Impurity A), and m/z 328.2 (Impurity C - mixed anhydride).

Methodology C: qNMR (Absolute Quantitation)

When synthesizing a novel or highly specific intermediate like 1-Pivaloyl-1H-indole-6-carboxylic acid, a certified reference standard of the exact compound is rarely available. Quantitative NMR (qNMR) bypasses this requirement by comparing the target's proton signals against a universal, highly pure Internal Standard (IS).

• Causality behind the protocol: We select Maleic Acid (MA) as the internal standard[3]. MA is a NIST-traceable certified reference material that produces a sharp, distinct singlet at ~6.26 ppm in DMSO- d6​ . This chemical shift is perfectly situated in the "empty" baseline region of our target compound—well above the massive 9-proton singlet of the pivaloyl tert-butyl group (~1.4 ppm) and just below the complex multiplet of the indole aromatic protons (6.5–8.5 ppm).

• Step-by-Step Protocol:

  • Sample Preparation: Accurately weigh ~15 mg of the synthesized batch and ~5 mg of Maleic Acid CRM using a microbalance (precision is critical here).

  • Solvent: Co-dissolve completely in 0.6 mL of DMSO- d6​ .

  • Acquisition Parameters: Acquire a 1 H NMR spectrum (400 MHz or higher). Set the relaxation delay ( D1​ ) to at least 30 seconds. Why? To ensure complete longitudinal relaxation ( T1​ ) of all protons; failing to do so will artificially skew the integration ratios and ruin accuracy.

  • Data Processing: Integrate the Maleic Acid singlet (6.26 ppm, 2H) and the Pivaloyl singlet (~1.4 ppm, 9H).

  • Calculation: Calculate absolute purity using the fundamental qNMR equation:

    Ptarget​=Istd​Itarget​​×Ntarget​Nstd​​×Mstd​Mtarget​​×Wtarget​Wstd​​×Pstd​

    (Where I = integral, N = number of protons, M = molar mass, W = weight, P = purity).

Conclusion

For the rigorous validation of synthesized 1-Pivaloyl-1H-indole-6-carboxylic acid, relying on a single technique is insufficient. HPLC-UV provides excellent routine chromatographic resolution, but it is blind to non-UV absorbing impurities like pivalic acid. LC-MS is indispensable for structural elucidation of degradants. However, qNMR stands out as the most authoritative method for absolute mass fraction determination of new batches, providing SI-traceable purity without the bottleneck of sourcing an identical reference standard. By integrating these three methodologies, laboratories can ensure full compliance with ICH Q2(R2) analytical validation standards.

References

• [1] Ruthenium(II)-Catalyzed Direct C7-Selective Amidation of Indoles with Dioxazolones at Room Temperature. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• [2] ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency (EMA). Available at:[Link]

• [3] ISRD-01 / Rapport BIPM-2018/01: Internal Standard Reference Data for qNMR: Maleic Acid. Bureau International des Poids et Mesures (BIPM). Available at:[Link]

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• 3. bipm.org [bipm.org]

A Comparative Guide to the Biological Activities of Indole-6-Carboxylic Acid Derivatives

Prepared by a Senior Application Scientist

The indole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of natural products and synthetic compounds with significant biological activity.[1] This guide provides a comparative analysis of the diverse biological activities exhibited by derivatives of the indole-6-carboxylic acid scaffold. By examining structure-activity relationships (SAR) and presenting key experimental data, we aim to offer valuable insights for researchers and professionals engaged in drug discovery and development.

Introduction to the Indole-6-Carboxylic Acid Scaffold

The indole-6-carboxylic acid framework offers a versatile platform for chemical modification, enabling the synthesis of derivatives with a broad spectrum of pharmacological properties. The strategic placement of various functional groups on the indole ring system allows for the fine-tuning of binding affinities to diverse biological targets, leading to the development of potent and selective therapeutic agents. This guide will delve into several key areas where these derivatives have shown significant promise, including oncology, neuropharmacology, and anti-inflammatory applications.

Comparative Analysis of Biological Activities

The biological activities of indole-6-carboxylic acid derivatives are highly dependent on the nature and position of their substituents. The following table summarizes key findings from various studies, highlighting the diverse therapeutic potential of this chemical class.

Derivative Class	Biological Target/Activity	Key Findings & Experimental Data	Reference(s)
Hydrazone Derivatives	EGFR Tyrosine Kinase Inhibition (Antiproliferative)	Compound 3b showed significant cytotoxicity against HCT-116, HeLa, and HT-29 cancer cell lines. It induced apoptosis and arrested cancer cells in the G2/M phase.	[2]
Oxadiazole Derivatives	VEGFR-2 Tyrosine Kinase Inhibition (Antiproliferative)	Compound 6e demonstrated potent inhibition of VEGFR-2 and exhibited strong antiproliferative activity.	[2][3]
Indolyl Carboxylic Amides	Dopamine D3 Receptor Ligands	Compounds 14a and 14b displayed high binding affinity for the D3 receptor (Ki = 0.18 and 0.4 nM, respectively) with significant selectivity over the D2 receptor.	[4][5]
Fused Pyrrole Derivatives	Anti-inflammatory (COX-2 Inhibition)	Several derivatives exhibited promising in vivo anti-inflammatory activity, comparable to standard drugs like indomethacin and ibuprofen.	[6][7]
Bis-indole Derivatives	HIV-1 Fusion Inhibition (gp41 Target)	Structure-activity relationship studies revealed that the linkage between indole rings and specific substitutions are crucial for potent anti-HIV-1 activity.	[8]
Indole-based Benzenesulfonamides	Carbonic Anhydrase II Inhibition	A series of these derivatives were synthesized and evaluated as potential inhibitors of human carbonic anhydrase II (hCA II).	[9]

In-Depth Focus: Antiproliferative Activity via EGFR/VEGFR-2 Inhibition

A significant area of research for indole-6-carboxylic acid derivatives has been in the development of anticancer agents.[2][3][10] The epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR) are key targets in cancer therapy due to their frequent overexpression in various tumors.[2][11]

EGFR and VEGFR-2 are receptor tyrosine kinases (RTKs) that, upon activation by their respective ligands, trigger downstream signaling pathways crucial for cell proliferation, survival, and angiogenesis. The indole-6-carboxylic acid derivatives, specifically the hydrazone and oxadiazole series, have been designed to act as inhibitors of these kinases.[2][3] By binding to the ATP-binding site of the kinase domain, these small molecules prevent the phosphorylation and subsequent activation of downstream signaling proteins, ultimately leading to the inhibition of cancer cell growth and proliferation.

Caption: EGFR/VEGFR-2 signaling pathway and inhibition by indole derivatives.

Studies have shown that the antiproliferative activity of these derivatives is highly dependent on their structural features. For instance, the presence of an aryl or heteroaryl fragment attached to a linker is considered essential for the antitumor activity of these compounds.[2] Molecular docking studies have further elucidated the binding patterns of these derivatives within the active sites of EGFR and VEGFR-2, providing a rationale for their inhibitory activity and guiding the design of more potent analogs.[2][3]

Experimental Protocols: A Guide to Assessing Cytotoxicity

To ensure the trustworthiness and reproducibility of the findings, standardized experimental protocols are essential. The following is a detailed methodology for the MTT assay, a widely used colorimetric assay for assessing cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

This protocol is adapted from methodologies described for testing the cytotoxicity of novel indole derivatives.[2]

Objective: To determine the concentration of a test compound that inhibits 50% of cell growth (IC50).

Materials:

• Human cancer cell lines (e.g., HCT-116, HeLa, HT-29)[2]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Test compounds (indole-6-carboxylic acid derivatives) dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells in a 96-well plate at a density of approximately 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in the culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubate the plate for another 48-72 hours.

• MTT Addition:

  • After the incubation period, add 20 µL of the MTT solution to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 150 µL of the solubilization buffer (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells from the absorbance of all other wells.

  • Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Conclusion

The indole-6-carboxylic acid scaffold has proven to be a highly fruitful starting point for the development of novel therapeutic agents with a wide range of biological activities. The derivatives discussed in this guide, from potent antiproliferative agents targeting key cancer pathways to selective dopamine receptor ligands, underscore the remarkable versatility of this chemical framework. The continued exploration of structure-activity relationships and the application of robust experimental methodologies will undoubtedly lead to the discovery of new and improved drug candidates based on this privileged structure.

References

• Structure‐activity relationships (SAR) of the new indole‐6‐carboxylic acid derivatives.

• Allawi, M. M., Mahmood, A. A. R., Tahtamouni, L., et al. (2024). New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. Chemistry & Biodiversity, 21(2), e202301892. Available at: [Link]

• Synthesis and in vitro pharmacological evaluation of indolyl carboxylic amide analogues as D3 dopamine receptor selective ligands. (2014). MedChemComm, 5(9), 1361-1371. Available at: [Link]

• Synthesis and in vitro pharmacological evaluation of indolyl carboxylic amide analogues as D3 dopamine receptor selective ligands. (2014). MedChemComm, 5(9), 1361-1371. Available at: [Link]

• Anti-proliferation evaluation of new derivatives of indole-6-carboxylate ester as receptor tyrosine kinase inhibitors. (2024). Frontiers in Chemistry, 12, 1386684. Available at: [Link]

• New Indole‐6‐Carboxylic Acid Derivatives as Multi‐Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. (2024). Chemistry & Biodiversity, 21(2). Available at: [Link]

• Structure–Activity Relationship Studies of Indole-Based Compounds as Small Molecule HIV-1 Fusion Inhibitors Targeting Glycoprotein 41. (2013). Journal of Medicinal Chemistry, 56(10), 3759–3771. Available at: [Link]

• Radwan, M. A. A., et al. (2017). Synthesis and Structure Activity Relationship of Some Indole Derivatives as Potential Anti-inflammatory Agents. Acta Chimica Slovenica, 64(4), 865-876. Available at: [Link]

• Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. (2022). Molecules, 27(9), 2690. Available at: [Link]

• Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. (2020). RSC Advances, 10(42), 25068-25078. Available at: [Link]

• Zhang, D., et al. (2011). Synthesis and biological evaluation of 3-(1H-indol-3-yl)pyrazole-5-carboxylic acid derivatives. Archives of Pharmacal Research, 34(3), 343-355. Available at: [Link]

• Design, synthesis and biological evaluation of some novel indole derivatives as selective COX-2 inhibitors. (2017). Journal of Applied Pharmaceutical Science, 7(8), 001-011. Available at: [Link]

• Synthesis and biological evaluation of new indole and pyrrole carboxamides based on amino acids. (2019). ARKIVOC, 2019(5), 159-173. Available at: [Link]

• Design, synthesis and antitumor evaluation of novel 1H-indole-2-carboxylic acid derivatives targeting 14-3-3η protein. (2022). European Journal of Medicinal Chemistry, 238, 114402. Available at: [Link]

• (PDF) Synthesis and Structure Activity Relationship of Some Indole Derivatives as Potential Anti-inflammatory Agents. (2017). Available at: [Link]

• Kaushik, N. K., et al. (2013). Biomedical Importance of Indoles. Molecules, 18(6), 6620-6662. Available at: [Link]

• Discovery of 3-Substituted 1H-Indole-2-carboxylic Acid Derivatives as a Novel Class of CysLT1 Selective Antagonists. (2015). ACS Medicinal Chemistry Letters, 6(8), 913-917. Available at: [Link]

• Identification of Novel and Potent Indole-Based Benzenesulfonamides as Selective Human Carbonic Anhydrase II Inhibitors: Design, Synthesis, In Vitro, and In Silico Studies. (2022). Molecules, 27(5), 1572. Available at: [Link]

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• 2. New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
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Orthogonality of the N-Pivaloyl Group: A Comparative Guide for Complex Synthesis

Introduction: The Strategic Role of Steric Shielding

In the landscape of multi-step organic synthesis and drug development, the selection of amine protecting groups dictates the viability of the entire synthetic route. While carbamates like Boc, Fmoc, and Cbz dominate standard peptide and small-molecule synthesis, they often fall short in highly complex, multi-functional molecules that require aggressive downstream reaction conditions.

Enter the N-pivaloyl (Piv) group (2,2,2-trimethylacetyl). Unlike standard acetyl or benzoyl groups, the pivaloyl group provides unparalleled steric shielding. This guide objectively compares the N-pivaloyl group against common alternatives, providing mechanistic insights and field-proven experimental protocols to aid researchers in designing highly orthogonal synthetic strategies 1.

Mechanistic Rationale: Why N-Pivaloyl Outperforms Standard Acyl Groups

The defining characteristic of the N-pivaloyl group is its massive tert-butyl moiety adjacent to the carbonyl carbon. In standard nucleophilic acyl substitution, the rate-determining step is the formation of a tetrahedral intermediate.

When a nucleophile (such as a mild base or water) attempts to attack the N-pivaloyl carbonyl, it encounters severe steric repulsion from the three methyl groups of the tert-butyl system. This steric clash drastically raises the activation energy ( Ea​ ) required to reach the transition state 2. Consequently, N-pivaloyl amides are highly resistant to basic hydrolysis that would easily cleave standard acetates, and they remain completely inert to the mild acidic or reductive conditions used to cleave standard carbamates.

Orthogonality Comparison: N-Piv vs. Boc, Fmoc, and Cbz

To design a successful orthogonal protection strategy, chemists must exploit the distinct cleavage mechanisms of different groups. The table below summarizes the quantitative stability profiles of these groups across various standard deprotection environments.

Table 1: Comparative Stability and Cleavage Conditions

Protecting Group	Mild Acid (e.g., 20% TFA/DCM)	Mild Base (e.g., 20% Piperidine)	Hydrogenolysis (e.g., H₂ / Pd-C)	Strong Base (e.g., NaOH reflux / LDA)	Strong Reductant (e.g., LiAlH₄)
N-Pivaloyl	Stable	Stable	Stable	Cleaved	Cleaved
Boc	Cleaved (Rapid)	Stable	Stable	Stable	Stable
Fmoc	Stable	Cleaved (Rapid)	Stable	Cleaved	Cleaved
Cbz	Stable	Stable	Cleaved (Rapid)	Stable	Cleaved

As demonstrated, the N-pivaloyl group survives conditions that destroy Boc, Fmoc, and Cbz, making it an ideal "permanent" protecting group during intermediate synthetic steps, only to be removed under specific, forcing conditions at the end of a sequence.

Decision tree for selecting an orthogonal amine protecting group based on downstream reaction conditions.

Experimental Methodologies & Self-Validating Protocols

The following protocols are designed as self-validating systems. By incorporating specific stoichiometric ratios, temperature controls, and in-process monitoring, researchers can ensure high fidelity in their synthetic steps.

Protocol A: N-Acylation using Pivaloyl Chloride

This protocol utilizes pivaloyl chloride to install the protecting group. The addition of a catalytic amount of 4-Dimethylaminopyridine (DMAP) acts as an acyl transfer catalyst, accelerating the reaction despite the steric bulk of the pivaloyl group 3.

Materials:

• Free amine substrate (1.0 equiv)

• Pivaloyl chloride (1.2 equiv)

• Triethylamine (TEA) (1.5 equiv)

• DMAP (0.1 equiv)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and purge with nitrogen. Dissolve the amine substrate (1.0 equiv) in anhydrous DCM (approx. 0.2 M concentration).

• Base Addition: Add TEA (1.5 equiv) and DMAP (0.1 equiv) to the solution. Stir for 5 minutes.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Pivaloyl chloride is highly reactive and exothermic; low temperatures prevent the formation of unwanted ketene byproducts and minimize degradation.

• Acylation: Add pivaloyl chloride (1.2 equiv) dropwise via a syringe over 10 minutes.

• Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 0.5 to 6 hours. Validate reaction completion via Thin-Layer Chromatography (TLC) (typically using a Hexane/Ethyl Acetate eluent). The disappearance of the highly polar primary/secondary amine spot confirms completion.

• Workup: Quench the reaction by adding saturated aqueous ammonium chloride ( NH4​Cl ) solution. Transfer to a separatory funnel, extract the aqueous layer with DCM (3x), wash combined organics with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: High-Yield Deprotection of N-Pivaloyl Indoles via Hydride Transfer

Standard basic hydrolysis (e.g., NaOMe/MeOH) often fails to deprotect N-pivaloyl indoles due to the aforementioned steric hindrance 1. However, treating the substrate with Lithium diisopropylamide (LDA) at elevated temperatures provides near-quantitative yields. Causality: Instead of a sterically hindered nucleophilic attack, LDA facilitates a hydride transfer mechanism from its diisopropylamine moiety directly to the carbonyl, efficiently cleaving the pivaloyl group4.

Materials:

• N-Pivaloyl indole substrate (1.0 equiv)

• Lithium diisopropylamide (LDA) (2.0 equiv, 2.0 M in THF/heptane/ethylbenzene)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Procedure:

• Preparation: Dissolve the N-pivaloyl indole (1.0 equiv) in anhydrous THF under a nitrogen atmosphere.

• Reagent Addition: At room temperature, add LDA (2.0 equiv) dropwise. A distinct color change (often deep yellow/orange) validates the formation of the intermediate complex.

• Thermal Activation: Heat the reaction mixture to 40–45 °C. Stir for 2 to 4 hours.

• Monitoring: Monitor by TLC. The highly non-polar N-pivaloyl indole will convert to the more polar free indole.

• Workup: Cool the reaction to 0 °C and carefully quench with distilled water. Extract the aqueous phase with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over MgSO4​ , and evaporate the solvent. Yields generally exceed 90% without the need for extensive chromatography 4.

End-to-end experimental workflow for N-pivaloyl protection, orthogonal synthesis, and deprotection.

References

• BenchChem. "Technical Support Center: Troubleshooting Pivalate Ester Deprotection." BenchChem Technical Resources. 1

• BenchChem. "A Comparative Guide to Pivaloyl Chloride in Amine Protection and Acylation Reactions." BenchChem Application Guides. 2

• BenchChem. "Application Note: A Robust Protocol for N-Acylation Using Pivaloyl Chloride." BenchChem Methodologies.3

• Sciforum. "Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base." Electronic Conferences on Synthetic Organic Chemistry. 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sciforum.net [sciforum.net]

Benchmarking the Reactivity of 1-Pivaloyl-1H-indole-6-carboxylic Acid: A Guide to Orthogonal Synthesis

As a Senior Application Scientist in drug development and complex organic synthesis, I frequently encounter the challenge of functionalizing the indole core. The indole ring is notoriously electron-rich, making the N1 and C3 positions highly susceptible to unwanted electrophilic attacks, oxidation, and off-target metalation.

When designing a synthetic route that requires the functionalization of a C6-carboxylic acid alongside the indole benzenoid core, selecting the correct N-protecting group is the most critical decision. This guide benchmarks 1-Pivaloyl-1H-indole-6-carboxylic acid against its unprotected, Boc-protected, and Acetyl-protected analogs, providing experimental data, mechanistic causality, and self-validating protocols to demonstrate why the pivaloyl (Piv) group is a superior choice for orthogonal reactivity.

Mechanistic Rationale: The Power of Steric Shielding

The pivaloyl group (tert-butyl carbonyl, -C(O)tBu) is substantially more stable than other standard acyl protecting groups[1]. Its utility in indole chemistry is driven by two fundamental chemical properties:

• Massive Steric Bulk: The tert-butyl moiety creates a significant steric cone. This bulk completely shields the N1 position and severely restricts access to the adjacent C2 position[2]. This prevents unwanted electrophilic aromatic substitution at C2 and directs transition-metal catalysts (e.g., Ru, Ir, Rh) to the C7 position via chelation assistance.

• Electronic Deactivation: As an electron-withdrawing acyl group, the Piv moiety reduces the overall electron density of the pyrrole ring, stabilizing the indole against oxidative degradation during harsh cross-coupling or amidation conditions.

Because the C6-carboxylic acid is physically distant from the N1-Piv group, it experiences negligible steric hindrance. This allows researchers to perform standard peptide couplings or esterifications at C6 without disturbing the indole core.

Fig 1. Mechanistic pathways dictated by N-Pivaloyl protection on the indole core.

Reactivity Benchmarking: Comparative Data

To objectively evaluate the performance of 1-Pivaloyl-1H-indole-6-carboxylic acid, we must benchmark it against alternative commercial building blocks. The table below summarizes their reactivity profiles under standard synthetic conditions.

Compound	N1/C2 Steric Shielding	Acid Stability (e.g., TFA, 25°C)	Base Stability (e.g., K₂CO₃/MeOH)	C7 C-H Activation Efficiency
1H-Indole-6-carboxylic acid (Unprotected)	None	Stable	Stable	Poor (N-coordination competes)
1-Boc-1H-indole-6-carboxylic acid	Moderate	Cleaved [3]	Stable	Moderate
1-Acetyl-1H-indole-6-carboxylic acid	Low	Stable	Cleaved [1]	Good
1-Pivaloyl-1H-indole-6-carboxylic acid	Extremely High [2]	Highly Stable [1]	Highly Stable [1]	Excellent [4]

Key Takeaway: The Boc group fails under acidic deprotection of subsequent peptide chains, while the Acetyl group is too labile under mild basic hydrolysis. The Piv group survives both, requiring specific, harsh conditions (like LDA or strong reductants) for removal[2],[1], making it the ultimate "install-and-forget" protecting group during multi-step syntheses.

Experimental Workflows & Protocols

The following protocols demonstrate a self-validating system: you can functionalize the C6 position, perform a directed C-H activation at C7, and finally remove the Piv group without cross-reactivity.

Protocol A: Orthogonal Amide Coupling at C6

Because the N1 position is sterically blocked and electronically deactivated, standard coupling reagents will exclusively activate the C6-carboxylic acid.

• Reagents: 1-Pivaloyl-1H-indole-6-carboxylic acid (1.0 eq), Primary Amine (1.2 eq), HATU (1.2 eq), DIPEA (3.0 eq), anhydrous DMF (0.2 M).

• Procedure:

  • Dissolve the indole in DMF and cool to 0 °C.

  • Add HATU and DIPEA. Stir for 15 minutes to form the active ester.

  • Add the primary amine dropwise. Warm to room temperature and stir for 4 hours.

• Validation: LC-MS will show complete conversion to the C6-amide. No N-acylation or C3-acylation will be observed due to the Piv group's shielding.

Protocol B: Regioselective C7-Functionalization (Amidation)

The Piv carbonyl oxygen acts as a weak directing group, while the massive tert-butyl group forces the transition metal into the C7 pocket rather than the C2 position[4].

• Reagents: C6-functionalized 1-Pivaloyl-1H-indole (1.0 eq), 3-phenyl-1,4,2-dioxazol-5-one (1.2 eq), [RuCl₂(p-cymene)]₂ (5 mol%), AgSbF₆ (20 mol%), PivOH (20 mol%), Trifluoroethanol (TFE).

• Procedure:

  • Charge a Schlenk tube with all solid reagents under an inert atmosphere.

  • Add TFE and stir at room temperature for 24 hours[4].

  • Filter through Celite and purify via silica gel chromatography.

• Validation: ¹H NMR will confirm the disappearance of the C7 proton (typically around ~7.8 ppm depending on C6 substitution) and the retention of the Piv group (singlet at ~1.5 ppm, 9H)[4].

Protocol C: Chemoselective N-Piv Deprotection

Pivaloyl is notoriously difficult to remove with standard alkoxides, which is its primary advantage[2]. To deprotect it without hydrolyzing the newly formed C6/C7 amides, a strong lithium base is required.

• Reagents: N-Pivaloyl indole derivative (1.0 eq), Lithium Diisopropylamide (LDA) (3.0 eq), anhydrous THF.

• Procedure:

  • Cool a solution of the indole in THF to -78 °C under Argon.

  • Add freshly prepared LDA dropwise. Stir for 30 minutes at -78 °C, then allow to warm to room temperature for 2 hours[2].

  • Quench with saturated aqueous NH₄Cl.

• Validation: The release of the free N-H indole is confirmed by a broad singlet at ~11.0 ppm in ¹H NMR and the loss of the 9H tert-butyl singlet.

Fig 2. Step-by-step orthogonal functionalization workflow enabled by the N-Piv group.

Conclusion

For researchers executing complex, multi-step syntheses on the indole core, 1-Pivaloyl-1H-indole-6-carboxylic acid represents a premium building block. By leveraging the extreme steric bulk and electronic deactivation of the pivaloyl group, scientists can achieve high-yielding, orthogonal functionalization at the C6 and C7 positions while completely suppressing off-target reactivity at the N1 and C2 sites.

References

• MDPI (Molecules) . Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. Demonstrates the steric advantages and specific LDA-mediated deprotection of the Piv group. Available at:[Link]

• ACS Publications (The Journal of Organic Chemistry) . Ruthenium(II)-Catalyzed Direct C7-Selective Amidation of Indoles with Dioxazolones at Room Temperature. Details the C7-directed C-H activation enabled by N-pivaloyl protection. Available at:[Link]

• Chemistry LibreTexts . Protecting Groups in Organic Synthesis. Provides foundational benchmarking data on the stability of Pivaloyl (Piv), Acetyl (Ac), and Boc groups under acidic and basic conditions. Available at:[Link]

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Safety & Regulatory Compliance

A Strategic Guide to the Proper Disposal of 1-Pivaloyl-1H-indole-6-carboxylic Acid

For professionals engaged in the intricate processes of research and drug development, the responsible management of chemical waste is not merely a regulatory hurdle but a cornerstone of laboratory safety, environmental stewardship, and scientific integrity. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 1-Pivaloyl-1H-indole-6-carboxylic acid, ensuring that its management aligns with the highest standards of safety and compliance.

The disposal procedure for a specialized chemical like 1-Pivaloyl-1H-indole-6-carboxylic acid must be approached with a conservative and informed strategy. Due to the absence of a specific, dedicated Safety Data Sheet (SDS) for this exact compound in many databases, this guide synthesizes data from its constituent chemical moieties: the indole-6-carboxylic acid core and the pivaloyl group. This approach ensures that all potential hazards are considered, establishing a disposal plan rooted in caution and chemical logic.

Part 1: Hazard Assessment and Personal Protection

The foundational step in any chemical handling protocol is a thorough understanding of the potential hazards. This dictates the necessary precautions to protect laboratory personnel and the environment.

Personal Protective Equipment (PPE):

Before handling 1-Pivaloyl-1H-indole-6-carboxylic acid for any purpose, including disposal, the following PPE is mandatory to prevent exposure.[1][2]

• Eye Protection: Chemical safety goggles or a face shield must be worn.[1]

• Hand Protection: Chemically resistant gloves, such as nitrile rubber, are required.[1]

• Body Protection: A standard laboratory coat must be worn and kept fully fastened.

• Respiratory Protection: If there is a risk of generating dust or aerosols, and work is not being performed in a chemical fume hood, appropriate respiratory protection should be used.[2]

Hazard Summary:

The hazard profile is extrapolated from data on indole-carboxylic acids and related compounds.[3][4] It is imperative to treat the substance as hazardous to ensure the highest level of safety.[2][5]

Hazard Type	Potential Classification	GHS Statement	Rationale & Source
Skin Irritation	Category 2	H315: Causes skin irritation	The indole-carboxylic acid moiety is known to be a skin irritant.[3][4]
Eye Damage/Irritation	Category 1 / 2A	H318: Causes serious eye damage / H319: Causes serious eye irritation	Carboxylic acid mixtures and indole derivatives are classified as serious eye irritants or capable of causing eye damage.[1][3]
Respiratory Irritation	STOT SE 3	H335: May cause respiratory irritation	Indole derivatives may cause respiratory irritation upon inhalation of dust.[3][6]
Aquatic Hazard	Chronic Category 3	H412: Harmful to aquatic life with long lasting effects	This is a potential classification based on related chemical structures found in safety data sheets.[1]

Part 2: Waste Segregation and Containment

Proper segregation is a critical, proactive measure to prevent dangerous chemical reactions within a waste container.[7][8] The carboxylic acid functionality and the indole ring dictate the primary incompatibilities for 1-Pivaloyl-1H-indole-6-carboxylic acid.

Collection Protocol:

• Designate as Hazardous Waste: All waste containing 1-Pivaloyl-1H-indole-6-carboxylic acid, including pure unused compound, contaminated labware (e.g., weigh boats, pipette tips), and solutions, must be disposed of as hazardous chemical waste.[9]

• Use a Compatible Container: Collect waste in a designated, leak-proof container with a secure screw-top cap.[10][11] The container material must be compatible with organic acids and any solvents used. High-density polyethylene (HDPE) is a suitable choice.

• Segregate at the Source: Collect this waste stream separately. Do not mix it with other waste types unless you have confirmed compatibility.[12]

Table of Incompatible Materials:

Incompatible Class	Specific Examples	Rationale for Segregation
Strong Bases	Sodium hydroxide, potassium hydroxide	Vigorous and exothermic acid-base neutralization reaction can occur.
Strong Oxidizing Agents	Nitric acid, perchlorates, permanganates	Can lead to vigorous, potentially explosive reactions with the organic indole structure.[13]
Reactive Metals	Potassium, sodium	Carboxylic acids can react with active metals to produce flammable hydrogen gas.[14]

Part 3: Step-by-Step Disposal Workflow

The disposal process must be systematic and compliant with institutional and federal regulations, such as those established by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9]

Workflow Protocol:

• Waste Identification: The moment 1-Pivaloyl-1H-indole-6-carboxylic acid or any material contaminated with it is deemed unusable, it is classified as waste.

• Container Labeling: Immediately label the waste container. The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "1-Pivaloyl-1H-indole-6-carboxylic acid".

  • A list of all constituents, including solvents, with percentages.

  • The relevant hazard characteristics (e.g., "Irritant").

  • The accumulation start date (the date the first drop of waste enters the container).

• Storage in a Satellite Accumulation Area (SAA):

  • The waste container must be stored at or near the point of generation and under the control of laboratory personnel.[9][11]

  • Keep the container securely closed at all times, except when adding waste.[2][9]

  • Ensure the SAA is in a secondary containment tray to manage potential leaks.

  • Do not accumulate more than 55 gallons of hazardous waste in an SAA.[9]

• Arrange for Disposal:

  • Once the container is full or has been in the SAA for a predetermined time (typically not exceeding one year), arrange for its collection.[9][11]

  • Follow your institution's specific procedures to request a pickup from the Environmental Health & Safety (EHS) department or a licensed hazardous waste contractor.[9][15] Do not transport the waste yourself.[2]

Disposal Workflow Diagram:

Caption: A flowchart outlining the key procedural steps for safe waste management.

Part 4: Spill and Emergency Procedures

In the event of an accidental release, a swift and correct response is critical to mitigate exposure and environmental contamination.

Spill Response:

• Minor Solid Spill:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, gently sweep the solid material to avoid creating dust.[13][16]

  • Collect the material and any contaminated cleaning supplies into the designated hazardous waste container.

• Minor Liquid Spill (Solution):

  • Alert personnel and control the source of the leak if safe to do so.

  • Contain the spill using an inert absorbent material like sand or vermiculite.[14]

  • Collect the absorbed material using non-sparking tools and place it in the hazardous waste container.[17]

  • Clean the spill area with an appropriate solvent or detergent and collect the cleaning materials as hazardous waste.

• Major Spill:

  • Evacuate the area immediately.

  • Alert others and activate any emergency alarms.

  • Contact your institution's EHS or emergency response team and provide them with the location and nature of the spill.[14]

Personal Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly with soap and water.[13] If irritation persists, seek medical advice.[13]

• Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical attention.[6]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6]

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Personal protective equipment for handling 1-Pivaloyl-1H-indole-6-carboxylic acid

As a Senior Application Scientist, this guide provides a comprehensive framework for the safe handling of 1-Pivaloyl-1H-indole-6-carboxylic acid. In the absence of a specific Safety Data Sheet (SDS) for this compound, the following recommendations are based on a conservative approach, synthesizing data from structurally similar molecules, including indole-carboxylic acids and pivaloyl derivatives. It is imperative to treat this compound with a high degree of caution, assuming it may possess a combination of hazards from its constituent parts.

Understanding the Potential Hazards

• Skin and Eye Irritation/Corrosion : Carboxylic acids are known to be irritants and can be corrosive.[1][2] Safety data for Indole-3-carboxylic acid and Indole-2-carboxylic acid classify them as causing skin and eye irritation.[3][4][5] Therefore, it is prudent to assume 1-Pivaloyl-1H-indole-6-carboxylic acid is, at a minimum, a skin and eye irritant.

• Respiratory Tract Irritation : Fine chemical dusts and vapors from organic acids can irritate the respiratory system.[1][3][4] Handling the solid form, especially during weighing and transfer, poses a risk of aerosolization.

• Harmful if Swallowed or Absorbed : Related indole-carboxylic acids are classified as potentially harmful if swallowed or in contact with skin.[3][4][5] The GHS information for the parent 1H-indole-6-carboxylic acid also indicates it may be harmful if swallowed or in contact with skin.[6]

• Reactivity : The pivaloyl group is derived from pivalic acid and is related to pivaloyl chloride. Pivaloyl chloride is a highly reactive, flammable, and corrosive compound that reacts with water and alcohols.[7][8][9][10] While the ester linkage in the target molecule is more stable, the potential for reactivity, especially with strong bases, acids, and oxidizing agents, should not be discounted.[3]

Core Principles of Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure researcher safety. The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles and a full-face shield.	To protect against splashes of solutions and aerosolized powder that can cause serious eye irritation or damage.[2][11]
Hand Protection	Double gloving with chemical-resistant nitrile gloves.	Nitrile gloves offer good protection against a range of chemicals.[12] Double gloving provides an extra layer of protection against potential tears and contamination.[13] Gloves should be inspected before use and changed immediately if contaminated.[9]
Body Protection	A dedicated, long-sleeved laboratory coat, fully buttoned. For larger quantities or procedures with a higher risk of splashing, a chemical-resistant apron or suit is recommended.	To protect the skin from contact with the chemical.[9][11][13]
Respiratory Protection	All handling of the solid compound and concentrated solutions should be performed in a certified chemical fume hood.[1] If a fume hood is not available or for spill cleanup, a NIOSH-approved respirator with cartridges for organic vapors and particulates is required.[11]	To prevent inhalation of the aerosolized powder or vapors, which may cause respiratory irritation.[1][3]
Foot Protection	Closed-toe shoes made of a non-porous material.	To protect the feet from spills.[14]

Step-by-Step Handling Procedures

Adherence to a strict protocol is essential for minimizing exposure and ensuring a safe laboratory environment.

Preparation and Weighing of the Solid Compound

• Designated Area : All work with 1-Pivaloyl-1H-indole-6-carboxylic acid must be conducted in a designated area, such as a certified chemical fume hood.[13]

• Surface Preparation : Cover the work surface with disposable, absorbent bench paper to contain any potential spills.

• Don PPE : Before handling the compound, don the full required PPE as outlined in the table above.

• Weighing : When weighing the solid, do so within the fume hood. Use a dedicated spatula and weighing vessel. Keep the container with the stock chemical closed as much as possible.

• Avoid Dust Formation : Handle the solid gently to minimize the generation of dust.

Preparation of Solutions

• Solvent Addition : Slowly add the weighed solid to the solvent in a suitable container to avoid splashing.

• Mixing : If required, use a magnetic stirrer or gentle agitation to dissolve the solid. Keep the container covered during this process.

• Labeling : Clearly label the container with the chemical name, concentration, date, and your initials.

Emergency Procedures and Spill Management

Preparation for accidental releases is a critical component of safe handling.

• Minor Spills (Solid) :

  • Ensure the area is well-ventilated (fume hood).

  • Wearing your full PPE, gently sweep up the solid material and place it in a labeled hazardous waste container.

  • Clean the spill area with a suitable solvent and then with soap and water.

• Minor Spills (Liquid) :

  • Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).[1]

  • Place the absorbent material into a labeled hazardous waste container.

  • Clean the spill area with a suitable solvent and then with soap and water.

• Major Spills :

  • Evacuate the immediate area.

  • Alert your supervisor and the institutional safety office.

  • Prevent entry into the area.

  • Follow your institution's specific procedures for major chemical spills.

• Personal Exposure :

  • Skin Contact : Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[3] Remove contaminated clothing.

  • Eye Contact : Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[3] Seek immediate medical attention.

  • Inhalation : Move to fresh air. If breathing is difficult, seek immediate medical attention.[3]

  • Ingestion : Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[3]

Waste Disposal Plan

Proper segregation and disposal of chemical waste are crucial to protect the environment and comply with regulations.[15]

• Solid Waste :

  • Collect all solid waste, including contaminated gloves, bench paper, and weighing paper, in a dedicated, clearly labeled hazardous waste container.[16]

  • The container should be labeled as "Non-halogenated Organic Solid Waste" and should list the chemical name.

• Liquid Waste :

  • Collect all liquid waste containing 1-Pivaloyl-1H-indole-6-carboxylic acid in a dedicated, clearly labeled hazardous waste container.[15]

  • The container should be labeled as "Non-halogenated Organic Liquid Waste" and should list the chemical name and approximate concentrations of all components.[17]

  • Organic acids should generally be segregated from inorganic acids.[15][18]

  • Do not mix with incompatible waste streams, such as strong bases or oxidizing agents.[15]

• Disposal :

  • All chemical waste must be disposed of through your institution's Environmental Health and Safety (EHS) office.[16]

  • Do not pour any chemical waste down the drain.[15]

Visual Workflow Guides

The following diagrams provide a quick reference for key decision-making processes in handling 1-Pivaloyl-1H-indole-6-carboxylic acid.

Caption: PPE selection workflow for handling the compound.

Caption: Waste disposal decision-making process.

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